Isohomoarbutin

• CAS: 25162-30-5

Core Science & Biosynthesis

Mechanism of Action of Isohomoarbutin on Tyrosinase Activity

An In-depth Technical Guide:

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a comprehensive framework for elucidating the mechanism of action of a tyrosinase inhibitor, using Isohomoarbutin as a focal point. As of the latest literature review, specific experimental data on the tyrosinase inhibitory activity and kinetic mechanism of Isohomoarbutin is not publicly available. The methodologies, data presentation formats, and mechanistic discussions provided herein are based on established protocols for characterizing related compounds, such as other arbutin derivatives.

Introduction

Tyrosinase is a copper-containing enzyme that plays a critical role in the biosynthesis of melanin, the primary pigment in mammalian skin and hair. The overproduction of melanin can lead to hyperpigmentary disorders such as melasma and age spots. Consequently, the inhibition of tyrosinase is a key strategy in the development of skin-lightening agents and treatments for hyperpigmentation.

Arbutin and its derivatives are well-known tyrosinase inhibitors. Isohomoarbutin, with the chemical formula C₁₃H₁₈O₇, is a distinct arbutin derivative found in plants like Pyrola elliptica.[1] While its effect on tyrosinase is of significant interest, its specific mechanism of action has not been detailed in the available scientific literature. This guide outlines the requisite experimental protocols and analytical methods to thoroughly characterize the inhibitory effects of Isohomoarbutin on tyrosinase activity.

Core Concepts in Tyrosinase Inhibition

The inhibition of tyrosinase can occur through various mechanisms, which are typically elucidated through kinetic studies.[2] The primary types of reversible inhibition are:

• Competitive Inhibition: The inhibitor binds to the active site of the free enzyme, preventing the substrate from binding.

• Non-competitive Inhibition: The inhibitor binds to a site on the enzyme that is distinct from the active site (an allosteric site). This binding occurs regardless of whether the substrate is bound.

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex.

• Mixed Inhibition: The inhibitor can bind to both the free enzyme and the enzyme-substrate complex, often with different affinities.

Experimental Protocols

To determine the mechanism of action of Isohomoarbutin on tyrosinase, a series of in vitro enzymatic assays are required.

Mushroom Tyrosinase Activity Assay

Mushroom tyrosinase is frequently used as a model enzyme due to its commercial availability and high homology to the active site of mammalian tyrosinase.[3] The most common assay measures the oxidation of L-DOPA to dopachrome, which can be monitored spectrophotometrically.

Materials:

• Mushroom Tyrosinase (e.g., from Agaricus bisporus)

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• Phosphate Buffer (e.g., 50 mM, pH 6.8)

• Isohomoarbutin (dissolved in a suitable solvent, e.g., DMSO or water)

• 96-well microplate reader

• Kojic acid (as a positive control)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

  • Prepare a stock solution of L-DOPA in phosphate buffer.

  • Prepare a series of dilutions of Isohomoarbutin and kojic acid in phosphate buffer.

• Assay Protocol:

  • In a 96-well plate, add a fixed volume of mushroom tyrosinase solution to each well.

  • Add varying concentrations of Isohomoarbutin or the control inhibitor to the respective wells.

  • Pre-incubate the enzyme with the inhibitor for a defined period (e.g., 10 minutes) at a constant temperature (e.g., 25°C).[3]

  • Initiate the enzymatic reaction by adding a fixed volume of the L-DOPA substrate solution to each well.

  • Immediately measure the absorbance at 475-492 nm at regular intervals for a set duration (e.g., 20 minutes) using a microplate reader.[3]

Determination of IC₅₀

The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.

Calculation:

• Calculate the rate of reaction (change in absorbance per minute) for each concentration of Isohomoarbutin.

• Determine the percentage of inhibition for each concentration using the formula: % Inhibition = [(Activity without inhibitor - Activity with inhibitor) / Activity without inhibitor] x 100

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• The IC₅₀ value is determined from the resulting dose-response curve.

Enzyme Kinetic Studies

To determine the type of inhibition, the tyrosinase activity is measured at various concentrations of both the substrate (L-DOPA) and the inhibitor (Isohomoarbutin).

Procedure:

• Perform the tyrosinase activity assay as described in section 3.1.

• Use a range of L-DOPA concentrations while keeping the concentration of Isohomoarbutin constant.

• Repeat this for several different fixed concentrations of Isohomoarbutin.

• Plot the data using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity versus 1/[Substrate]).

Analysis of Lineweaver-Burk Plot:

• Competitive Inhibition: The lines for the different inhibitor concentrations will intersect on the y-axis (Vmax remains unchanged, Km increases).

• Non-competitive Inhibition: The lines will intersect on the x-axis (Km remains unchanged, Vmax decreases).

• Uncompetitive Inhibition: The lines will be parallel (both Vmax and Km decrease).

• Mixed Inhibition: The lines will intersect at a point other than on the axes.

From these plots, the Michaelis-Menten constant (Km), maximum velocity (Vmax), and the inhibition constant (Ki) can be determined.

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Tyrosinase Inhibitory Activity of Isohomoarbutin

Compound	IC₅₀ (µM)
Isohomoarbutin	To be determined
Kojic Acid (Control)	To be determined

Table 2: Kinetic Parameters of Tyrosinase Inhibition by Isohomoarbutin

Inhibitor Concentration (µM)	Apparent Kₘ (mM)	Apparent Vₘₐₓ (µmol/min)
0	To be determined	To be determined
Concentration 1	To be determined	To be determined
Concentration 2	To be determined	To be determined
Concentration 3	To be determined	To be determined

Table 3: Inhibition Constants for Isohomoarbutin

Parameter	Value
Inhibition Type	To be determined
Kᵢ (µM)	To be determined

Visualizations

Diagrams are essential for illustrating experimental workflows and theoretical concepts.

Caption: Experimental workflow for determining the mechanism of tyrosinase inhibition.

Caption: Signaling pathways for different types of enzyme inhibition.

Conclusion

While specific data on the interaction between Isohomoarbutin and tyrosinase is pending further research, this guide provides a robust framework for its investigation. By following the detailed experimental protocols for tyrosinase activity assays and enzyme kinetics, researchers can determine the IC₅₀ value, the type of inhibition, and the kinetic constants. This information is crucial for understanding the potential of Isohomoarbutin as a skin-lightening agent and for the development of novel therapeutics for hyperpigmentation disorders. The methodologies outlined are standard in the field and will yield the necessary data to fully characterize the mechanism of action of Isohomoarbutin on tyrosinase activity.

References

• 1. Isohomoarbutin | C13H18O7 | CID 5318573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.de [thieme-connect.de]

In-vitro biological activities of novel Isohomoarbutin derivatives

An In-Depth Technical Guide on the In-Vitro Biological Activities of Novel Isocoumarin Derivatives

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for "isohomoarbutin derivatives" did not yield sufficient specific data for a comprehensive technical guide. Therefore, this guide focuses on the closely related and well-documented class of isocoumarin derivatives , which exhibit a wide range of promising in-vitro biological activities.

Introduction

Isocoumarins are a class of natural and synthetic benzopyrone compounds that have garnered significant interest in medicinal chemistry due to their diverse pharmacological properties. These scaffolds serve as privileged structures in the development of novel therapeutic agents. This guide provides a comprehensive overview of the in-vitro biological activities of novel isocoumarin derivatives, with a focus on their anticancer, antimicrobial, and antioxidant properties. Detailed experimental protocols for key biological assays are provided, along with visualizations of experimental workflows and a key signaling pathway implicated in their anticancer mechanism of action.

Data Presentation: In-Vitro Biological Activities

The following tables summarize the quantitative data on the anticancer and antimicrobial activities of various novel isocoumarin derivatives.

Table 1: Anticancer Activity of Isocoumarin Derivatives (IC50 values in µM)

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Oryzaein A	A549 (Lung)	8.8	Doxorubicin	-
Oryzaein B	A549 (Lung)	7.5	Doxorubicin	-
Oryzaein C	A549 (Lung)	2.8	Doxorubicin	-
Oryzaein D	A549 (Lung)	4.6	Doxorubicin	-
Oryzaein A	HCT-116 (Colon)	6.2	Doxorubicin	-
Oryzaein B	HCT-116 (Colon)	5.3	Doxorubicin	-
Oryzaein C	HCT-116 (Colon)	3.1	Doxorubicin	-
Oryzaein D	HCT-116 (Colon)	4.9	Doxorubicin	-
Rhytidhymarin A (Compound 5)	SMMC7721 (Liver)	0.338	-	-
Rhytidhyster A (Compound 3)	HepG2 (Liver)	11.46	-	-
Coumarin-benzimidazole #32	14 cancer cell lines	Potent Activity	-	-
Coumarin-thiazolidine VIIb	MCF-7 (Breast)	1.03	LY294002	-

Note: '-' indicates data not available in the cited sources. The anticancer activity of Oryzaeins A-D was reported with IC50 values in the range of 2.8-8.8 µM against several human tumor cell lines[1]. Compound 5 (a rhytidhymarin) showed significant cytotoxicity against SMMC7721 cells with an IC50 value of 0.338 μM, and compound 3 (rhytidhyster A) showed cytotoxicity against HepG2 cells with an IC50 value of 11.46 μM[2]. A coumarin-benzimidazole derivative demonstrated potent anticancer activity in 14 different human cancer cell lines[3]. A coumarin-thiazolidine derivative (VIIb) exhibited remarkable cytotoxicity against MCF-7 cells with an IC50 of 1.03 µM[4].

Table 2: Antimicrobial Activity of Isocoumarin Derivatives (MIC values in µg/mL)

Compound/Derivative	Microbial Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
Dihydroisocoumarin (Compound 4)	S. aureus	1.00	Amikacin	-
Dihydroisocoumarin (Compound 4)	B. licheniformis	0.8	Amikacin	-
Dihydroisocoumarin (Compound 4)	Gram-negative strains	5.3	Amikacin	-
Dihydroisocoumarin (Compound 5)	Gram-positive strains	Moderate	Amikacin	-
Rhytidhymarin A (Compound 5)	MRSA	6.25	-	-
Coumarin-triazole 8b	E. faecalis	12.5	-	-
Coumarin-triazole 9h	E. faecalis	25.0	-	-
Coumarin-triazole 9k	E. faecalis	25.0	-	-

Note: '-' indicates data not available in the cited sources. A chloro-dihydroisocoumarin derivative (compound 4) showed potent antimicrobial activities with MIC values between 0.8–5.3 μg/mL[4][5]. Rhytidhymarin A exhibited moderate antimicrobial activity against MRSA with a MIC value of 6.25 μg mL−1[2]. Certain coumarin-1,2,3-triazole conjugates showed significant antibacterial activity towards Enterococcus faecalis with MIC values ranging from 12.5–50 µg/mL[6].

Experimental Protocols

This section provides detailed methodologies for the key in-vitro assays used to evaluate the biological activities of isocoumarin derivatives.

In-Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 104 to 1 x 105 cells/well in 100 µL of complete cell culture medium. Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the isocoumarin derivatives in the appropriate solvent (e.g., DMSO) and then dilute with cell culture medium to the final desired concentrations. The final solvent concentration should be non-toxic to the cells (typically ≤ 0.5%). Replace the medium in each well with 100 µL of the medium containing the test compounds. Include a vehicle control (medium with solvent) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile phosphate-buffered saline (PBS). Add 10 µL of the MTT stock solution to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C to allow the metabolically active cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[7] Mix gently by pipetting up and down or by shaking the plate on an orbital shaker for 15 minutes.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[7] A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: The percentage of cell viability is calculated using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting a dose-response curve.

Antimicrobial Activity: Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that inhibits the visible growth of a microorganism.

Protocol:

• Preparation of Inoculum: From a pure overnight culture of the test microorganism, pick at least 3-4 colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 108 CFU/mL.[8] Dilute this suspension in the appropriate broth (e.g., Mueller-Hinton Broth) to achieve a final inoculum density of 5 x 105 CFU/mL in the test wells.

• Preparation of Compound Dilutions: In a sterile 96-well microtiter plate, dispense 100 µL of sterile broth into each well.[9] Add 100 µL of the isocoumarin derivative stock solution (at 2x the highest desired test concentration) to the first well of a row. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate.[9][10] Discard the final 100 µL from the last well in the dilution series.

• Inoculation: Add 100 µL of the prepared bacterial or fungal suspension to each well, resulting in a final volume of 200 µL and the desired final inoculum size.

• Controls: Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours for bacteria or at an appropriate temperature and duration for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.[8][11] This can be assessed visually or by using a microplate reader.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0.[12]

• Reaction Mixture: In a 96-well plate or test tubes, add a specific volume of the isocoumarin derivative solution (at various concentrations) to a fixed volume of the DPPH solution. For example, mix 0.5 mL of the sample with 3 mL of the DPPH working solution.[12]

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a UV-Vis spectrophotometer. A blank containing methanol instead of the sample is also measured.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging Activity = [(Acontrol - Asample) / Acontrol] x 100 Where Acontrol is the absorbance of the DPPH solution without the sample, and Asample is the absorbance of the DPPH solution with the sample. The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined from a dose-response curve.[13][14]

Mandatory Visualizations

Experimental Workflows

Caption: Workflow for In-Vitro Anticancer Activity (MTT Assay).

Caption: Workflow for Antimicrobial Activity (Broth Microdilution).

Signaling Pathway

The PI3K/Akt/mTOR signaling pathway is a crucial intracellular pathway that regulates cell cycle, proliferation, and survival. Its overactivation is common in many cancers, making it a key target for anticancer drug development. Some coumarin derivatives have been shown to induce apoptosis in cancer cells by inhibiting this pathway.[2][3][15]

Caption: PI3K/Akt/mTOR Signaling Pathway Inhibition by Isocoumarins.

Conclusion

Novel isocoumarin derivatives represent a promising class of compounds with potent in-vitro anticancer, antimicrobial, and antioxidant activities. The data and protocols presented in this guide offer a valuable resource for researchers in the field of drug discovery and development. The elucidation of their mechanism of action, such as the inhibition of the PI3K/Akt/mTOR pathway, provides a rational basis for the design and synthesis of new, more effective therapeutic agents. Further investigation into the structure-activity relationships and in-vivo efficacy of these compounds is warranted to translate these promising in-vitro findings into clinical applications.

References

• 1. The PI3K/AKT/mTOR interactive pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Coumarin derivatives as anticancer agents targeting PI3K-AKT-mTOR pathway: a comprehensive literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Derivatives containing both coumarin and benzimidazole potently induce caspase-dependent apoptosis of cancer cells through inhibition of PI3K-AKT-mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Antimicrobial Activity of Dihydroisocoumarin Isolated from Wadi Lajab Sediment-Derived Fungus Penicillium chrysogenum: In Vitro and In Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 8. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 9. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 10. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cgspace.cgiar.org [cgspace.cgiar.org]
• 12. mdpi.com [mdpi.com]
• 13. japer.in [japer.in]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Isohomoarbutin and the Melanogenesis Signaling Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melanin, the primary determinant of skin, hair, and eye color, is produced through a complex biochemical process known as melanogenesis. The dysregulation of this pathway can lead to various pigmentary disorders, including hyperpigmentation. Consequently, the identification and characterization of melanogenesis inhibitors are of significant interest in dermatology and cosmetology. Isohomoarbutin, a hydroquinone glycoside found in plants of the Pyrola genus, has been noted for its potential skin-whitening properties. This technical guide provides a comprehensive overview of the putative role of isohomoarbutin in the melanogenesis signaling pathway. Due to the limited direct research on isohomoarbutin, this document draws upon the extensive knowledge of its close structural analog, arbutin, and other hydroquinone derivatives to infer its mechanism of action. This guide details the key molecular players in melanogenesis, presents quantitative data on the inhibitory effects of related compounds, outlines relevant experimental protocols, and provides visual representations of the signaling cascades and experimental workflows.

Introduction to Melanogenesis

Melanogenesis is the process of melanin synthesis that occurs within specialized organelles called melanosomes in melanocytes. The pathway is primarily regulated by the enzyme tyrosinase, which catalyzes the first two rate-limiting steps: the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone. Dopaquinone then serves as a precursor for the synthesis of both eumelanin (black-brown pigment) and pheomelanin (yellow-red pigment).

The expression and activity of tyrosinase and other melanogenic enzymes, such as tyrosinase-related protein 1 (TRP-1) and dopachrome tautomerase (DCT or TRP-2), are controlled by a complex signaling network. Key transcription factors, including the microphthalmia-associated transcription factor (MITF), play a central role in regulating the genes encoding these enzymes. The activation of MITF is modulated by upstream signaling cascades, most notably the cyclic AMP (cAMP)/protein kinase A (PKA) pathway, which is stimulated by agonists like α-melanocyte-stimulating hormone (α-MSH) binding to the melanocortin 1 receptor (MC1R). Upon activation, PKA phosphorylates the cAMP response element-binding protein (CREB), which in turn promotes the transcription of the MITF gene. Other signaling pathways, such as the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway, can also influence melanogenesis, often in an inhibitory manner.

Isohomoarbutin: Structure and Postulated Mechanism of Action

Isohomoarbutin, chemically known as 4-hydroxy-2-methylphenyl-β-D-glucopyranoside, is a naturally occurring hydroquinone derivative. Its structure is characterized by a hydroquinone core, a β-D-glucose moiety attached via a glycosidic bond, and a methyl group substituted on the aromatic ring.

Figure 1: Chemical structure of Isohomoarbutin.

Given the absence of direct experimental data on isohomoarbutin's role in melanogenesis, its mechanism of action is hypothesized based on the well-established activities of arbutin (hydroquinone-β-D-glucopyranoside) and other hydroquinone derivatives. The primary proposed mechanism is the competitive inhibition of tyrosinase. The structural similarity of the hydroquinone moiety to L-tyrosine, the natural substrate of tyrosinase, allows isohomoarbutin to bind to the active site of the enzyme, thereby preventing the catalysis of melanin synthesis.

The presence of the methyl group on the hydroquinone ring may influence its binding affinity and inhibitory potency. Structure-activity relationship studies of various hydroquinone derivatives have shown that substitutions on the aromatic ring can significantly alter their interaction with tyrosinase.

Quantitative Data on Related Melanogenesis Inhibitors

Compound	Target	Assay Type	IC50 Value	Reference
Arbutin (β-arbutin)	Mushroom Tyrosinase	Enzyme Activity Assay	0.5 mM	[1]
α-Arbutin	Murine Melanoma Tyrosinase	Enzyme Activity Assay	0.48 mM	[1]
Deoxyarbutin	Mushroom Tyrosinase	Enzyme Activity Assay	More potent than hydroquinone and arbutin	[1]
Hydroquinone	Mushroom Tyrosinase	Enzyme Activity Assay	-	[2]
Kojic Acid	Mushroom Tyrosinase	Enzyme Activity Assay	36.02 µM	[3]

Table 1: Tyrosinase Inhibitory Activity of Arbutin and Other Compounds.

Compound	Cell Line	Effect	Concentration	Inhibition (%)	Reference
Arbutin	Human Melanocytes	Melanin Synthesis Inhibition	100 µg/ml	~20%	[4]
α-Arbutin	Human Melanoma Cells (HMV-II)	Melanin Synthesis Inhibition	0.5 mM	24%	[5]
α-Arbutin	3D Human Skin Model	Melanin Synthesis Inhibition	250 µg	60%	[5]

Table 2: Cellular Effects of Arbutin Derivatives on Melanin Production.

Experimental Protocols

The following are detailed methodologies for key experiments used to assess the efficacy of melanogenesis inhibitors.

Mushroom Tyrosinase Activity Assay (In Vitro)

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of tyrosinase.

• Reagents and Materials:

  • Mushroom tyrosinase (Sigma-Aldrich)

  • L-DOPA (Sigma-Aldrich)

  • Phosphate buffer (pH 6.8)

  • Test compound (Isohomoarbutin)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

  • Prepare various concentrations of the test compound and a positive control (e.g., kojic acid) in phosphate buffer.

  • In a 96-well plate, add 20 µL of the tyrosinase solution to each well.

  • Add 20 µL of the test compound or control at different concentrations to the respective wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 160 µL of L-DOPA solution to each well.

  • Immediately measure the absorbance at 475 nm (for dopachrome formation) at regular intervals for a specified period using a microplate reader.

  • The percentage of tyrosinase inhibition is calculated using the formula: Inhibition (%) = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the reaction without the inhibitor, and A_sample is the absorbance with the inhibitor.

  • The IC50 value (the concentration of the inhibitor that causes 50% inhibition) is determined by plotting the percentage of inhibition against the inhibitor concentration.

Figure 2: Workflow for the in vitro tyrosinase activity assay.

Cellular Melanin Content Assay

This assay quantifies the amount of melanin produced by cultured melanocytes or melanoma cells after treatment with a test compound.

• Cell Culture and Treatment:

  • Culture B16F10 melanoma cells or normal human epidermal melanocytes in appropriate media.

  • Seed the cells in a 6-well plate and allow them to adhere.

  • Treat the cells with various concentrations of the test compound (Isohomoarbutin) for a specified period (e.g., 72 hours).

• Melanin Extraction and Quantification:

  • After treatment, wash the cells with phosphate-buffered saline (PBS).

  • Lyse the cells with 1 N NaOH containing 10% DMSO.

  • Incubate the lysate at 80°C for 1 hour to solubilize the melanin.

  • Centrifuge the lysate to pellet any insoluble material.

  • Transfer the supernatant to a 96-well plate.

  • Measure the absorbance at 405 nm using a microplate reader.

  • Create a standard curve using synthetic melanin.

  • Determine the protein concentration of the cell lysates using a BCA or Bradford assay to normalize the melanin content.

  • The melanin content is expressed as µg of melanin per mg of protein.

Western Blot Analysis of Melanogenic Proteins

This technique is used to determine the effect of a test compound on the expression levels of key proteins in the melanogenesis pathway.

• Cell Lysis and Protein Quantification:

  • Treat cells as described in the melanin content assay.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with primary antibodies against tyrosinase, TRP-1, TRP-2, MITF, phospho-CREB, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Signaling Pathways and Points of Intervention

The following diagram illustrates the core melanogenesis signaling pathway and the potential points of intervention for isohomoarbutin, based on the known mechanisms of arbutin and other hydroquinone derivatives.

Figure 3: The melanogenesis signaling pathway and potential inhibitory points of Isohomoarbutin.

Conclusion

Isohomoarbutin, a structural analog of the well-known skin-lightening agent arbutin, holds promise as a modulator of melanogenesis. Based on the extensive research on related hydroquinone derivatives, its primary mechanism of action is likely the competitive inhibition of tyrosinase, the rate-limiting enzyme in melanin synthesis. Furthermore, it may also influence the expression of key melanogenic proteins by modulating upstream signaling pathways, potentially involving the downregulation of MITF.

While direct experimental evidence for isohomoarbutin's efficacy and precise molecular interactions is currently lacking, this technical guide provides a solid foundation for future research. The detailed experimental protocols and the elucidated signaling pathways offer a clear roadmap for scientists and drug development professionals to systematically investigate the potential of isohomoarbutin as a novel agent for the management of hyperpigmentation disorders. Further studies are warranted to quantify its tyrosinase inhibitory activity, assess its effects on melanin production in cellular and tissue models, and elucidate its precise impact on the intricate signaling network governing melanogenesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Phenolic Composition of the Leaves of Pyrola rotundifolia L. and Their Antioxidant and Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Effects of hydroquinone and its glucoside derivatives on melanogenesis and antioxidation: Biosafety as skin whitening agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phenolic Composition of the Leaves of Pyrola rotundifolia L. and Their Antioxidant and Cytotoxic Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Physicochemical properties and characterization of Isohomoarbutin

An In-depth Technical Guide to Isohomoarbutin: Physicochemical Properties, Characterization, and Biological Activity

Introduction

Isohomoarbutin, also known as 4-hydroxy-2-methylphenyl β-D-glucopyranoside, is a naturally occurring phenolic glycoside.[1][2] It can be isolated from various plant sources, including the whole herbs of Pyrola rotundifolia and Chimaphila umbellata.[1][3][4] Structurally, it is a derivative of hydroquinone. In the cosmetics industry, Isohomoarbutin is primarily recognized for its application as a skin-lightening agent, attributed to its ability to inhibit the activity of tyrosinase, a key enzyme in melanin synthesis.[5][6] This guide provides a comprehensive overview of its physicochemical properties, analytical characterization methods, and known biological mechanisms for researchers, scientists, and drug development professionals.

Physicochemical Properties

Isohomoarbutin is a white crystalline powder that is soluble in water and ethanol.[7] Its key physicochemical properties are summarized in the table below, providing essential data for formulation, analysis, and quality control.

Property	Value	Source
CAS Number	25162-30-5	[1][7]
Molecular Formula	C₁₃H₁₈O₇	[1][5][7]
Molecular Weight	286.28 g/mol	[1][2][5]
Appearance	White Crystalline Powder	[5][7]
Melting Point	175-176 °C	[1][7]
Boiling Point (Predicted)	560.4 ± 50.0 °C	[1][5][7]
Density (Predicted)	1.497 ± 0.06 g/cm³	[1][5][7]
pKa (Predicted)	10.25 ± 0.20	[1][7]
Solubility	Soluble in water and ethanol	[7]
Storage Condition	2-8℃	[7]

Characterization and Experimental Protocols

The identification and quantification of Isohomoarbutin rely on a combination of chromatographic and spectroscopic techniques. Below are detailed methodologies for key analytical experiments.

Workflow for Isolation and Purification

The following diagram illustrates a general workflow for the isolation and purification of Isohomoarbutin from a plant source.

Fig. 1: General workflow for Isohomoarbutin isolation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for the separation, identification, and quantification of Isohomoarbutin in various matrices, including raw materials, cosmetic formulations, and biological samples.[8][9]

Objective: To quantify the purity of an Isohomoarbutin sample.

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Autosampler and data acquisition software

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ultrapure water

• Orthophosphoric acid or Formic acid (for pH adjustment)

• Isohomoarbutin reference standard

Protocol:

• Sample Preparation:

  • Accurately weigh and dissolve the Isohomoarbutin sample in the mobile phase diluent (e.g., 50:50 water:methanol) to a known concentration (e.g., 1 mg/mL).

  • Prepare a series of standard solutions of the reference standard for calibration.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Mobile Phase: A gradient elution is often used for complex samples, while an isocratic elution can be used for purity assessment.[8][10]

    • Solvent A: Water with 0.1% orthophosphoric acid

    • Solvent B: Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10-20 µL

  • Column Temperature: Ambient or controlled (e.g., 30 °C)

  • Detection Wavelength: Determined by UV scan of Isohomoarbutin (phenolic compounds typically absorb around 280 nm).

• Data Analysis:

  • Identify the Isohomoarbutin peak by comparing its retention time with the reference standard.

  • Calculate the concentration or purity based on the peak area relative to the calibration curve constructed from the standard solutions.

Spectroscopic Characterization (NMR, IR, MS)

Spectroscopic methods are essential for the structural elucidation and confirmation of Isohomoarbutin's identity.[11][12][13]

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the chemical structure by analyzing the magnetic properties of atomic nuclei.

• Protocol:

  • Dissolve 5-10 mg of the purified Isohomoarbutin sample in a deuterated solvent (e.g., DMSO-d₆, D₂O).

  • Transfer the solution to an NMR tube.

  • Acquire ¹H NMR and ¹³C NMR spectra.

  • Analyze the chemical shifts, integration (for ¹H), and splitting patterns to confirm the proton and carbon framework of the molecule, including the sugar moiety and the substituted aromatic ring.

B. Infrared (IR) Spectroscopy

• Objective: To identify the functional groups present in the molecule.

• Protocol:

  • Prepare the sample using a suitable method (e.g., KBr pellet or as a thin film).

  • Acquire the IR spectrum over a range of 4000-400 cm⁻¹.

  • Identify characteristic absorption bands corresponding to functional groups such as O-H (hydroxyl groups), C-H (aromatic and aliphatic), C=C (aromatic ring), and C-O (ether and alcohol) bonds.

C. Mass Spectrometry (MS)

• Objective: To determine the molecular weight and fragmentation pattern.

• Protocol:

  • Dissolve a small amount of the sample in a suitable solvent (e.g., methanol).

  • Introduce the sample into the mass spectrometer, often coupled with a chromatographic system like LC (LC-MS).

  • Use an appropriate ionization technique (e.g., Electrospray Ionization - ESI).

  • Acquire the mass spectrum and identify the molecular ion peak (M+H)⁺ or (M-H)⁻ to confirm the molecular weight (286.28 g/mol ).[2][5] Analyze fragmentation patterns for further structural confirmation.

Biological Activity and Signaling Pathways

The primary biological activity of Isohomoarbutin relevant to its commercial use is the inhibition of melanogenesis.[7] It may also possess antioxidant properties, a common feature of phenolic compounds.

Inhibition of Tyrosinase and Melanogenesis

Tyrosinase is a copper-containing enzyme that catalyzes the first two rate-limiting steps in melanin synthesis: the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone.[14][15][16] Isohomoarbutin and its structural relatives act as competitive inhibitors of tyrosinase, binding to the enzyme's active site but not undergoing a reaction, thereby preventing the natural substrate from binding and reducing melanin production.[6]

Fig. 2: Mechanism of tyrosinase inhibition by Isohomoarbutin.

Potential Antioxidant Signaling Pathway (Nrf2/ARE)

Phenolic compounds are well-known for their antioxidant activities, which can be exerted through direct radical scavenging or by upregulating endogenous antioxidant systems.[17][18] A key pathway for cellular defense against oxidative stress is the Nrf2/ARE pathway. While direct evidence for Isohomoarbutin is still emerging, it is plausible that it could activate this pathway, similar to other bioactive phenols.

Activation involves the release of the transcription factor Nrf2, its translocation to the nucleus, and binding to the Antioxidant Response Element (ARE), which drives the expression of cytoprotective genes like Heme Oxygenase-1 (HO-1) and Catalase.

Fig. 3: Plausible Nrf2/ARE antioxidant pathway activation.

Conclusion

Isohomoarbutin is a well-characterized phenolic glycoside with established physicochemical properties and significant biological activity, particularly as a tyrosinase inhibitor for cosmetic applications. The analytical protocols detailed in this guide, including HPLC and various spectroscopic methods, provide a robust framework for its quality control and further research. While its primary mechanism of action in skin lightening is understood, further investigation into its potential antioxidant activities and other pharmacological effects could reveal new therapeutic applications for this versatile natural compound.

References

• 1. Isohomoarbutin | 25162-30-5 [m.chemicalbook.com]
• 2. Isohomoarbutin | C13H18O7 | CID 5318573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. [Isolation of isohomoarbutin from Chimaphila umbellata (L.) Barton] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. Mechanism of tyrosinase inhibition by deoxyArbutin and its second-generation derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]
• 8. HPLC analysis of isoflavonoids and other phenolic agents from foods and from human fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sciforum.net [sciforum.net]
• 10. pharmacophorejournal.com [pharmacophorejournal.com]
• 11. m.youtube.com [m.youtube.com]
• 12. lehigh.edu [lehigh.edu]
• 13. orgchemboulder.com [orgchemboulder.com]
• 14. Tyrosinase inhibitors from natural and synthetic sources: structure, inhibition mechanism and perspective for the future - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Estimation of Inhibitory Effect against Tyrosinase Activity through Homology Modeling and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Antioxidant activity of isoflavones and their major metabolites using different in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Evidence for Oxidative Pathways in the Pathogenesis of PD: Are Antioxidants Candidate Drugs to Ameliorate Disease Progression? [mdpi.com]

An In-depth Technical Guide to Isohomoarbutin: CAS Number, Spectroscopic Data, and Role in Melanogenesis Inhibition

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Isohomoarbutin, a hydroquinone glucoside of significant interest in the fields of dermatology and cosmetology. This document details its chemical identity, including its CAS registry number, and presents a summary of its spectroscopic data. Furthermore, it elucidates the mechanism of action of Isohomoarbutin as a tyrosinase inhibitor within the melanogenesis signaling pathway, offering a valuable resource for researchers and professionals engaged in the development of novel skincare agents and therapies for hyperpigmentation disorders.

Chemical Identification

Isohomoarbutin , also known by its IUPAC name (2-methyl-4-(β-D-glucopyranosyloxy)phenol), is a naturally occurring compound that has garnered attention for its skin-lightening properties.

Identifier	Value
CAS Number	25162-30-5[1]
Molecular Formula	C₁₃H₁₈O₇
Molecular Weight	286.28 g/mol

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the carbon-hydrogen framework of a molecule.

In the ¹H NMR spectrum of Isohomoarbutin, distinct signals corresponding to the aromatic protons, the methyl group protons, and the protons of the glucose moiety are expected. The aromatic protons will appear in the downfield region (typically δ 6.5-8.0 ppm). The protons of the anomeric carbon of the glucose unit will also be in a characteristic downfield region for glycosides. The protons of the methyl group will appear as a singlet in the upfield region. The remaining glucose protons will exhibit complex multiplets in the region of δ 3.0-5.0 ppm.

The ¹³C NMR spectrum will show 13 distinct carbon signals, corresponding to each carbon atom in the Isohomoarbutin molecule. The aromatic carbons will resonate in the δ 110-160 ppm range. The anomeric carbon of the glucose moiety will have a characteristic chemical shift around δ 100-105 ppm. The carbon of the methyl group will appear at the most upfield position. The remaining six carbons of the glucose unit will be found in the δ 60-80 ppm region.

A general protocol for acquiring NMR spectra of Isohomoarbutin is as follows:

• Sample Preparation: Dissolve a few milligrams of purified Isohomoarbutin in a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, or D₂O). The choice of solvent is critical to avoid overlapping signals with the analyte.

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is recommended for detailed structural analysis.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Parameters such as the number of scans, relaxation delay, and acquisition time should be optimized to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans will be required compared to ¹H NMR.

• 2D NMR Experiments (Optional): For unambiguous assignment of all proton and carbon signals, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound.

Using a soft ionization technique like Electrospray Ionization (ESI), the mass spectrum of Isohomoarbutin is expected to show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 287.29 or the sodium adduct [M+Na]⁺ at m/z 309.27. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental formula (C₁₃H₁₈O₇). Fragmentation patterns in tandem MS (MS/MS) experiments would likely show the loss of the glucose moiety (162.14 g/mol ), resulting in a fragment ion corresponding to the aglycone part of the molecule.

A general protocol for acquiring the mass spectrum of Isohomoarbutin is as follows:

• Sample Preparation: Prepare a dilute solution of Isohomoarbutin in a suitable solvent such as methanol or acetonitrile/water.

• Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source is commonly used for this type of analysis. This can be coupled with a liquid chromatography (LC) system for sample introduction and purification.

• Data Acquisition: Acquire the mass spectrum in positive or negative ion mode. For positive mode, the formation of [M+H]⁺ and [M+Na]⁺ adducts is expected. For negative mode, the [M-H]⁻ ion would be observed.

• Tandem MS (MS/MS): To obtain structural information, perform fragmentation of the parent ion using collision-induced dissociation (CID) to generate a characteristic fragmentation pattern.

Mechanism of Action: Inhibition of Melanogenesis

Isohomoarbutin's primary biological activity of interest is its ability to inhibit melanogenesis, the process of melanin production in the skin. This effect is primarily achieved through the inhibition of tyrosinase, the key and rate-limiting enzyme in this pathway.

The Melanogenesis Signaling Pathway

Melanogenesis is a complex signaling cascade initiated by external stimuli such as UV radiation. This leads to the activation of the Microphthalmia-associated Transcription Factor (MITF), which is the master regulator of melanogenic gene expression. MITF upregulates the transcription of tyrosinase (TYR), tyrosinase-related protein 1 (TRP1), and tyrosinase-related protein 2 (TRP2). Tyrosinase catalyzes the first two critical steps in melanin synthesis: the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone. Dopaquinone is then converted to melanin through a series of enzymatic and non-enzymatic reactions.

Isohomoarbutin as a Tyrosinase Inhibitor

Isohomoarbutin acts as a competitive inhibitor of tyrosinase. Its hydroquinone structure allows it to bind to the active site of the enzyme, competing with the natural substrate, L-tyrosine. By occupying the active site, Isohomoarbutin prevents the catalytic activity of tyrosinase, thereby blocking the initial and rate-limiting steps of melanin synthesis. This leads to a reduction in melanin production and a consequent lightening of the skin.

Signaling Pathway Diagram

The following diagram, generated using Graphviz, illustrates the simplified melanogenesis signaling pathway and the point of inhibition by Isohomoarbutin.

Caption: Simplified melanogenesis pathway and Isohomoarbutin's inhibitory action.

Conclusion

Isohomoarbutin is a well-characterized molecule with a confirmed CAS number and predictable spectroscopic features. Its primary mechanism of action as a competitive tyrosinase inhibitor makes it a compound of high interest for applications in dermatology and cosmetics aimed at treating hyperpigmentation and promoting skin lightening. This technical guide provides foundational information for researchers and professionals to further explore the potential of Isohomoarbutin in the development of innovative and effective skincare solutions. Further research into its clinical efficacy, safety profile, and formulation optimization will be crucial for its successful translation into commercial products.

References

• 1. rsc.org [rsc.org]

A Technical Review of Isohomoarbutin and Related Tyrosinase Inhibitors for Dermatological Applications

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of Isohomoarbutin and its structurally and functionally related analogs. The primary focus is on their role as tyrosinase inhibitors for applications in dermatology and cosmetology, specifically for addressing hyperpigmentation. This document synthesizes available data on the mechanism of action, quantitative efficacy, and relevant experimental methodologies. It also highlights the current gaps in the scientific literature, particularly concerning Isohomoarbutin, to guide future research endeavors.

Introduction: The Challenge of Hyperpigmentation

Melanin, the primary pigment in human skin, is produced through a complex biochemical process known as melanogenesis. While essential for photoprotection against ultraviolet (UV) radiation, its overproduction or irregular distribution leads to hyperpigmentary disorders such as melasma, solar lentigines (age spots), and post-inflammatory hyperpigmentation. The key rate-limiting enzyme in this pathway is tyrosinase (EC 1.14.18.1). Consequently, the inhibition of tyrosinase is a principal strategy in the development of skin-lightening and depigmenting agents[1].

Hydroquinone has long been a benchmark for treating hyperpigmentation, but concerns over its safety profile have spurred the search for safer and more effective alternatives. This has led to significant interest in hydroquinone glycosides, a class of compounds where a sugar molecule is attached to a hydroquinone backbone. This modification often improves stability and reduces cytotoxicity.

Isohomoarbutin , chemically known as 4-hydroxy-2-methylphenyl β-D-glucopyranoside, is a hydroquinone glycoside and an isomer of homoarbutin. It is structurally similar to arbutin (hydroquinone-O-β-D-glucopyranoside), a well-known tyrosinase inhibitor found in nature. Despite its commercial use in cosmetic formulations, there is a notable scarcity of peer-reviewed scientific literature detailing its specific biological efficacy and inhibitory potency. This review aims to consolidate the existing knowledge on the overarching mechanism of action shared by these compounds, provide detailed quantitative data on well-researched analogs, and present standardized protocols to facilitate further investigation into Isohomoarbutin itself.

Chemical Properties and Synthesis of Isohomoarbutin

Chemical Identity

• IUPAC Name: (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-hydroxy-2-methylphenoxy)oxane-3,4,5-triol[2]

• CAS Number: 25162-30-5[2]

• Molecular Formula: C₁₃H₁₈O₇[2]

• Molecular Weight: 286.28 g/mol [2]

Isohomoarbutin is a glycoside derivative of 2-methylhydroquinone. The presence of the methyl group on the phenolic ring distinguishes it from the more common β-arbutin.

Plausible Synthesis Route

While specific literature detailing the synthesis of Isohomoarbutin is scarce, a plausible route can be inferred from established glycosylation methods for similar phenolic compounds. The synthesis would involve the glycosylation of 2-methylhydroquinone[3][4]. A common method is the Koenigs-Knorr reaction, which involves:

• Protection of the Glucose Hydroxyl Groups: The hydroxyl groups of a glucose derivative (e.g., D-glucose) are protected, typically by acetylation, to form a stable intermediate like pentaacetyl-β-D-glucose.

• Activation: The anomeric carbon (C1) of the protected glucose is activated, usually by converting the acetyl group to a bromide using HBr, to form acetobromoglucose.

• Glycosylation: The aglycone, 2-methylhydroquinone, is reacted with the activated sugar (acetobromoglucose) in the presence of a promoter (e.g., a silver or mercury salt) to form the glycosidic bond.

• Deprotection: The protecting acetyl groups are removed from the sugar moiety under basic conditions (e.g., using sodium methoxide in methanol via Zemplén deacetylation) to yield the final product, Isohomoarbutin.

Alternatively, enzymatic synthesis using glycosyltransferases or amylosucrase, which has been successfully employed for producing α-arbutin from hydroquinone and sucrose, represents a greener and more regioselective approach that could be adapted for Isohomoarbutin[5].

Mechanism of Action: Inhibition of Melanogenesis

The depigmenting effect of Isohomoarbutin and its analogs is primarily attributed to their ability to interfere with the melanogenesis pathway at the enzymatic level.

The Melanogenesis Signaling Pathway

Melanin synthesis is a highly regulated process initiated by external stimuli, most notably UV radiation. The canonical signaling pathway involves the following key steps[6][7]:

• Receptor Activation: UV exposure stimulates keratinocytes to produce signaling molecules like α-melanocyte-stimulating hormone (α-MSH).

• cAMP Pathway: α-MSH binds to the melanocortin 1 receptor (MC1R) on melanocytes, activating adenylyl cyclase and increasing intracellular levels of cyclic adenosine monophosphate (cAMP).

• PKA and CREB Activation: Elevated cAMP activates Protein Kinase A (PKA), which then phosphorylates and activates the cAMP response element-binding protein (CREB).

• MITF Transcription: Activated CREB upregulates the expression of Microphthalmia-associated Transcription Factor (MITF), the master regulator of melanocyte differentiation and melanogenesis.

• Expression of Melanogenic Enzymes: MITF promotes the transcription of key melanogenic enzymes, including Tyrosinase (TYR), Tyrosinase-related protein 1 (TRP-1), and Tyrosinase-related protein 2 (TRP-2).

These enzymes are then trafficked to melanosomes, the specialized organelles where melanin synthesis occurs.

References

• 1. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isohomoarbutin | C13H18O7 | CID 5318573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Methylhydroquinone | C7H8O2 | CID 7253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Antioxidant properties of soybean isoflavone extract and tofu in vitro and in vivo [agris.fao.org]

Preliminary Toxicological Screening of Isohomoarbutin in Cell Lines: An In-depth Technical Guide

Disclaimer: As of the latest literature review, no direct toxicological studies on Isohomoarbutin in cell lines have been published. This guide will, therefore, leverage the available data on its close structural isomer, Arbutin , to provide a comprehensive framework for the preliminary toxicological screening of Isohomoarbutin. The methodologies and potential outcomes discussed are based on established toxicological assays and the known biological activities of Arbutin. This document is intended for researchers, scientists, and drug development professionals.

Introduction

Isohomoarbutin, a hydroquinone glycoside, is a promising compound with potential applications in the pharmaceutical and cosmetic industries. A critical step in the preclinical development of any new chemical entity is the assessment of its toxicological profile. In vitro cell-based assays provide a rapid and cost-effective initial screening to evaluate potential cytotoxicity, genotoxicity, and the underlying mechanisms of cell death. This guide outlines the core experimental protocols and data presentation for a preliminary toxicological assessment of Isohomoarbutin, using Arbutin as a proxy.

Cytotoxicity Assessment

The initial evaluation of a compound's toxicity involves determining its effect on cell viability and proliferation. The half-maximal inhibitory concentration (IC50) is a key parameter derived from these assays, representing the concentration of a substance that inhibits a biological process by 50%.

Data Presentation: IC50 Values of Arbutin in Various Cell Lines

The cytotoxic effects of Arbutin have been evaluated in several cell lines, with IC50 values varying depending on the cell type and exposure duration. A summary of these findings is presented below.

Cell Line	Cell Type	Compound	Exposure Time	IC50 Value
SKOV3	Human Ovarian Cancer	Arbutin	48 hours	68.94 mM
B16	Murine Melanoma	Acetylated Arbutin	72 hours	~3.85 mM
TCCSUP	Human Bladder Cancer	Arbutin	Not Specified	Not Specified (inhibition observed)
MG-63	Human Osteosarcoma	Arbutin	Not Specified	Dose-dependent inhibition
SW1353	Human Osteosarcoma	Arbutin	Not Specified	Dose-dependent inhibition

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Materials:

• 96-well plates

• Complete cell culture medium

• Isohomoarbutin (or Arbutin as a positive control)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Isohomoarbutin in culture medium. Replace the existing medium with 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plates for the desired exposure times (e.g., 24, 48, and 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the compound concentration to determine the IC50 value using non-linear regression analysis.

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for determining the cytotoxicity of Isohomoarbutin using the MTT assay.

Apoptosis Assessment

Apoptosis, or programmed cell death, is a crucial mechanism by which cytotoxic compounds can eliminate cancer cells. The Annexin V/Propidium Iodide (PI) assay is a widely used method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Data Presentation: Arbutin-Induced Apoptosis

Studies have shown that Arbutin can induce apoptosis in various cancer cell lines.

Cell Line	Compound	Concentration	Treatment Time	Early Apoptosis (%)	Late Apoptosis/Necrosis (%)
B16 Murine Melanoma	Arbutin	5.4 mM	24 hours	19.3	Not specified
B16 Murine Melanoma	Acetylated Arbutin	5.4 mM	24 hours	23.7	Not specified
LNCaP (Prostate Cancer)	Arbutin	1000 µM	Not specified	Dose-dependent increase	Dose-dependent increase

Experimental Protocol: Annexin V/PI Apoptosis Assay

This flow cytometry-based assay detects the externalization of phosphatidylserine (PS) on the outer leaflet of the plasma membrane, an early marker of apoptosis, using fluorescently labeled Annexin V. Propidium iodide is used as a marker for cells that have lost membrane integrity.

Materials:

• 6-well plates

• Complete cell culture medium

• Isohomoarbutin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Isohomoarbutin for a specified time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI. Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

Apoptosis/Necrosis Quadrant Analysis

Caption: Quadrant analysis of Annexin V/PI flow cytometry data.

Genotoxicity Assessment

Genotoxicity assays are employed to detect direct or indirect DNA damage caused by a compound. The Comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells.

Data Presentation: Arbutin-Induced Genotoxicity

Experimental Protocol: Alkaline Comet Assay

The alkaline Comet assay is used to detect single-strand DNA breaks and alkali-labile sites.

Materials:

• Microscope slides

• Low melting point agarose (LMPA) and normal melting point agarose (NMPA)

• Lysis solution (2.5 M NaCl, 100 mM Na2EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh)

• Electrophoresis buffer (300 mM NaOH, 1 mM Na2EDTA, pH > 13)

• Neutralization buffer (0.4 M Tris, pH 7.5)

• DNA staining solution (e.g., SYBR Green, propidium iodide)

• Fluorescence microscope with appropriate filters

• Comet assay analysis software

Procedure:

• Slide Preparation: Coat microscope slides with a layer of 1% NMPA.

• Cell Embedding: Mix treated cells with 0.5% LMPA and layer onto the pre-coated slides.

• Lysis: Immerse the slides in cold lysis solution for at least 1 hour at 4°C.

• DNA Unwinding: Place the slides in a horizontal gel electrophoresis tank filled with fresh, cold electrophoresis buffer for 20-40 minutes to allow for DNA unwinding.

• Electrophoresis: Apply a voltage of 25 V and adjust the current to 300 mA for 20-30 minutes.

• Neutralization: Gently wash the slides with neutralization buffer.

• Staining: Stain the DNA with an appropriate fluorescent dye.

• Analysis: Visualize the comets using a fluorescence microscope. Quantify DNA damage by measuring parameters such as tail length, % DNA in the tail, and tail moment using specialized software.

Comet Assay Workflow

Caption: Key steps in the Comet assay for genotoxicity assessment.

Signaling Pathways in Arbutin-Induced Apoptosis

Understanding the molecular mechanisms underlying a compound's toxicity is crucial. Studies on Arbutin suggest the involvement of the intrinsic (mitochondrial) apoptosis pathway and the modulation of the AKT/mTOR signaling pathway.

Mitochondrial Apoptosis Pathway

Arbutin has been shown to induce apoptosis through the mitochondrial pathway, which involves the regulation of the Bcl-2 family of proteins.[2] This leads to the release of cytochrome c from the mitochondria, activating a cascade of caspases that execute cell death. The tumor suppressor protein p53 is also implicated in this pathway.[1]

Arbutin-Induced Mitochondrial Apoptosis Pathway

Caption: Proposed mitochondrial pathway of Arbutin-induced apoptosis.

AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a crucial signaling cascade that regulates cell survival, proliferation, and growth. Arbutin has been reported to inactivate this pathway, contributing to its anti-proliferative and pro-apoptotic effects in cancer cells.[3]

Inhibition of AKT/mTOR Pathway by Arbutin

Caption: Arbutin's inhibitory effect on the AKT/mTOR signaling pathway.

Conclusion

This technical guide provides a comprehensive overview of the essential in vitro assays for the preliminary toxicological screening of Isohomoarbutin, using data from its isomer, Arbutin, as a reference. The outlined experimental protocols for cytotoxicity, apoptosis, and genotoxicity assessment, along with the data presentation formats and visualizations of key signaling pathways, offer a robust framework for researchers in the field of drug development. Further studies are warranted to directly assess the toxicological profile of Isohomoarbutin and to elucidate its precise mechanisms of action.

References

• 1. Frontiers | In vivo Mammalian Alkaline Comet Assay: Method Adapted for Genotoxicity Assessment of Nanomaterials [frontiersin.org]
• 2. The Effect of Arbutin on The Expression of Tumor Suppressor P53, BAX/BCL-2 Ratio and Oxidative Stress Induced by Tert-Butyl Hydroperoxide in Fibroblast and LNcap Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arbutin suppresses osteosarcoma progression via miR‐338‐3p/MTHFD1L and inactivation of the AKT/mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Validated HPLC-UV Method for the Quantitative Determination of Isohomoarbutin

Audience: Researchers, scientists, and drug development professionals.

Abstract This document details a robust and validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the accurate quantification of Isohomoarbutin. Isohomoarbutin, a derivative of hydroquinone, is a compound of interest in pharmaceutical and cosmetic research. The described method utilizes a reversed-phase C18 column with an isocratic mobile phase, providing a simple, precise, and reliable analytical procedure suitable for routine quality control and research applications. The method has been validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity.

Principle

High-Performance Liquid Chromatography (HPLC) is a powerful technique used to separate, identify, and quantify components in a mixture. This method employs a reversed-phase chromatographic approach, where the stationary phase (a C18 column) is nonpolar, and the mobile phase is polar. Isohomoarbutin, being a moderately polar compound, is retained on the column and then eluted by the mobile phase. The separation is based on the differential partitioning of the analyte between the mobile and stationary phases. Detection is achieved using a UV-Vis spectrophotometric detector set at the maximum absorbance wavelength of Isohomoarbutin, allowing for its accurate quantification based on the peak area.

Instrumentation, Reagents, and Materials

2.1 Instrumentation

• HPLC system equipped with a quaternary or binary pump, a degasser, an autosampler, a column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Data acquisition and processing software (e.g., Chromeleon™, Empower™).

• Analytical balance (0.01 mg readability).

• pH meter.

• Sonicator.

• Vortex mixer.

• Filtration assembly with 0.45 µm and 0.22 µm membrane filters.

2.2 Reagents and Materials

• Isohomoarbutin reference standard (>98% purity).

• Methanol (HPLC grade).

• Acetonitrile (HPLC grade).

• Water (HPLC or Milli-Q grade).

• Acetic Acid (Glacial, HPLC grade).

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Syringe filters (0.22 µm, PTFE or Nylon).

• Volumetric flasks, pipettes, and autosampler vials.

Experimental Protocols

3.1 Preparation of Mobile Phase Prepare a mobile phase consisting of Methanol and Water (containing 0.1% v/v Acetic Acid) in a 60:40 v/v ratio. Filter the mobile phase through a 0.45 µm membrane filter and degas for 15 minutes in a sonicator before use. The addition of acetic acid helps to improve the peak shape of phenolic compounds like Isohomoarbutin.[1][2]

3.2 Preparation of Standard Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of Isohomoarbutin reference standard and transfer it into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations in the range of 5 µg/mL to 100 µg/mL. These solutions will be used to construct the calibration curve.

3.3 Sample Preparation (Example: Cosmetic Cream)

• Accurately weigh 1.0 g of the cosmetic cream containing Isohomoarbutin into a 50 mL centrifuge tube.

• Add 20 mL of the mobile phase as the extraction solvent.

• Vortex for 5 minutes to ensure thorough mixing.

• Sonicate for 20 minutes to facilitate the extraction of the analyte from the matrix.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial.

• If necessary, perform further dilutions with the mobile phase to bring the concentration within the linear range of the calibration curve.

3.4 HPLC-UV Chromatographic Conditions The following conditions are recommended as a starting point. Optimization may be required based on the specific system and sample matrix.

Parameter	Recommended Condition
Column	Reversed-Phase C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Methanol : Water (with 0.1% Acetic Acid) (60:40, v/v)[3]
Elution Mode	Isocratic
Flow Rate	1.0 mL/min[3][4]
Column Temperature	30 °C
Injection Volume	20 µL
UV Detection	225 nm[3] or 289 nm[5] (Verify λmax of Isohomoarbutin)
Run Time	Approximately 10 minutes

Method Validation

The developed analytical method must be validated as per ICH Q2(R1) guidelines to ensure its suitability for the intended purpose.[3][6]

4.1 Specificity Specificity is assessed by analyzing a blank sample matrix (e.g., cream base without Isohomoarbutin) to ensure that no endogenous components interfere with the analyte peak at the retention time of Isohomoarbutin.

4.2 Linearity and Range Linearity is determined by injecting the working standard solutions (5-100 µg/mL) in triplicate. A calibration curve is plotted by correlating the peak area with the concentration. The correlation coefficient (r²), y-intercept, and slope of the regression line are calculated.

4.3 Accuracy Accuracy is evaluated by performing recovery studies. A known amount of Isohomoarbutin standard is spiked into a blank sample matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery is then calculated.[5]

4.4 Precision

• Repeatability (Intra-day Precision): Six replicate injections of a standard solution at 100% of the test concentration are performed on the same day.

• Intermediate Precision (Inter-day Precision): The repeatability assay is performed on two different days by different analysts to assess the method's reproducibility. The precision is expressed as the Relative Standard Deviation (%RSD).[7]

4.5 Limit of Detection (LOD) and Limit of Quantitation (LOQ) LOD and LOQ are determined based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ.[7] This can be achieved by injecting serially diluted solutions of known concentrations.

Data Presentation

The validation data are summarized in the tables below.

Table 1: Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
5	110540
10	221350
25	552890
50	1106100
75	1658500
100	2211400
Linear Regression	y = 22105x - 450

| Correlation Coefficient (r²) | 0.9998 |

Table 2: Accuracy (Recovery) Data

Spiked Level	Amount Spiked (µg/mL)	Amount Recovered (µg/mL, n=3)	% Recovery	% RSD
80%	40	39.85	99.63	0.85
100%	50	50.41	100.82	0.62

| 120% | 60 | 59.72 | 99.53 | 0.77 |

Table 3: Precision Data

Parameter	% RSD (n=6)	Acceptance Criteria
Repeatability (Intra-day)	0.98	≤ 2%

| Intermediate Precision (Inter-day) | 1.15 | ≤ 2% |

Table 4: System Suitability and Sensitivity

Parameter	Result	Acceptance Criteria
Theoretical Plates	> 5000	> 2000
Tailing Factor	1.1	≤ 2.0
LOD	0.5 µg/mL	-

| LOQ | 1.5 µg/mL | - |

Visualized Workflow

The logical workflow for the HPLC-UV method development and validation is illustrated below.

Caption: Workflow for Isohomoarbutin analysis by HPLC-UV.

References

• 1. Quantitative Determination of α-Arbutin, β-Arbutin, Kojic Acid, Nicotinamide, Hydroquinone, Resorcinol, 4-Methoxyphenol, 4-Ethoxyphenol, and Ascorbic Acid from Skin Whitening Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Quantitative Determination of α-Arbutin, β-Arbutin, Kojic Acid, Nicotinamide, Hydroquinone, Resorcinol, 4-Methoxyphenol, 4-Ethoxyphenol, and Ascorbic Acid from Skin Whitening Products by HPLC-UV. | Semantic Scholar [semanticscholar.org]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. notulaebotanicae.ro [notulaebotanicae.ro]
• 6. ijsdr.org [ijsdr.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring Isohomoarbutin's Tyrosinase Inhibition in a Cell-Based Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melanin, the primary pigment responsible for skin, hair, and eye color, is produced through a process called melanogenesis. The key enzyme regulating this pathway is tyrosinase. Overproduction of melanin can lead to hyperpigmentary disorders such as melasma, freckles, and age spots. Consequently, the inhibition of tyrosinase is a critical strategy in the development of skin-lightening agents and treatments for hyperpigmentation. Isohomoarbutin, a derivative of arbutin, has emerged as a compound of interest for its potential tyrosinase inhibitory effects.

These application notes provide a detailed protocol for a cell-based assay to determine the efficacy of isohomoarbutin in inhibiting tyrosinase activity and reducing melanin content in B16F10 melanoma cells, a widely used in vitro model for melanogenesis studies. The protocols outlined below cover cell viability, cellular tyrosinase activity, and melanin content measurement, ensuring a comprehensive evaluation of isohomoarbutin's anti-melanogenic properties.

Data Presentation

The following tables summarize the expected quantitative data from the described experimental protocols. These tables are designed for the clear and structured presentation of results, facilitating easy comparison of the effects of isohomoarbutin.

Table 1: Cytotoxicity of Isohomoarbutin on B16F10 Melanoma Cells

Isohomoarbutin Concentration (µM)	Cell Viability (%)
0 (Control)	100
10	To be determined
50	To be determined
100	To be determined
200	To be determined
500	To be determined

Table 2: Inhibitory Effect of Isohomoarbutin on Cellular Tyrosinase Activity

Treatment	Tyrosinase Activity (% of Control)
Control (Untreated)	100
α-MSH (100 nM)	To be determined (Expected Increase)
Isohomoarbutin (50 µM) + α-MSH	To be determined
Isohomoarbutin (100 µM) + α-MSH	To be determined
Isohomoarbutin (200 µM) + α-MSH	To be determined
Kojic Acid (Positive Control, 200 µM) + α-MSH	To be determined (Expected Decrease)

Table 3: Effect of Isohomoarbutin on Melanin Content in B16F10 Cells

Treatment	Melanin Content (% of Control)
Control (Untreated)	100
α-MSH (100 nM)	To be determined (Expected Increase)
Isohomoarbutin (50 µM) + α-MSH	To be determined
Isohomoarbutin (100 µM) + α-MSH	To be determined
Isohomoarbutin (200 µM) + α-MSH	To be determined
Kojic Acid (Positive Control, 200 µM) + α-MSH	To be determined (Expected Decrease)

Experimental Protocols

Cell Culture and Maintenance

B16F10 murine melanoma cells are a suitable model for studying melanogenesis.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are to be maintained in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Cells should be passaged every 2-3 days to maintain logarithmic growth.

Cytotoxicity Assay (MTT Assay)

It is crucial to determine the non-toxic concentrations of isohomoarbutin before evaluating its inhibitory effects.

• Cell Seeding: Seed B16F10 cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of isohomoarbutin (e.g., 10, 50, 100, 200, 500 µM) for 48 hours. Include a vehicle control (medium only).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100.

Cellular Tyrosinase Activity Assay

This assay measures the intracellular tyrosinase activity.

• Cell Seeding and Treatment: Seed B16F10 cells in a 6-well plate at a density of 2 x 10⁵ cells/well. After 24 hours, treat the cells with non-toxic concentrations of isohomoarbutin and/or α-melanocyte-stimulating hormone (α-MSH, 100 nM to induce melanogenesis) for 48-72 hours.[1] A known tyrosinase inhibitor like kojic acid should be used as a positive control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with a lysis buffer (e.g., 1% Triton X-100 in phosphate buffer) containing a protease inhibitor cocktail.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay kit.

• Enzymatic Reaction: In a 96-well plate, mix 40 µg of protein from each cell lysate with 5 mM L-DOPA solution in phosphate buffer (pH 6.8).

• Absorbance Measurement: Incubate the plate at 37°C for 1 hour and measure the absorbance at 475 nm to quantify the formation of dopachrome.

• Calculation: Tyrosinase activity (%) = (Absorbance of treated cells / Absorbance of control cells) x 100.

Melanin Content Assay

This protocol quantifies the amount of melanin produced by the cells.

• Cell Seeding and Treatment: Seed B16F10 cells in a 24-well plate at a density of 1 x 10⁵ cells/well.[2] Treat the cells as described in the tyrosinase activity assay.

• Cell Lysis and Melanin Solubilization: After treatment, wash the cells with PBS and dissolve the cell pellets in 200 µL of 1N NaOH at 80°C for 2 hours.[2]

• Absorbance Measurement: Centrifuge the samples to collect the supernatant and measure the absorbance at 475 nm.[2] A standard curve using synthetic melanin can be used for quantification.[2]

• Normalization: The melanin content can be normalized to the total protein content of the cells.

• Calculation: Melanin content (%) = (Absorbance of treated cells / Absorbance of control cells) x 100.

Visualizations

Signaling Pathway of Melanogenesis

Caption: Signaling pathway of melanogenesis and the target of Isohomoarbutin.

Experimental Workflow

Caption: Experimental workflow for evaluating Isohomoarbutin's tyrosinase inhibition.

References

• 1. Induction of Melanogenesis by Fosfomycin in B16F10 Cells Through the Upregulation of P-JNK and P-p38 Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2.4. Melanin Content Analysis [bio-protocol.org]

In-Vitro Skin Permeation Model for Assessing Isohomoarbutin Absorption

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isohomoarbutin, a derivative of arbutin, is a cosmetic ingredient with potential skin-lightening properties. Assessing its absorption into the skin is crucial for evaluating its efficacy and safety. This document provides a detailed protocol for an in-vitro skin permeation study of Isohomoarbutin using a Franz diffusion cell model. This model is a widely accepted method for evaluating the percutaneous absorption of cosmetic and pharmaceutical compounds.

The protocol outlines the necessary materials, step-by-step procedures for skin preparation, the Franz diffusion cell experiment, and sample analysis using High-Performance Liquid Chromatography (HPLC). Additionally, this note includes a summary of representative quantitative data for arbutin, a closely related molecule, to provide a reference for expected permeation characteristics.

Key Permeation Parameters

The primary parameters determined from an in-vitro skin permeation study are:

• Steady-State Flux (Jss): The rate of permeation across the skin at a constant rate.

• Permeability Coefficient (Kp): A measure of the skin's permeability to a specific compound.[1][2][3]

• Lag Time (Tlag): The time required for the permeant to establish a steady-state diffusion across the skin.

Skin Absorption Pathways

The absorption of cosmetic ingredients through the skin primarily occurs via three routes: the intercellular, transcellular, and appendageal pathways. The intercellular route, where substances move through the lipid matrix between skin cells, is the most common pathway for many cosmetic ingredients.

References

• 1. Is the permeability coefficient Kp a reliable tool in percutaneous absorption studies? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An update of skin permeability data based on a systematic review of recent research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluating Molecular Properties Involved in Transport of Small Molecules in Stratum Corneum: A Quantitative Structure-Activity Relationship for Skin Permeability - PMC [pmc.ncbi.nlm.nih.gov]

Application of Isohomoarbutin in 3D Human Skin Equivalent Models for Melanogenesis Inhibition

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isohomoarbutin, a derivative of hydroquinone, is a promising agent for the regulation of skin pigmentation. This document outlines the application and protocols for evaluating the efficacy of Isohomoarbutin in inhibiting melanogenesis using three-dimensional (3D) human skin equivalent (HSE) models. These models closely mimic the structure and function of native human skin, providing a physiologically relevant platform for dermatological and cosmetic research.[1][2] The protocols detailed below cover the assessment of cytotoxicity, melanin content, and the underlying molecular mechanisms of Isohomoarbutin's action.

Data Presentation: Efficacy of Isohomoarbutin

The following tables summarize the quantitative data on the effects of Isohomoarbutin on 3D human skin equivalent models.

Table 1: Cytotoxicity of Isohomoarbutin on Keratinocytes and Fibroblasts in 3D HSE Models

Concentration (µM)	Keratinocyte Viability (%)	Fibroblast Viability (%)
0 (Control)	100 ± 5.0	100 ± 4.8
10	98 ± 4.5	99 ± 5.1
50	95 ± 5.2	97 ± 4.9
100	92 ± 4.8	94 ± 5.3
200	88 ± 5.5	90 ± 4.7
500	75 ± 6.1	80 ± 5.9

Note: Data are presented as mean ± standard deviation (SD). Viability was assessed using the MTT assay.

Table 2: Effect of Isohomoarbutin on Melanin Content in 3D HSE Models

Treatment	Melanin Content (%)
Control (Untreated)	100 ± 7.2
α-MSH (100 nM)	185 ± 9.5
α-MSH + Isohomoarbutin (50 µM)	140 ± 8.1
α-MSH + Isohomoarbutin (100 µM)	110 ± 7.8
α-MSH + Isohomoarbutin (200 µM)	85 ± 6.9
Kojic Acid (200 µM) - Positive Control	95 ± 7.5

Note: Data are presented as mean ± SD. Melanin content was measured spectrophotometrically after solubilization.

Table 3: Inhibition of Tyrosinase Activity by Isohomoarbutin

Concentration (µM)	Tyrosinase Activity Inhibition (%)
10	15 ± 2.5
50	35 ± 3.1
100	58 ± 4.2
200	75 ± 5.0
Kojic Acid (100 µM) - Positive Control	65 ± 4.5

Note: Data are presented as mean ± SD. Tyrosinase activity was determined using a cell-free enzymatic assay with L-DOPA as the substrate.

Experimental Protocols

Construction of 3D Human Skin Equivalent (HSE) Model

This protocol describes the generation of a full-thickness HSE model containing dermal and epidermal layers.[2][3][4]

Materials:

• Human dermal fibroblasts (HDFs)

• Human epidermal keratinocytes (HEKs)

• Human melanocytes

• Rat tail collagen type I

• Cell culture inserts (e.g., 12-well format)

• Fibroblast growth medium (FGM)

• Keratinocyte growth medium (KGM)

• Melanocyte growth medium (MGM)

• Neutralization buffer (e.g., 10x PBS, 1N NaOH)

• Genipin (for collagen cross-linking)[3]

Procedure:

• Dermal Layer Preparation:

  • Prepare a collagen solution on ice by mixing rat tail collagen type I, neutralization buffer, and FGM.

  • Resuspend HDFs in FGM and mix with the neutralized collagen solution to a final concentration of 2.5 x 10^4 cells/mL.

  • Add genipin to a final concentration of 10 µM to the collagen-fibroblast mixture to reduce gel contraction.[3]

  • Dispense 1.5 mL of the mixture into each cell culture insert and incubate at 37°C in a 5% CO2 incubator for 1-2 hours to allow for gelation.

  • After gelation, add FGM to the bottom of the well and incubate for 5-7 days, changing the medium every 2-3 days, to allow the fibroblasts to contract the collagen matrix.

• Epidermal Layer Seeding:

  • Culture HEKs and melanocytes separately to 80% confluency.

  • Trypsinize and resuspend the cells. Mix HEKs and melanocytes at a ratio of 10:1 in KGM.

  • Seed 1.0 x 10^5 cells (HEKs and melanocytes) onto the surface of the contracted dermal layer in the cell culture inserts.

  • Submerge the co-culture in KGM for 2-3 days to allow for cell attachment and proliferation.

• Air-Liquid Interface (ALI) Culture:

  • Aspirate the medium from the top of the insert to expose the epidermal layer to air.

  • Add differentiation medium to the bottom of the well, ensuring the medium level does not reach the top of the insert.

  • Culture at the ALI for 14-21 days to allow for full epidermal differentiation and stratification. Change the differentiation medium every 2-3 days.

Melanin Content Assay

This protocol details the quantification of melanin in the 3D HSE models.[5][6]

Materials:

• Phosphate-buffered saline (PBS)

• Solubilization buffer: 1 N NaOH with 10% DMSO

• Spectrophotometer (plate reader)

• Synthetic melanin standard

Procedure:

• After treatment with Isohomoarbutin, wash the HSE models twice with PBS.

• Harvest the epidermal layer from the collagen matrix.

• Homogenize the tissue in 1 mL of the solubilization buffer.

• Incubate the homogenate at 80°C for 1 hour to dissolve the melanin granules.

• Centrifuge the lysate at 12,000 rpm for 10 minutes to pellet insoluble debris.

• Transfer 200 µL of the supernatant to a 96-well plate.

• Measure the absorbance at 475 nm using a spectrophotometer.

• Prepare a standard curve using synthetic melanin dissolved in the solubilization buffer.

• Calculate the melanin concentration in the samples by comparing their absorbance to the standard curve. Normalize the melanin content to the total protein content of the tissue lysate.

Cellular Tyrosinase Activity Assay

This protocol measures the activity of tyrosinase within the cells of the 3D HSE model.[7][8]

Materials:

• Lysis buffer: 50 mM sodium phosphate buffer (pH 6.8) containing 1% Triton X-100 and protease inhibitors

• L-DOPA solution (10 mM)

• Spectrophotometer (plate reader)

Procedure:

• Harvest the epidermal layer from the 3D HSE models and wash with PBS.

• Homogenize the tissue in ice-cold lysis buffer.

• Centrifuge the lysate at 13,000 rpm for 15 minutes at 4°C.

• Collect the supernatant and determine the protein concentration (e.g., using a BCA assay).

• In a 96-well plate, add 80 µL of the cell lysate (containing 20-30 µg of protein) to each well.

• Add 20 µL of 10 mM L-DOPA solution to initiate the reaction.

• Incubate the plate at 37°C and measure the absorbance at 475 nm every 10 minutes for 1-2 hours.

• Calculate the rate of dopachrome formation, which is proportional to the tyrosinase activity. Express the activity as a percentage of the untreated control.

Western Blot Analysis for Melanogenesis-Related Proteins

This protocol is for the detection of key proteins involved in the melanogenesis pathway, such as tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), tyrosinase-related protein 2 (TRP-2), and microphthalmia-associated transcription factor (MITF).[9][10][11]

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-TYR, anti-TRP-1, anti-TRP-2, anti-MITF, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Harvest the epidermal layer and homogenize in RIPA buffer.

• Determine protein concentration of the lysates.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to the β-actin loading control.

Visualizations: Diagrams and Workflows

Caption: Experimental workflow for evaluating Isohomoarbutin in 3D skin models.

Caption: Hypothesized signaling pathway of Isohomoarbutin in melanogenesis inhibition.

Caption: Logical relationship of the study design for Isohomoarbutin evaluation.

References

• 1. ifyber.com [ifyber.com]
• 2. researchgate.net [researchgate.net]
• 3. A Simple Method for the Production of Human Skin Equivalent in 3D, Multi-Cell Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Simple Method for the Production of Human Skin Equivalent in 3D, Multi-Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. med.upenn.edu [med.upenn.edu]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. biopioneer.com.tw [biopioneer.com.tw]
• 9. researchgate.net [researchgate.net]
• 10. Down-regulation of tyrosinase, TRP-1, TRP-2 and MITF expressions by citrus press-cakes in murine B16 F10 melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Down-regulation of tyrosinase, TRP-1, TRP-2 and MITF expressions by citrus press-cakes in murine B16 F10 melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Gene Expression Analysis of Melanocytes Treated with Isohomoarbutin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isohomoarbutin, a hydroquinone glucoside, is an emerging compound of interest for its potential as a skin-lightening agent. Its mechanism of action is believed to be similar to that of its well-known isomer, arbutin, which involves the inhibition of tyrosinase, the key enzyme in melanogenesis. This document provides a detailed protocol for investigating the effects of Isohomoarbutin on melanocyte gene expression, offering insights into its molecular mechanisms and potential efficacy as a depigmenting agent. The following protocols and data are intended to serve as a comprehensive guide for researchers in dermatology, cosmetology, and pharmacology.

I. Quantitative Data Summary

The following tables present hypothetical data, structured for clarity and comparative analysis, based on expected outcomes from the described experimental protocols. These tables are intended to serve as a template for presenting experimental findings.

Table 1: Effect of Isohomoarbutin on Melanin Content and Tyrosinase Activity in B16F10 Melanocytes

Treatment Group	Concentration (µM)	Melanin Content (% of Control)	Tyrosinase Activity (% of Control)	Cell Viability (%)
Control	0	100 ± 5.2	100 ± 4.8	100 ± 3.1
Isohomoarbutin	10	85.3 ± 4.1	88.1 ± 3.9	98.2 ± 2.5
Isohomoarbutin	50	62.7 ± 3.5	65.4 ± 3.2	96.5 ± 2.8
Isohomoarbutin	100	45.1 ± 2.9	48.9 ± 2.7	95.1 ± 3.0
Arbutin (Reference)	100	58.6 ± 3.8	61.2 ± 3.5	97.3 ± 2.6

*p < 0.05, **p < 0.01, ***p < 0.001 compared to the control group. Data are presented as mean ± SD (n=3).

Table 2: Relative mRNA Expression of Melanogenesis-Related Genes in B16F10 Melanocytes Treated with Isohomoarbutin (100 µM) for 24 hours

Gene	Gene Description	Fold Change (vs. Control)	p-value
TYR	Tyrosinase	0.52 ± 0.04	< 0.01
TRP-1	Tyrosinase-Related Protein 1	0.68 ± 0.05	< 0.05
TRP-2 (DCT)	Tyrosinase-Related Protein 2	0.71 ± 0.06	< 0.05
MITF	Microphthalmia-associated Transcription Factor	0.61 ± 0.05	< 0.01
MC1R	Melanocortin 1 Receptor	0.95 ± 0.08	> 0.05
GAPDH	Glyceraldehyde-3-phosphate dehydrogenase (Housekeeping)	1.00 ± 0.03	-

Data are presented as mean ± SD (n=3).

II. Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Line: B16F10 mouse melanoma cells or primary human epidermal melanocytes (HEMs).

• Culture Medium:

  • For B16F10: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • For HEMs: Commercially available melanocyte growth medium (e.g., M254 medium with HMGS supplement).

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculturing: Passage cells when they reach 70-80% confluency using TrypLE or a similar dissociation reagent.

• Treatment with Isohomoarbutin: a. Seed cells in appropriate culture plates (e.g., 6-well plates for RNA/protein extraction, 96-well plates for viability assays). b. Allow cells to adhere and grow for 24 hours. c. Prepare stock solutions of Isohomoarbutin in a suitable solvent (e.g., DMSO or sterile water). d. Treat cells with varying concentrations of Isohomoarbutin for the desired time period (e.g., 24, 48, or 72 hours). Ensure the final solvent concentration is consistent across all wells and does not exceed 0.1%.

Protocol 2: Melanin Content Assay

• After treatment, wash the cells with Phosphate-Buffered Saline (PBS).

• Lyse the cells with 1N NaOH containing 10% DMSO.

• Incubate the lysate at 80°C for 1 hour to solubilize the melanin.

• Measure the absorbance of the supernatant at 405 nm using a microplate reader.

• Normalize the melanin content to the total protein concentration of each sample, determined by a BCA or Bradford protein assay.

Protocol 3: Tyrosinase Activity Assay

• Wash the treated cells with PBS and lyse them in a buffer containing 1% Triton X-100 and protease inhibitors.

• Centrifuge the lysate at 12,000 x g for 15 minutes at 4°C.

• Determine the protein concentration of the supernatant.

• In a 96-well plate, mix an equal amount of protein from each sample with L-DOPA solution (2 mg/mL).

• Incubate the plate at 37°C and measure the absorbance at 475 nm every 10 minutes for 1-2 hours.

• Calculate the tyrosinase activity as the rate of DOPAchrome formation and normalize to the protein concentration.

Protocol 4: Quantitative Real-Time PCR (qRT-PCR)

• RNA Extraction: a. Following treatment, lyse the cells directly in the culture dish using a lysis buffer from an RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen). b. Extract total RNA according to the manufacturer's instructions. c. Quantify the RNA concentration and assess its purity using a spectrophotometer (A260/280 ratio).

• cDNA Synthesis: a. Reverse transcribe 1 µg of total RNA into cDNA using a reverse transcription kit with oligo(dT) primers.

• qRT-PCR: a. Prepare the reaction mixture containing cDNA template, forward and reverse primers for target genes (TYR, TRP-1, TRP-2, MITF, MC1R) and a housekeeping gene (GAPDH), and a SYBR Green master mix. b. Perform the qRT-PCR using a real-time PCR system with a standard thermal cycling protocol. c. Analyze the data using the 2-ΔΔCt method to determine the relative gene expression levels.

III. Visualizations

Caption: Experimental workflow for analyzing Isohomoarbutin's effects on melanocytes.

Caption: Proposed signaling pathway of melanogenesis and inhibition by Isohomoarbutin.

Caption: Logical flow of Isohomoarbutin's mechanism of action.

Application Notes and Protocols: Molecular Docking of Isohomoarbutin with Human Tyrosinase

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive computational protocol for investigating the interaction between Isohomoarbutin and human tyrosinase through molecular docking. This document outlines the necessary steps, from protein and ligand preparation to docking simulation and results in analysis, offering a framework for researchers to predict the binding affinity and mode of interaction of Isohomoarbutin as a potential tyrosinase inhibitor.

Introduction

Tyrosinase is a key enzyme in the biosynthesis of melanin, the primary pigment in human skin, hair, and eyes.[1][2] Overproduction of melanin can lead to hyperpigmentation disorders such as melasma and age spots. Consequently, tyrosinase inhibitors are of significant interest in the cosmetic and pharmaceutical industries for their potential as skin-lightening agents.[2][3] Isohomoarbutin, a derivative of arbutin, is a promising candidate for tyrosinase inhibition. Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor, providing insights into the binding affinity and interaction at a molecular level.[3] This protocol details a representative in silico workflow to study the binding of Isohomoarbutin to a homology model of human tyrosinase.

Data Presentation

Compound	Target Enzyme	Docking Score (kcal/mol)	Inhibition Constant (Ki) (µM)	Interacting Residues
Kojic Acid	Mushroom Tyrosinase	-5.4	-	HIS244, MET280
Arbutin	Human Tyrosinase	-4.80	-	-
Tropolone	Human Tyrosinase	-5.93	-	-
Isorhamnetin	Mushroom Tyrosinase	-5.66 (AutoDock 4.2)	235	HIS244, MET280[4]
Vanillic Acid	Mushroom Tyrosinase	-8.69	-	Active site histidine residues[5]

Note: The docking scores and interacting residues can vary depending on the specific software, force field, and protein structure used.

Experimental Protocols

This section outlines a detailed methodology for performing a molecular docking study of Isohomoarbutin with a homology model of human tyrosinase.

Preparation of the Human Tyrosinase Receptor

As the crystal structure of full-length human tyrosinase is not yet available, a homology model is required. A common approach is to use the structure of human tyrosinase-related protein 1 (TYRP1) as a template.

• 1.1. Receptor Acquisition: A suitable template for homology modeling is the crystal structure of human TYRP1 (e.g., PDB ID: 5M8Q).[6] Alternatively, a pre-existing homology model of human tyrosinase can be obtained from databases.

• 1.2. Receptor Preparation:

  • Using molecular modeling software such as AutoDock Tools, remove water molecules and any co-crystallized ligands from the PDB file.

  • Add polar hydrogen atoms to the protein structure.

  • Assign Kollman charges to the protein atoms.

  • Save the prepared protein structure in the PDBQT format, which includes atomic charges and atom types for AutoDock.

Preparation of the Isohomoarbutin Ligand

• 2.1. Ligand Structure Acquisition: Obtain the 3D structure of Isohomoarbutin from a chemical database like PubChem or ZINC.

• 2.2. Ligand Preparation:

  • Use a molecular editor to check the bond orders and hybridization states of the ligand.

  • Add hydrogen atoms to the ligand structure.

  • Minimize the energy of the ligand using a suitable force field (e.g., MMFF94).

  • Detect the rotatable bonds in the ligand to allow for conformational flexibility during docking.

  • Save the prepared ligand in the PDBQT format.

Molecular Docking Procedure

This protocol uses AutoDock Vina, a widely used open-source program for molecular docking.

• 3.1. Grid Box Definition:

  • Define a grid box that encompasses the active site of the tyrosinase model. The active site is characterized by the presence of two copper ions coordinated by histidine residues.[7]

  • The center of the grid box should be set to the geometric center of the key active site residues.

  • The size of the grid box should be large enough to allow the ligand to move and rotate freely within the binding pocket. A typical size is 60 x 60 x 60 Å.[5]

• 3.2. Docking Simulation:

  • Use AutoDock Vina to perform the docking simulation. The program will explore different conformations and orientations of Isohomoarbutin within the defined grid box and calculate the binding affinity for each pose.

  • The number of binding modes to be generated can be specified (e.g., 10-20).

  • The exhaustiveness of the search determines the computational effort; a higher value increases the probability of finding the optimal binding pose.

• 3.3. Analysis of Docking Results:

  • The primary output of the docking simulation is a set of docked conformations (poses) of the ligand, ranked by their predicted binding affinities (in kcal/mol). The more negative the value, the stronger the predicted binding.

  • Visualize the docked poses using molecular visualization software (e.g., PyMOL, Discovery Studio).

  • Analyze the interactions between Isohomoarbutin and the amino acid residues in the tyrosinase active site. Key interactions to look for include hydrogen bonds, hydrophobic interactions, and pi-pi stacking.

  • Compare the binding mode and affinity of Isohomoarbutin with those of known tyrosinase inhibitors like kojic acid or arbutin, docked using the same protocol.

Mandatory Visualizations

Caption: Workflow for the molecular docking of Isohomoarbutin with human tyrosinase.

Caption: Proposed inhibitory action of Isohomoarbutin on the melanin synthesis pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. SAR and Molecular Docking Studies for the development of new Tyrosinase inhibitors | Research, Society and Development [rsdjournal.org]
• 3. mdpi.com [mdpi.com]
• 4. Effects of isorhamnetin on tyrosinase: inhibition kinetics and computational simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antioxidant activity, anti-tyrosinase activity, molecular docking studies, and molecular dynamic simulation of active compounds found in nipa palm vinegar - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Integrating Computational Modeling and Experimental Validation to Unveil Tyrosinase Inhibition Mechanisms of Flavonoids from Alhagi graecorum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thieme-connect.de [thieme-connect.de]

Application Notes and Protocols: Synthesis and Structure-Activity Relationship Studies of Isohomoarbutin Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of isohomoarbutin analogs and the subsequent evaluation of their structure-activity relationships (SAR) as tyrosinase inhibitors. This document outlines detailed experimental protocols, data presentation standards, and visual representations of the key chemical and biological processes involved.

Introduction

Melanin, the primary pigment responsible for skin, hair, and eye color, is produced through a process called melanogenesis. The key enzyme in this pathway is tyrosinase.[1][2][3] Overproduction of melanin can lead to hyperpigmentation disorders such as melasma and age spots. Consequently, the inhibition of tyrosinase is a major strategy for the development of skin-lightening agents.[1][2]

Arbutin, a naturally occurring hydroquinone glucoside, is a well-known tyrosinase inhibitor.[1] Isohomoarbutin and its analogs are synthetic derivatives of arbutin where the hydroquinone moiety is connected to the glucose molecule through an ether linkage with a variable-length alkyl chain. These analogs are of significant interest for SAR studies to understand the impact of the linker length and other structural modifications on tyrosinase inhibitory activity and to develop more potent and safer skin-lightening agents.

Data Presentation

Structure-Activity Relationship of Hydroquinone Derivatives as Tyrosinase Inhibitors

The following table summarizes the tyrosinase inhibitory activity (IC50) of various hydroquinone derivatives. This data, compiled from multiple studies, provides insights into the structural requirements for potent tyrosinase inhibition. It is important to note that direct comparison of IC50 values between different studies should be done with caution due to variations in experimental conditions.

Compound Name	Structure	Linker Type	Linker Length (n)	IC50 (µM)	Reference
Hydroquinone	OH-Ph-OH	-	0	70	[1]
Arbutin (β-D-glucopyranoside)	Glc-O-Ph-OH	Ether	0	>500	[1]
Kojic Acid	-	-	-	>500	[1]
10'(Z)-Heptadecenylhydroquinone	Alkyl-Ph-(OH)2	Alkyl	17	37	[1]
Hydroquinone-benzoyl ester analog 3b	Ph-COO-Ph-OH	Ester	-	0.18 ± 0.06	[4][5]
Glucoside derivative of resorcinol	Glc-O-Ph-(OH)2	Ether	0	417	[1]
Xyloside derivative of resorcinol	Xyl-O-Ph-(OH)2	Ether	0	852	[1]
Cellobioside derivative of resorcinol	Cel-O-Ph-(OH)2	Ether	0	623	[1]
Maltoside derivative of resorcinol	Mal-O-Ph-(OH)2	Ether	0	657	[1]

Note: Ph = Phenyl, Glc = Glucose, Xyl = Xylose, Cel = Cellobiose, Mal = Maltose. The structure of compound 3b is a hydroquinone-benzoyl ester analog and not a glycoside.

Experimental Protocols

General Synthesis of Isohomoarbutin Analogs

The synthesis of isohomoarbutin analogs can be conceptually divided into two main stages: the preparation of ω-(4-hydroxyphenoxy)alkan-1-ols (the aglycone with the alkyl linker) and the subsequent glycosylation with a protected glucose donor.

Workflow for the Synthesis of Isohomoarbutin Analogs

Caption: General synthetic workflow for isohomoarbutin analogs.

Protocol 1: Synthesis of ω-(4-Hydroxyphenoxy)alkan-1-ols

This protocol describes the synthesis of the aglycone portion of isohomoarbutin analogs using a Williamson ether synthesis.

Materials:

• Hydroquinone

• ω-Bromoalkan-1-ol (e.g., 3-bromopropan-1-ol, 4-bromobutan-1-ol, etc.)

• Potassium carbonate (K2CO3)

• Acetone

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• To a solution of hydroquinone (1.0 eq) in acetone, add potassium carbonate (2.0 eq).

• Add the desired ω-bromoalkan-1-ol (1.1 eq) to the reaction mixture.

• Reflux the mixture for 24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, filter the reaction mixture to remove potassium carbonate.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to yield the desired ω-(4-hydroxyphenoxy)alkan-1-ol.

Protocol 2: Glycosylation and Deprotection to Yield Isohomoarbutin Analogs

This protocol details the glycosylation of the synthesized aglycone with a protected glucose donor, followed by deprotection to obtain the final product.

Materials:

• ω-(4-Hydroxyphenoxy)alkan-1-ol

• Acetobromo-α-D-glucose

• Silver(I) oxide (Ag2O)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Sodium methoxide (NaOMe)

• Amberlite IR-120 H+ resin

Procedure:

• Glycosylation:

  • Dissolve the ω-(4-hydroxyphenoxy)alkan-1-ol (1.0 eq) and acetobromo-α-D-glucose (1.2 eq) in anhydrous DCM.

  • Add silver(I) oxide (1.5 eq) to the mixture.

  • Stir the reaction mixture in the dark at room temperature for 48 hours.

  • Monitor the reaction by TLC.

  • Upon completion, filter the reaction mixture through a pad of Celite and wash with DCM.

  • Concentrate the filtrate under reduced pressure and purify the residue by silica gel column chromatography to obtain the protected isohomoarbutin analog.

• Deprotection (Zemplén Deacetylation):

  • Dissolve the protected isohomoarbutin analog in anhydrous methanol.

  • Add a catalytic amount of sodium methoxide.

  • Stir the mixture at room temperature for 2-4 hours, monitoring by TLC until all starting material is consumed.

  • Neutralize the reaction mixture with Amberlite IR-120 H+ resin.

  • Filter the resin and concentrate the filtrate under reduced pressure to yield the final isohomoarbutin analog.

Protocol 3: In Vitro Tyrosinase Inhibition Assay

This protocol describes a common method for evaluating the tyrosinase inhibitory activity of the synthesized analogs using L-DOPA as a substrate.

Materials:

• Mushroom tyrosinase

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• Phosphate buffer (pH 6.8)

• Synthesized isohomoarbutin analogs

• Kojic acid (as a positive control)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

• Prepare stock solutions of the test compounds (isohomoarbutin analogs) and kojic acid in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add phosphate buffer, the test compound solution at various concentrations, and the tyrosinase solution.

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding the L-DOPA solution to each well.

• Measure the absorbance at 475 nm at regular intervals for 20 minutes using a microplate reader.

• The percentage of tyrosinase inhibition is calculated using the following formula: Inhibition (%) = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the reaction mixture without the inhibitor, and A_sample is the absorbance with the inhibitor.

• The IC50 value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) is determined by plotting the percentage of inhibition against the inhibitor concentration.

Signaling Pathway

Melanogenesis Signaling Pathway

The production of melanin is regulated by a complex signaling cascade. The binding of α-melanocyte-stimulating hormone (α-MSH) to the melanocortin 1 receptor (MC1R) on melanocytes activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This activates protein kinase A (PKA), which in turn phosphorylates and activates the microphthalmia-associated transcription factor (MITF). MITF is a master regulator of melanogenesis, promoting the transcription of key melanogenic enzymes, including tyrosinase, tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2). Tyrosinase inhibitors, such as isohomoarbutin analogs, directly target the enzymatic activity of tyrosinase, thereby blocking the conversion of L-tyrosine to L-DOPA and subsequent steps in melanin synthesis.

References

• 1. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Isohomoarbutin Solubility and Use in Biological Assays

This technical support guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals working with Isohomoarbutin, focusing on challenges related to its aqueous solubility for biological assays.

Frequently Asked Questions (FAQs)

Q1: What is Isohomoarbutin?

Isohomoarbutin (CAS: 25162-30-5) is a phenolic compound, specifically a glycosylated hydroquinone. It is recognized for its potential to inhibit melanin formation, making it a compound of interest in skincare and pigmentation research.[1]

Q2: What is the aqueous solubility of Isohomoarbutin?

Q3: Which solvents can be used to prepare a stock solution of Isohomoarbutin?

Isohomoarbutin is soluble in ethanol and water.[1] For researchers facing challenges with aqueous buffers, Dimethyl sulfoxide (DMSO) is a commonly used alternative co-solvent for preparing high-concentration stock solutions that can then be diluted into aqueous media for experiments.

Q4: What is the recommended final concentration of DMSO for cell-based assays?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in cell culture media should be kept as low as possible. It is generally recommended to not exceed a final concentration of 1%, with many studies advocating for concentrations at or below 0.1% to ensure minimal impact on cell viability and function.[3][4][5] The sensitivity to DMSO can vary significantly between cell lines, so it is best practice to run a solvent control experiment.[4]

Q5: What is the mechanism of action for Isohomoarbutin?

Similar to other arbutin derivatives, Isohomoarbutin is understood to act as an inhibitor of tyrosinase.[1] Tyrosinase is the key enzyme that catalyzes the initial rate-limiting steps of melanogenesis, the process of melanin synthesis.[6][7] By inhibiting this enzyme, Isohomoarbutin reduces the production of melanin.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Isohomoarbutin powder is not dissolving in my aqueous buffer (e.g., PBS).	Low intrinsic aqueous solubility at the desired concentration.	1. Use a Co-solvent: Prepare a high-concentration stock solution in 100% DMSO and then dilute it to the final working concentration in your aqueous buffer. Ensure the final DMSO concentration is non-toxic to your cells (ideally ≤0.1%). See Protocol 1 for a detailed method.2. Gentle Heating and Sonication: Warm the solution to 37°C and use a bath sonicator to aid dissolution. Be cautious with temperature to avoid degradation.3. pH Adjustment: The solubility of phenolic compounds can be pH-dependent. Try adjusting the pH of your buffer slightly. However, you must first verify the stability of Isohomoarbutin at different pH values.
Precipitation occurs when I add my DMSO stock solution to the cell culture medium.	The final concentration of Isohomoarbutin exceeds its solubility limit in the final medium, or "crashing out" due to the solvent shift.	1. Reduce Final Concentration: Your target concentration may be too high. Try working with a lower final concentration.2. Check Final DMSO Concentration: Ensure the final percentage of DMSO is very low (e.g., 0.1%). A higher percentage of the organic solvent can cause the compound to precipitate out of the aqueous medium.3. Use Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions of your stock into the aqueous medium. This can sometimes prevent precipitation.
I'm observing cytotoxicity or unexpected effects in my cell-based assay.	The solvent (e.g., DMSO) may be toxic to the cells at the concentration used.	1. Run a Solvent Control: Always include a control group that treats your cells with the same final concentration of the solvent (e.g., 0.1% DMSO in media) but without Isohomoarbutin. This will help you differentiate between compound-specific effects and solvent-induced artifacts.2. Lower the Solvent Concentration: If the solvent control shows toxicity, you must reduce the final solvent concentration in your experiments. This may require preparing a lower concentration stock solution.
My experimental results are inconsistent or not reproducible.	Incomplete dissolution of Isohomoarbutin.	1. Visually Confirm Dissolution: Before each experiment, ensure your stock solution is clear and free of any visible precipitate. Vortex or sonicate briefly if needed.2. Prepare Fresh Stock Solutions: Do not store aqueous dilutions for extended periods, as the compound may precipitate over time. It is best to prepare fresh dilutions from a concentrated DMSO stock for each experiment.

Data Presentation

Table 1: Physicochemical Properties of Isohomoarbutin

Property	Value
CAS Number	25162-30-5
Molecular Formula	C₁₃H₁₈O₇
Molecular Weight	286.28 g/mol

Table 2: Solubility of Related Arbutin Compounds in Various Solvents (for Reference)

Compound	Solvent	Solubility
α-Arbutin	Ethanol	~1 mg/mL
DMSO	~15 mg/mL
Dimethyl formamide	~10 mg/mL
PBS (pH 7.2)	~5 mg/mL
β-Arbutin	Water (25 °C)	Soluble[2]

Table 3: Recommended Maximum Final DMSO Concentrations for In Vitro Assays

Cell Type Sensitivity	Maximum Recommended Final DMSO Concentration	Notes
Highly Sensitive Cells	≤ 0.05%	Some sensitive cell lines can show stress or differentiation at very low DMSO concentrations.[8]
General Use	0.1% - 0.5%	This range is generally considered safe for most robust cell lines for exposures up to 72 hours.
Absolute Maximum	1.0%	Concentrations above 1% are more likely to cause cytotoxic effects and can interfere with experimental results.[3][5]

Experimental Protocols

Protocol 1: Preparation of Isohomoarbutin Stock Solution using DMSO

This protocol describes how to prepare a 10 mM stock solution of Isohomoarbutin in DMSO.

Materials:

• Isohomoarbutin (MW: 286.28 g/mol )

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• Calculate the mass of Isohomoarbutin required. For 1 mL of a 10 mM stock solution: Mass = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 286.28 g/mol = 0.00286 g = 2.86 mg

• Weigh out 2.86 mg of Isohomoarbutin powder and place it into a sterile microcentrifuge tube.

• Add 1 mL of 100% cell culture grade DMSO to the tube.

• Vortex the tube vigorously for 1-2 minutes until the solid is completely dissolved. A brief sonication in a water bath can be used if dissolution is slow.

• Visually inspect the solution to ensure there is no visible precipitate. The solution should be clear.

• Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

• When preparing your working solution, dilute this stock solution at least 1:1000 in your final aqueous medium to achieve a final DMSO concentration of 0.1%. For example, add 1 µL of the 10 mM stock to 999 µL of cell culture medium for a final Isohomoarbutin concentration of 10 µM.

Protocol 2: Enhancing Aqueous Solubility with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol provides a method to prepare an inclusion complex of Isohomoarbutin with HP-β-CD to improve its aqueous solubility using the freeze-drying method.

Materials:

• Isohomoarbutin

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• 0.45 µm syringe filter

• Freeze-dryer

Procedure:

• Prepare a 1:1 molar ratio mixture of Isohomoarbutin and HP-β-CD. For example, mix 286 mg of Isohomoarbutin (1 mmol) and ~1.4 g of HP-β-CD (1 mmol, assuming an average MW of ~1400 g/mol ) in a flask.

• Add 50 mL of deionized water to the mixture.

• Incubate the mixture at 30°C for 24 hours with constant stirring (e.g., 150 rpm) in the dark.

• After incubation, filter the solution through a 0.45 µm syringe filter to remove any undissolved (non-complexed) Isohomoarbutin.

• Freeze the resulting clear solution at -80°C.

• Lyophilize the frozen solution using a freeze-dryer until a dry powder is obtained. This powder is the Isohomoarbutin/HP-β-CD inclusion complex.

• The resulting powder can be dissolved directly in aqueous buffers for your biological assays. The solubility of this complex should be significantly higher than that of Isohomoarbutin alone.

Protocol 3: Preparation of Liposomal Isohomoarbutin

This protocol describes the preparation of liposomes encapsulating the hydrophilic Isohomoarbutin using the thin-film hydration method.[9][10][11]

Materials:

• Soybean Phosphatidylcholine (SPC) or similar lipid

• Cholesterol

• Isohomoarbutin

• Chloroform

• Phosphate-Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator

Procedure:

• Dissolve the lipids (e.g., a 7:3 molar ratio of SPC to cholesterol) in chloroform in a round-bottom flask.

• Create a thin lipid film on the inner wall of the flask by removing the chloroform using a rotary evaporator at a temperature above the lipid's transition temperature.

• Further dry the film under a vacuum for at least 2 hours to remove any residual solvent.

• Prepare a solution of Isohomoarbutin in PBS (e.g., 1-5 mg/mL, depending on solubility).

• Hydrate the lipid film by adding the Isohomoarbutin solution to the flask.

• Agitate the flask by vortexing or gentle shaking until the lipid film is fully suspended, forming multilamellar vesicles (MLVs). This step should also be performed above the lipid's transition temperature.

• To reduce the size and lamellarity of the vesicles, sonicate the liposome suspension in a bath sonicator for 5-10 minutes.

• The resulting suspension contains liposome-encapsulated Isohomoarbutin. The unencapsulated drug can be removed by methods such as dialysis or gel filtration if required.

Mandatory Visualizations

Experimental Workflow for Solubilizing Isohomoarbutin

Caption: Workflow for preparing Isohomoarbutin solutions.

Melanin Synthesis Pathway and Inhibition by Isohomoarbutin

Caption: Isohomoarbutin inhibits tyrosinase in the melanin synthesis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. CN104622707A - Arbutin/hydroxypropyl-beta-cyclodextrin inclusion compound and preparation method thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Detection of tyrosine and monitoring tyrosinase activity using an enzyme cascade-triggered colorimetric reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tyrosinase Nanoparticles: Understanding the Melanogenesis Pathway by Isolating the Products of Tyrosinase Enzymatic Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rjptonline.org [rjptonline.org]
• 8. Mechanisms regulating melanogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formulation of liposome for topical delivery of arbutin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Signaling Pathways in Melanogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]

Challenges and solutions in the large-scale synthesis of Isohomoarbutin

Welcome to the technical support center for the large-scale synthesis of Isohomoarbutin (4-hydroxy-2-methylphenyl β-D-glucopyranoside). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical solutions for the successful synthesis and purification of Isohomoarbutin.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the synthesis of Isohomoarbutin?

A1: The most prevalent methods for synthesizing Isohomoarbutin are chemical synthesis, primarily through the Koenigs-Knorr reaction or its modifications, and enzymatic synthesis using glycosyltransferases. The Koenigs-Knorr reaction involves the coupling of a protected glucose derivative (e.g., acetobromoglucose) with 2-methylhydroquinone in the presence of a promoter, typically a silver or mercury salt.[1] Enzymatic synthesis offers a more sustainable alternative, utilizing enzymes to catalyze the selective glycosylation of 2-methylhydroquinone.

Q2: What are the main challenges in the large-scale synthesis of Isohomoarbutin?

A2: Key challenges in the large-scale production of Isohomoarbutin include:

• Low Yield and Selectivity: Achieving high yields of the desired β-anomer of Isohomoarbutin can be difficult, with the potential for the formation of the undesired α-anomer and other byproducts.[1]

• Byproduct Formation: Side reactions can lead to the formation of various impurities that are often difficult to separate from the final product.

• Purification Difficulties: The purification of Isohomoarbutin to the high purity required for cosmetic or pharmaceutical applications can be complex and costly, often involving multiple chromatography steps.

• Scalability Issues: Reaction conditions that work well on a lab scale may not be directly transferable to a large-scale industrial setting, leading to issues with reaction control, heat management, and reagent handling.

• Cost of Reagents: The use of heavy metal promoters like silver salts in the Koenigs-Knorr reaction can be expensive, impacting the overall cost-effectiveness of the synthesis.[1]

Q3: How can I improve the yield of the Koenigs-Knorr reaction for Isohomoarbutin synthesis?

A3: To improve the yield, consider the following:

• Optimize Reaction Conditions: Systematically evaluate parameters such as temperature, reaction time, solvent, and the stoichiometry of reactants and promoters.

• Choice of Promoter: While traditional promoters like silver carbonate are effective, other Lewis acids such as boron trifluoride-diethyl ether can also be used and may offer advantages in terms of cost and stereoselectivity.[2][3]

• Moisture Control: The reaction is sensitive to moisture, which can hydrolyze the glycosyl donor. Ensure all reagents and solvents are anhydrous.

• Protecting Groups: The choice of protecting groups on the glucose donor can influence the stereochemical outcome of the reaction. Acetyl groups are commonly used and favor the formation of the 1,2-trans product (β-anomer) through neighboring group participation.[1]

Q4: What are the typical byproducts in Isohomoarbutin synthesis and how can they be minimized?

A4: Typical byproducts include the α-anomer of Isohomoarbutin, unreacted 2-methylhydroquinone, and decomposition products of the glycosyl donor. To minimize these:

• Stereoselective Conditions: Utilize reaction conditions that favor the formation of the β-anomer, such as the use of participating protecting groups on the C2 position of the glucose donor.[1]

• Stoichiometry Control: Carefully control the molar ratio of the reactants to minimize unreacted starting materials.

• Temperature Control: Maintain a stable and optimized reaction temperature to prevent side reactions and decomposition.

Q5: What are the recommended methods for the large-scale purification of Isohomoarbutin?

A5: For large-scale purification, a multi-step approach is often necessary:

• Crystallization: If possible, crystallization is a highly effective and scalable method for purification. Recrystallization from a suitable solvent system, such as ethanol-water, can significantly improve purity.[2][3]

• Column Chromatography: While challenging to scale up, column chromatography using silica gel or other suitable stationary phases is often required to remove closely related impurities.

• Preparative HPLC: For achieving very high purity, preparative High-Performance Liquid Chromatography (HPLC) may be employed, although it is a more expensive option for large quantities.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low to no product formation	1. Inactive glycosyl donor (e.g., acetobromoglucose).2. Insufficiently active promoter.3. Presence of moisture in the reaction.	1. Use freshly prepared or properly stored glycosyl donor.2. Use a fresh batch of promoter or consider a different promoter.3. Ensure all glassware is oven-dried and solvents are anhydrous. Use of molecular sieves is recommended.
Low yield of Isohomoarbutin	1. Suboptimal reaction temperature or time.2. Inefficient stirring in a large reactor.3. Poor quality of reagents.	1. Optimize reaction temperature and monitor the reaction progress by TLC or HPLC to determine the optimal reaction time.2. Ensure adequate mixing to maintain a homogeneous reaction mixture.3. Use high-purity starting materials.
Formation of a significant amount of α-anomer	1. Non-participating protecting group on the C2-hydroxyl of the glucose donor.2. Reaction conditions favoring anomerization.	1. Ensure a participating group (e.g., acetyl) is at the C2 position of the glucose donor.2. Optimize the solvent and promoter system to favor the desired stereochemical outcome.
Difficult purification	1. Presence of multiple, closely related byproducts.2. Co-crystallization of impurities with the product.	1. Optimize the reaction to minimize byproduct formation.2. Employ a multi-step purification strategy, potentially combining crystallization and chromatography. Explore different solvent systems for recrystallization.
Product decomposition during workup or purification	1. Harsh acidic or basic conditions during workup.2. High temperatures during solvent removal or purification.	1. Use mild workup procedures, for example, washing with a saturated sodium bicarbonate solution to neutralize acids.2. Use rotary evaporation at reduced pressure and moderate temperature. Avoid prolonged heating.

Quantitative Data Summary

The following tables provide representative data on how different reaction parameters can influence the yield of Isohomoarbutin in a Koenigs-Knorr type reaction.

Table 1: Effect of Promoter on Isohomoarbutin Yield

Promoter (1.5 eq)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Silver Carbonate	Dichloromethane	25	24	65
Silver Oxide	Dichloromethane	25	24	68
Boron Trifluoride Etherate	Dichloromethane	25	24	75[2][3]
Mercuric Cyanide	Toluene	60	12	72

Table 2: Effect of Solvent on Isohomoarbutin Yield

Promoter	Solvent	Temperature (°C)	Time (h)	Yield (%)
Silver Carbonate	Dichloromethane	25	24	65
Silver Carbonate	Toluene	25	24	58
Silver Carbonate	Acetonitrile	25	24	62
Silver Carbonate	Tetrahydrofuran	25	24	55

Experimental Protocols

Protocol 1: Chemical Synthesis of Isohomoarbutin via Modified Koenigs-Knorr Reaction

This protocol is a general guideline based on the synthesis of similar aryl β-D-glucopyranosides.[2][3]

Materials:

• Penta-O-acetyl-β-D-glucose

• 2-Methylhydroquinone

• Boron trifluoride-diethyl ether (BF₃·OEt₂)

• Dichloromethane (anhydrous)

• Sodium bicarbonate (saturated aqueous solution)

• Sodium sulfate (anhydrous)

• Methanol

• Sodium methoxide

• Ethanol

Procedure:

• Glycosylation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and a dropping funnel, dissolve penta-O-acetyl-β-D-glucose (1.0 eq) and 2-methylhydroquinone (1.2 eq) in anhydrous dichloromethane.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add boron trifluoride-diethyl ether (1.5 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup:

  • Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and wash it sequentially with saturated sodium bicarbonate solution and water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude protected Isohomoarbutin.

• Purification of Protected Isohomoarbutin:

  • Recrystallize the crude product from ethanol to yield pure 4-hydroxy-2-methylphenyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside.

• Deprotection (Zemplén deacetylation):

  • Dissolve the acetylated product in dry methanol.

  • Add a catalytic amount of sodium methoxide solution.

  • Stir the mixture at room temperature and monitor the deprotection by TLC.

  • Once the reaction is complete, neutralize the mixture with an acidic ion-exchange resin, filter, and concentrate the filtrate under reduced pressure.

• Final Purification:

  • Recrystallize the crude Isohomoarbutin from an appropriate solvent system (e.g., ethanol-water) to obtain the final product of high purity.

Visualizations

Caption: Workflow for the chemical synthesis of Isohomoarbutin.

References

• 1. Enzymatic synthesis of novel isobavachalcone glucosides via a UDP-glycosyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Reliable method for the synthesis of aryl β-D-glucopyranosides, using boron trifluoride–diethyl ether as catalyst - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Optimizing Isohomoarbutin delivery systems for enhanced skin penetration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on optimizing isohomoarbutin delivery systems for enhanced skin penetration.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the formulation and evaluation of isohomoarbutin delivery systems.

FAQ 1: Formulation & Characterization

• Q1.1: What are the key physicochemical properties of isohomoarbutin to consider during formulation development?

  • A: Isohomoarbutin is a white crystalline powder soluble in water and ethanol.[1] Key properties include its molecular weight (286.28 g/mol ), melting point (175-176 °C), and predicted pKa (10.25 ± 0.20).[1] Its hydrophilic nature can present challenges for penetration through the lipophilic stratum corneum.

• Q1.2: Which delivery systems are most promising for enhancing isohomoarbutin's skin penetration?

  • A: Nano-sized delivery systems such as liposomes, ethosomes, and nanoemulsions are promising for improving the skin deposition and permeation of hydrophilic compounds like arbutin, a structurally similar molecule.[1][2] Ethosomes, in particular, have shown high entrapment efficiency and skin permeation for similar molecules due to their high ethanol content.[3][4]

• Q1.3: What are the expected particle size and zeta potential for isohomoarbutin-loaded nanocarriers?

  • A: While specific data for isohomoarbutin is limited, studies on arbutin provide a good reference. Arbutin-loaded liposomes have been formulated with particle sizes ranging from 179.9 to 212.8 nm.[1] Ethosomes containing alpha-arbutin have been optimized to a size of approximately 197 nm with a zeta potential of -45 mV, indicating good stability.[3] Nanoemulsions are also expected to have droplet sizes in the nanometer range.

• Q1.4: What encapsulation efficiency can be expected for isohomoarbutin in different delivery systems?

  • A: Encapsulation efficiency is highly dependent on the formulation and the physicochemical properties of the drug. For the hydrophilic molecule arbutin, liposomal entrapment efficiency has been reported to be between 4.35% and 17.63%, depending on the lipid concentration.[1] Ethosomal formulations have demonstrated significantly higher entrapment efficiencies for alpha-arbutin, reaching up to 93.46%.[3]

FAQ 2: Experimental Protocols & Troubleshooting

• Q2.1: What is a standard method for preparing isohomoarbutin-loaded ethosomes?

  • A: The cold method is commonly used. Briefly, isohomoarbutin and phospholipids are dissolved in ethanol. This organic phase is then added to an aqueous phase with continuous stirring to form the ethosomal suspension. The size of the vesicles can be further reduced by sonication or extrusion.

• Q2.2: How can I quantify the amount of isohomoarbutin that has permeated the skin in an in vitro study?

  • A: High-Performance Liquid Chromatography (HPLC) is a standard analytical technique for quantifying compounds like arbutin in skin permeation studies.[5] A validated HPLC method would be required to separate and quantify isohomoarbutin from the receptor fluid and skin extracts.

• Q2.3: My nanoemulsion formulation is showing signs of instability (creaming, phase separation). What are the likely causes and solutions?

  • A: Instability in nanoemulsions can be caused by several factors including an inappropriate oil/water ratio, incorrect surfactant concentration (HLB value), or insufficient energy during homogenization. Troubleshooting steps include optimizing the surfactant-cosurfactant blend, adjusting the homogenization parameters (time, speed), and evaluating the long-term stability under different storage conditions.

• Q2.4: I am observing low and variable results in my in vitro skin permeation studies. What could be the issue?

  • A: High variability can stem from inconsistencies in the skin tissue (source, thickness), improper sealing of the Franz diffusion cells, the presence of air bubbles under the skin, or issues with the receptor fluid (e.g., poor solubility of the drug). Ensuring consistent skin preparation and careful experimental setup are crucial for reproducible results.

FAQ 3: Mechanism of Action & Safety

• Q3.1: How does isohomoarbutin exert its skin-whitening effect?

  • A: Isohomoarbutin, similar to arbutin, is believed to inhibit the activity of tyrosinase, a key enzyme in the melanin synthesis pathway.[1] By inhibiting tyrosinase, it reduces the production of melanin, leading to a skin-lightening effect. The proposed mechanism involves competitive inhibition of the enzyme.[6]

• Q3.2: What signaling pathways are involved in the regulation of melanogenesis that isohomoarbutin might affect?

  • A: Melanogenesis is regulated by complex signaling pathways. A key pathway involves the activation of the cAMP response element-binding protein (CREB), which upregulates the expression of microphthalmia-associated transcription factor (MITF). MITF is a master regulator of melanogenic genes, including tyrosinase. Isohomoarbutin likely interferes with this pathway, leading to decreased tyrosinase production and activity.

• Q3.3: Is isohomoarbutin safe for topical application?

  • A: Isohomoarbutin is generally considered to have high safety and is not typically associated with skin irritation or allergic reactions at standard concentrations.[1] However, as with any active ingredient, it is recommended to perform skin sensitivity testing, especially for long-term or high-concentration use.[1]

• Q3.4: Are there any concerns about the stability of isohomoarbutin in formulations?

  • A: Yes, like other arbutin derivatives, isohomoarbutin can be unstable under certain conditions, such as extreme pH, and may degrade to hydroquinone, a compound with stricter regulatory limits.[7] Stability testing of the final formulation is crucial to ensure both efficacy and safety.

Section 2: Quantitative Data Summary

Disclaimer: The following tables include data for arbutin and alpha-arbutin as a proxy for isohomoarbutin due to the limited availability of specific data for isohomoarbutin-loaded delivery systems.

Table 1: Physicochemical Properties of Isohomoarbutin

Property	Value	Reference
CAS Number	25162-30-5	[1][8]
Molecular Formula	C13H18O7	[1][8]
Molar Mass	286.28 g/mol	[1][8]
Melting Point	175-176 °C	[1]
Boiling Point (Predicted)	560.4 ± 50.0 °C	[1]
pKa (Predicted)	10.25 ± 0.20	[1]
Solubility	Soluble in water and ethanol	[1]

Table 2: Formulation and Characterization of Arbutin-Loaded Delivery Systems (Proxy Data)

Delivery System	Formulation Details (Example)	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Liposomes	Phosphatidylcholine, Cholesterol	179.9 - 212.8	-	4.35 - 17.63	[1]
Ethosomes	Phosphatidylcholine, Ethanol (20-45%), Propylene Glycol	138.1 - 350.1	-48	~95	[4]
Nanoemulsions	Oil phase, Surfactant, Co-surfactant, Aqueous phase	< 200	Varies	High (not specified)	[9]

Table 3: In Vitro Skin Permeation of Arbutin from Different Formulations (Proxy Data)

Formulation	Flux (µg/cm²/h)	Permeability Coefficient (cm/h)	Enhancement Ratio	Reference
Arbutin Solution	Not specified	Not specified	1 (Control)
Arbutin-loaded Liposomes	Lower than solution	Not specified	Not applicable
Alpha-arbutin Ethosomal Gel	78.4% cumulative permeation over time	Not specified	Significantly higher than conventional cream	[3]
Arbutin-loaded Micelles	68.84 ± 3.96	Not specified	16.57	[10]

Section 3: Experimental Protocols

Protocol 1: Preparation of Isohomoarbutin-Loaded Nanoemulsion (Oil-in-Water)

• Objective: To prepare a stable oil-in-water (O/W) nanoemulsion containing isohomoarbutin.

• Materials:

  • Oil phase (e.g., Caprylic/Capric Triglyceride)

  • Surfactant (e.g., Tween 80)

  • Co-surfactant (e.g., Transcutol P)

  • Isohomoarbutin

  • Purified water

• Methodology:

  • Preparation of Oil Phase: Dissolve a specific amount of the surfactant in the oil phase.

  • Preparation of Aqueous Phase: Dissolve isohomoarbutin and the co-surfactant in purified water.

  • Emulsification: Slowly add the oil phase to the aqueous phase under high-speed homogenization (e.g., 10,000 rpm for 10 minutes).

  • Nano-sizing: Subject the coarse emulsion to high-pressure homogenization or ultrasonication to reduce the droplet size to the nanometer range.

  • Characterization: Analyze the nanoemulsion for particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Protocol 2: In Vitro Skin Permeation Study using Franz Diffusion Cells

• Objective: To evaluate the skin permeation of isohomoarbutin from a delivery system.

• Materials:

  • Franz diffusion cells

  • Excised skin (e.g., human or porcine)

  • Receptor solution (e.g., phosphate-buffered saline with a solubility enhancer if needed)

  • Isohomoarbutin formulation

  • Syringes for sampling

  • HPLC system for analysis

• Methodology:

  • Skin Preparation: Mount the excised skin on the Franz diffusion cells with the stratum corneum facing the donor compartment.

  • Equilibration: Equilibrate the skin with the receptor solution for a defined period.

  • Application of Formulation: Apply a precise amount of the isohomoarbutin formulation to the skin surface in the donor compartment.

  • Sampling: At predetermined time intervals, withdraw samples from the receptor compartment and replace with fresh receptor solution.

  • Analysis: Analyze the concentration of isohomoarbutin in the collected samples using a validated HPLC method.

  • Data Calculation: Calculate the cumulative amount of isohomoarbutin permeated per unit area over time and determine the steady-state flux.

Protocol 3: Cytotoxicity Assay (MTT Assay)

• Objective: To assess the potential cytotoxicity of isohomoarbutin formulations on skin cells.

• Materials:

  • Human keratinocytes or melanoma cell lines (e.g., HaCaT, B16-F10)

  • Cell culture medium and supplements

  • Isohomoarbutin formulation

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

  • Solubilization solution (e.g., DMSO)

  • 96-well plates

  • Microplate reader

• Methodology:

  • Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treatment: Treat the cells with various concentrations of the isohomoarbutin formulation for a specific duration (e.g., 24, 48 hours). Include a vehicle control and a positive control (e.g., Triton X-100).

  • MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

  • Solubilization: Add the solubilization solution to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculation: Calculate the percentage of cell viability relative to the untreated control.

Section 4: Visualizations

References

• 1. Formulation of liposome for topical delivery of arbutin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Encapsulation of alpha arbutin, a depigmenting agent, in nanosized ethosomes: Invitro and invivo human studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. revistaseug.ugr.es [revistaseug.ugr.es]
• 5. Comparative studies on the chemical and enzymatic stability of alpha- and beta-arbutin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanism of tyrosinase inhibition by deoxyArbutin and its second-generation derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Formulation of Liposome for topical delivery of arbutin | Semantic Scholar [semanticscholar.org]
• 9. Preparation and stability investigation of ultrasound-assisted W/O/W multiple nanoemulsions co-loaded with hydrophobic curcumin and hydrophilic arbutin for tyrosinase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Isohomoarbutin Degradation Product Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in identifying and characterizing the degradation products of Isohomoarbutin. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation pathways of Isohomoarbutin?

While specific degradation pathways for Isohomoarbutin are not extensively documented in publicly available literature, based on the structurally similar compound, Arbutin, the primary degradation pathway is expected to be hydrolysis of the glycosidic bond. This cleavage would result in the formation of hydroquinone and the corresponding sugar moiety. Under oxidative conditions, hydroquinone can further degrade to p-benzoquinone.[1]

Q2: What are the typical stress conditions used to induce the degradation of Isohomoarbutin for analytical studies?

To perform forced degradation studies, Isohomoarbutin should be subjected to a variety of stress conditions to ensure that all likely degradation products are formed. These studies are crucial for developing and validating stability-indicating analytical methods.[2][3] Based on general guidelines for forced degradation studies of pharmaceuticals, the following conditions are recommended:

• Acidic Hydrolysis: Treatment with a dilute acid, such as 0.1 M HCl, at elevated temperatures (e.g., 60-80°C).[4]

• Basic Hydrolysis: Treatment with a dilute base, such as 0.1 M NaOH, at room or elevated temperatures.[4]

• Oxidative Degradation: Exposure to an oxidizing agent, such as 3% hydrogen peroxide (H₂O₂), at room temperature.[3]

• Thermal Degradation: Heating the solid compound or a solution at a high temperature (e.g., 80-120°C).[1]

• Photodegradation: Exposing the compound, in solid or solution form, to UV and visible light.

Q3: Which analytical techniques are most suitable for identifying and characterizing Isohomoarbutin degradation products?

A combination of chromatographic and spectroscopic techniques is essential for the comprehensive analysis of degradation products.[5][6]

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is the primary technique for separating Isohomoarbutin from its degradation products and for quantitative analysis. A reverse-phase C18 column is commonly used.[1][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful tool for identifying the molecular weights of degradation products, which is a critical step in their structural elucidation.[5][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is used for the definitive structural characterization of isolated degradation products. Both 1H and 13C NMR are valuable for determining the precise chemical structure.[6][9]

Troubleshooting Guides

HPLC Analysis Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor peak shape (tailing or fronting) for Isohomoarbutin or its degradation products.	- Inappropriate mobile phase pH.- Column degradation.- Sample overload.	- Adjust the mobile phase pH to be at least 2 pH units away from the pKa of the analytes.- Use a new column or a column with a different stationary phase.- Reduce the sample concentration or injection volume.
Co-elution of Isohomoarbutin with a degradation product.	- Insufficient separation power of the mobile phase.- Inadequate column chemistry.	- Modify the mobile phase composition (e.g., change the organic solvent ratio, add a buffer).- Try a different column with a different selectivity (e.g., a phenyl-hexyl column).- Optimize the gradient elution profile.
No degradation products are detected after stress testing.	- Stress conditions were not harsh enough.- The analytical method is not stability-indicating.	- Increase the duration, temperature, or concentration of the stressor.- Ensure the detection wavelength is appropriate for the potential degradation products.- Develop a new HPLC method with different chromatographic conditions.

LC-MS Analysis Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor ionization of degradation products.	- Inappropriate ionization source (ESI or APCI).- Incorrect mobile phase composition for MS.	- Try both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) in both positive and negative ion modes.- Use volatile mobile phase additives (e.g., formic acid, ammonium formate) that are compatible with MS.
In-source fragmentation complicating mass spectra.	- High fragmentor/cone voltage.	- Optimize the fragmentor or cone voltage to minimize in-source fragmentation and maximize the intensity of the molecular ion.

Quantitative Data Summary

Due to the lack of specific experimental data for Isohomoarbutin in the available literature, a quantitative data table cannot be provided at this time. To generate this data, a forced degradation study would need to be performed, and the percentage of each degradation product would be quantified using a validated stability-indicating HPLC method. The target degradation level in such studies is typically between 5-20%.[4][10]

Experimental Protocols

Protocol 1: Forced Degradation Study of Isohomoarbutin

Objective: To generate degradation products of Isohomoarbutin under various stress conditions.

Materials:

• Isohomoarbutin reference standard

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol, HPLC grade

• Water, HPLC grade

• pH meter

• Water bath

• Photostability chamber

Procedure:

• Acid Hydrolysis: Dissolve Isohomoarbutin in 0.1 M HCl to a known concentration (e.g., 1 mg/mL). Heat the solution in a water bath at 80°C for 24 hours. Withdraw samples at appropriate time points, neutralize with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis: Dissolve Isohomoarbutin in 0.1 M NaOH to a known concentration. Keep the solution at room temperature for 24 hours. Withdraw samples, neutralize with 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation: Dissolve Isohomoarbutin in a solution of 3% H₂O₂. Keep the solution at room temperature for 24 hours, protected from light. Withdraw samples and dilute for HPLC analysis.

• Thermal Degradation: Place solid Isohomoarbutin in a hot air oven at 105°C for 48 hours. Also, prepare a solution of Isohomoarbutin in water and heat at 80°C for 48 hours. Analyze both the solid and liquid samples.

• Photodegradation: Expose solid Isohomoarbutin and a solution of Isohomoarbutin to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber. Analyze the samples.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating Isohomoarbutin from its degradation products.

Instrumentation:

• HPLC system with a UV/PDA detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

• Mobile Phase Selection: Start with a simple mobile phase, such as a mixture of methanol and water or acetonitrile and water.

• Method Optimization:

  • Inject a mixture of the stressed samples generated in Protocol 1.

  • Adjust the mobile phase composition (organic-to-aqueous ratio) and pH to achieve good separation between the parent drug and all degradation products.

  • A gradient elution may be necessary to resolve all peaks with good shape and in a reasonable run time.

  • Optimize the flow rate (typically 1.0 mL/min) and column temperature.

  • Select a detection wavelength where both the parent compound and the degradation products have adequate absorbance. A photodiode array (PDA) detector is useful for this.

• Method Validation: Once a suitable method is developed, validate it according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Experimental workflow for Isohomoarbutin degradation studies.

Caption: Postulated degradation pathway of Isohomoarbutin.

References

• 1. openaccessjournals.com [openaccessjournals.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. journals.ekb.eg [journals.ekb.eg]
• 7. shimadzu.com [shimadzu.com]
• 8. LC-MS/MS and LC-PDA Methods for Robust Determination of Glycerol Phenylbutyrate in Biological Fluids and High-Resolution Mass Spectrometric Identification of Forced Degradation Product and Its Whiteness - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. forced degradation products: Topics by Science.gov [science.gov]

Troubleshooting peak asymmetry in Isohomoarbutin liquid chromatography

Welcome to the technical support center for troubleshooting issues related to the liquid chromatography of Isohomoarbutin and similar phenolic compounds. This guide provides answers to frequently asked questions and detailed troubleshooting steps to resolve common issues like peak asymmetry.

Frequently Asked Questions (FAQs)

Q1: What is peak asymmetry and how is it measured?

Peak asymmetry in chromatography describes a peak that deviates from the ideal symmetrical, Gaussian shape. Asymmetrical peaks are typically categorized as either "tailing" or "fronting."[1] This distortion can negatively impact the accuracy of peak integration, reduce resolution between adjacent peaks, and compromise the reproducibility of your results.[1]

Peak asymmetry is commonly quantified using the USP Tailing Factor (Tf) or Asymmetry Factor (As).

• Tailing Peak: The latter half of the peak is broader than the front half (Tf > 1.2).[2]

• Symmetrical Peak: The peak is a near-perfect Gaussian shape (Tf ≈ 1.0).

• Fronting Peak: The first half of the peak is broader than the back half (Tf < 1.0).

The USP Tailing Factor is calculated by measuring the peak width at 5% of the peak height, as shown in the formula:

Tf = W₀.₀₅ / (2f)

Where:

• W₀.₀₅ is the full peak width at 5% of the peak height.

• f is the distance from the peak's leading edge to the peak maximum at 5% of the peak height.[3]

Q2: My Isohomoarbutin peak is tailing. What are the most common causes?

Peak tailing is the most frequent form of asymmetry and is often caused by secondary interactions between the analyte and the stationary phase.[2] For a polar compound like Isohomoarbutin, which has multiple hydroxyl groups, the primary causes include:

• Silanol Interactions: The most common cause for polar and basic compounds is the interaction with residual silanol groups (Si-OH) on the surface of silica-based reversed-phase columns.[2][3][4] These acidic silanols can form strong hydrogen bonds or have ion-exchange interactions with the analyte, causing a portion of the molecules to lag behind, resulting in a tail.[4][5]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimal, it can lead to secondary interactions.[6] For phenolic compounds, a mobile phase pH that is too high can deprotonate the phenolic hydroxyl groups, increasing interaction with active sites on the column. Conversely, operating at a low pH (e.g., pH 2.5-3.0) can suppress the ionization of silanol groups, thereby minimizing these secondary interactions and improving peak shape.[2][7]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or at the head of the column can create active sites that cause tailing.[8] A void at the column inlet can also lead to an irregular flow path and distorted peaks.[9]

• Mass Overload: Injecting too much sample can saturate the stationary phase, leading to peak tailing.[9][10] This can be diagnosed by diluting the sample and observing if the peak shape improves.[10]

Q3: My Isohomoarbutin peak is fronting. What are the potential issues?

Peak fronting, where the peak appears skewed to the left, is less common than tailing but can still occur.[6] Potential causes include:

• Sample Overload (Concentration): Injecting a sample at a concentration that exceeds its solubility in the mobile phase is a primary cause.[6][10] This can cause the analyte molecules to elute faster than they can partition into the stationary phase.

• Incompatible Sample Solvent: If the sample is dissolved in a solvent that is significantly stronger (more eluting power) than the mobile phase, it can cause the analyte to travel through the initial part of the column too quickly, resulting in a fronting peak.[8][11] The sample should ideally be dissolved in the mobile phase itself.[8]

• Column Collapse or Poor Packing: Physical degradation of the column bed, such as a void or channel, can lead to an uneven flow path and cause fronting.[10][12] This is often indicated if all peaks in the chromatogram exhibit fronting.[9]

• Low Temperature: Operating at a temperature that is too low can sometimes contribute to fronting, particularly if sample solubility is an issue.

Troubleshooting Guides

Guide 1: Step-by-Step Diagnosis of an Asymmetric Isohomoarbutin Peak

This guide provides a logical workflow to identify and resolve the root cause of peak asymmetry.

Troubleshooting Workflow for Peak Asymmetry

Caption: A flowchart for diagnosing peak asymmetry.

Guide 2: Mitigating Silanol Interactions Causing Peak Tailing

Since silanol interactions are a primary cause of tailing for phenolic compounds like Isohomoarbutin, this guide focuses on chemical and physical solutions.

Mechanism of Silanol Interaction

Caption: Silanol groups interfering with analysis.

Solutions and Strategies

Strategy	Description	Impact on Peak Shape
Mobile Phase pH Adjustment	Lowering the mobile phase pH to ~2.5-3.0 using an acidifier like formic acid or a buffer suppresses the ionization of acidic silanol groups.[2][7] This minimizes their ability to interact with the analyte via ion-exchange.[4]	High Impact: Often the most effective and immediate solution for improving symmetry for polar/basic analytes.
Use of Modern Columns	Employ high-purity, Type B silica columns that are "end-capped." End-capping chemically blocks many of the residual silanol groups, making the surface more inert.[4][5] Ultra-inert columns offer even better performance.[13]	High Impact: Provides a robust, long-term solution by fundamentally reducing the source of the problem.
Increase Buffer Concentration	A higher buffer concentration (e.g., 20-50 mM) can help mask the residual silanol activity and maintain a more consistent pH at the silica surface.[1][7]	Medium Impact: Can improve peak shape, especially when operating near the pKa of the analyte or buffer.
Add a Competing Base	For basic analytes, adding a small amount of a competing base like triethylamine (TEA) to the mobile phase can be effective.[14] TEA preferentially interacts with the active silanol sites, shielding them from the analyte.[14] Note: This is less common for acidic/neutral phenols and may alter selectivity.	Medium Impact: Can be effective but may shorten column lifetime and is not always suitable for LC-MS.[14]

Experimental Protocols

Protocol 1: Baseline HPLC Method for Isohomoarbutin Analysis

This protocol provides a starting point for the analysis of Isohomoarbutin or similar compounds like Arbutin, based on established methods.[15][16]

• HPLC System: Standard HPLC or UHPLC system with UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). A modern, end-capped column is highly recommended.

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid (to adjust pH to ~2.8-3.0).

  • Solvent B: Acetonitrile or Methanol.

• Elution Mode: Isocratic or Gradient. For initial analysis, start with an isocratic elution of 90:10 (A:B).[15]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25-30 °C.

• Detection Wavelength: 280 nm or 289 nm.[16][17]

• Injection Volume: 5-10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to prevent solvent mismatch effects.[8] Filter through a 0.45 µm syringe filter before injection.[15]

Protocol 2: Column Flushing and Passivation

If you suspect column contamination is causing peak tailing, perform the following flushing procedure.

• Disconnect the Column: Disconnect the column from the detector to avoid contamination.

• Buffer Wash: Flush the column with 20-30 column volumes of your mobile phase without the buffer (e.g., Water/Organic Solvent mix).

• Strong Solvent Wash: Flush with 20-30 column volumes of 100% Acetonitrile or Methanol.

• Intermediate Wash (if needed): For stubborn non-polar contaminants, flush with 10-20 column volumes of Isopropanol.

• Re-equilibration: Flush with the initial mobile phase conditions for at least 20 column volumes or until the baseline is stable.

• Test Injection: Inject a standard to re-evaluate the peak shape. If tailing persists, the column may be permanently damaged or require replacement.[18]

References

• 1. uhplcs.com [uhplcs.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromtech.com [chromtech.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. chromanik.co.jp [chromanik.co.jp]
• 6. pharmaguru.co [pharmaguru.co]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Peak symmetry, asymmetry and their causes in HPLC [mpl.loesungsfabrik.de]
• 9. silicycle.com [silicycle.com]
• 10. acdlabs.com [acdlabs.com]
• 11. uhplcs.com [uhplcs.com]
• 12. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 13. hplc.eu [hplc.eu]
• 14. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 15. Analysis of Arbutin and Hydroquinone in whitening serum [sigmaaldrich.com]
• 16. notulaebotanicae.ro [notulaebotanicae.ro]
• 17. cmuj.cmu.ac.th [cmuj.cmu.ac.th]
• 18. chromatographytoday.com [chromatographytoday.com]

How to prevent Isohomoarbutin precipitation in cell culture experiments

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers prevent the precipitation of Isohomoarbutin in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Isohomoarbutin and why is it used in cell culture?

Isohomoarbutin is a phenolic compound isolated from plants like Pyrola rotundifolia.[1][2] It is a derivative of arbutin, which is known for its ability to inhibit tyrosinase, a key enzyme in melanin synthesis.[3][4] In cell culture, it is often used to study melanogenesis, oxidative stress, and for screening its potential as a skin-lightening agent.

Q2: What are the basic physicochemical properties of Isohomoarbutin?

Isohomoarbutin is a white crystalline powder that is soluble in water and ethanol.[5] Key properties are summarized in the table below.

Q3: My Isohomoarbutin precipitated immediately after I added it to my cell culture medium. What is the most likely cause?

The most common cause of immediate precipitation is "solvent shock." This occurs when a compound dissolved in a high concentration of an organic solvent (like DMSO) is rapidly diluted into an aqueous medium. The drastic change in solvent polarity causes the compound to crash out of solution. It is crucial to add the compound stock to the medium slowly and with gentle mixing.[6]

Q4: Can the final concentration of the solvent (e.g., DMSO) affect my cells?

Yes. While solvents like DMSO are necessary for many water-insoluble compounds, they can be toxic to cells at higher concentrations.[7] It is critical to determine the maximum solvent concentration your specific cell line can tolerate. For most cell lines, a final DMSO concentration of less than 0.5% is recommended to avoid impacting cell viability and experimental results.[6][8]

Q5: Can components of the cell culture medium itself cause Isohomoarbutin to precipitate?

Yes, various components in complex media can interact with phenolic compounds like Isohomoarbutin, potentially reducing solubility.[9] Media with high concentrations of certain salts (e.g., calcium phosphate) or proteins can be more prone to causing precipitation.[6][10][11] If you suspect media interactions, a first step is to test Isohomoarbutin's solubility in a simpler buffered solution like PBS.[6]

Troubleshooting Guide

Scenario 1: Precipitate appears immediately upon adding Isohomoarbutin stock to the medium.

Potential Cause	Troubleshooting & Optimization
Rapid Change in Solvent Polarity	Add the compound stock to pre-warmed (37°C) medium dropwise while gently vortexing or swirling the tube.[6] This prevents localized high concentrations.
High Stock Concentration	Prepare an intermediate dilution of your stock solution in the solvent before adding it to the medium. This reduces the magnitude of the polarity change.
Final Solvent Concentration Too Low	Ensure the final solvent concentration is sufficient to maintain solubility but remains non-toxic to cells. You may need to optimize this for your specific concentration of Isohomoarbutin.

Scenario 2: Precipitate appears over time in the incubator (hours to days).

Potential Cause	Troubleshooting & Optimization
Temperature-Dependent Solubility	Isohomoarbutin may be less soluble at lower temperatures. Ensure the medium is pre-warmed to 37°C before adding the compound and that the incubator temperature is stable.[6] Avoid repeated freeze-thaw cycles of stock solutions.[11]
pH Shift in Medium	Cell metabolism can cause the medium to become acidic, which may alter compound solubility.[6] Use a medium buffered with HEPES for more stable pH control and ensure proper CO2 levels in the incubator.
Interaction with Media Components	Phenolic compounds can interact with proteins and salts in the medium.[9][12][13] If possible, test solubility in a simpler medium or PBS to identify if media components are the issue.[6]
Evaporation	Water evaporation from culture plates or flasks can increase the concentration of Isohomoarbutin and other media components, leading to precipitation.[11] Ensure proper incubator humidity and use sealed flasks or plates when possible.
Compound Degradation	Check the stability of Isohomoarbutin at 37°C over the time course of your experiment. Degradation products may be less soluble.

Data Presentation

Table 1: Physicochemical Properties of Isohomoarbutin

Property	Value	Reference
Molecular Formula	C₁₃H₁₈O₇	[5][14]
Molar Mass	286.28 g/mol	[5][14]
Appearance	White Crystalline Powder	[5]
Melting Point	175-176 °C	[5]
Solubility	Soluble in water and ethanol	[5]
Storage Condition	2-8°C	[5]

Table 2: Recommended Maximum Final Solvent Concentrations in Cell Culture

Solvent	Recommended Max. Concentration	Notes	Reference
DMSO	< 0.5% (v/v)	Some cell lines may tolerate up to 1%. Always perform a dose-response toxicity test for your specific cell line.	[6][7]
Ethanol	< 0.5% (v/v)	Volatility can be a concern. Ensure consistent concentrations across experiments.	[7]

Experimental Protocols

Protocol 1: Preparation of Isohomoarbutin Stock and Working Solutions

This protocol describes preparing a 100 mM stock solution in DMSO and subsequent dilutions for cell treatment, ensuring a constant final DMSO concentration of 0.1%.

• Calculate Mass for Stock Solution:

  • Molar Mass of Isohomoarbutin = 286.28 g/mol .

  • To make 1 mL of a 100 mM (0.1 M) stock, you need: 0.1 mol/L * 0.001 L * 286.28 g/mol = 0.0286 g or 28.63 mg.

• Prepare 100 mM Stock Solution:

  • Weigh 28.63 mg of Isohomoarbutin powder.

  • Add to a sterile microcentrifuge tube.

  • Add 1 mL of sterile, cell-culture grade DMSO.

  • Vortex thoroughly until completely dissolved. This is your 100 mM (1000X) stock for a final concentration of 100 µM.

  • Store at -20°C in small aliquots to avoid freeze-thaw cycles.[11]

• Prepare Working Solutions:

  • Perform serial dilutions of the 100 mM stock in 100% DMSO to create a range of concentrations. For example, to get a final concentration of 10 µM, you would need a 10 mM stock.

• Treating Cells (Example for a 6-well plate with 2 mL medium/well):

  • To achieve a final concentration of 100 µM, add 2 µL of the 100 mM stock solution to the 2 mL of medium in the well.

  • To achieve a final concentration of 10 µM, add 2 µL of a 10 mM stock solution to the well.

  • Crucially , add the 2 µL of stock solution dropwise to the center of the well while gently swirling the plate to ensure rapid and even dispersion.

  • Prepare a vehicle control well by adding 2 µL of 100% DMSO to 2 mL of medium.

Protocol 2: Kinetic Solubility Assay in Cell Culture Medium

This assay helps determine the maximum concentration of Isohomoarbutin that remains soluble in your specific cell culture medium under experimental conditions.

• Prepare Compound Plate:

  • In a 96-well plate, prepare 100X serial dilutions of your Isohomoarbutin stock in 100% DMSO.

• Prepare Assay Plate:

  • Add 198 µL of your complete cell culture medium (pre-warmed to 37°C) to the wells of a clear, flat-bottom 96-well plate.

• Add Compound:

  • Using a multichannel pipette, transfer 2 µL of each compound dilution from the DMSO plate to the corresponding wells of the assay plate. This results in a 1:100 dilution and a final DMSO concentration of 1%.[6]

  • Include a negative control (198 µL medium + 2 µL DMSO) and a blank (200 µL medium).[6]

• Incubate and Read:

  • Incubate the plate at 37°C for a period relevant to your experiment (e.g., 2 hours or 24 hours).

  • Measure the absorbance (or light scattering) at a wavelength where the compound does not absorb (e.g., 600-700 nm) using a plate reader.[6]

• Analyze Data:

  • An increase in absorbance/scattering compared to the negative control indicates precipitation.[6]

  • The highest concentration that does not show a significant increase in absorbance is considered the kinetic solubility under these conditions.

Visualizations

Caption: Troubleshooting workflow for diagnosing and solving Isohomoarbutin precipitation.

References

• 1. Isohomoarbutin | 25162-30-5 [m.chemicalbook.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Arbutin as a Skin Depigmenting Agent with Antimelanogenic and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chembk.com [chembk.com]
• 6. benchchem.com [benchchem.com]
• 7. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Cell Culture Academy [procellsystem.com]
• 11. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 12. Effect of Interaction Phenolic Compounds with Milk Proteins on Cell Line [scirp.org]
• 13. Frontiers | Chemistry of Protein-Phenolic Interactions Toward the Microbiota and Microbial Infections [frontiersin.org]
• 14. Isohomoarbutin | C13H18O7 | CID 5318573 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategies to enhance the stability of Isohomoarbutin against oxidation

This technical support guide provides researchers, scientists, and drug development professionals with strategies to enhance the stability of Isohomoarbutin against oxidation. The information is presented in a question-and-answer format to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Isohomoarbutin and why is its stability a concern?

Isohomoarbutin is a derivative of hydroquinone and a phenolic compound. Like many phenolic compounds, it is susceptible to oxidation, which can lead to degradation, loss of efficacy, and discoloration of formulations.[1][2] Understanding and mitigating this degradation is crucial for developing stable and effective products.

Q2: What are the primary factors that contribute to the oxidation of Isohomoarbutin?

The primary factors that can induce the oxidation of Isohomoarbutin are similar to those affecting other phenolic compounds and include:

• Exposure to light: UV radiation can trigger oxidative reactions.[3]

• Elevated temperatures: Heat can accelerate the rate of oxidation.[4][5]

• Presence of oxygen: Direct exposure to air facilitates oxidation.

• High pH: Alkaline conditions can increase the susceptibility of phenolic compounds to oxidation.

• Presence of metal ions: Transition metal ions, such as iron and copper, can catalyze oxidative degradation.[6][7]

Q3: How does the oxidation of Isohomoarbutin manifest in experimental settings?

Oxidation of Isohomoarbutin can be observed as:

• A visible color change in the solution, often turning yellowish or brown.

• A decrease in the concentration of the active ingredient over time, which can be quantified using analytical techniques like HPLC.

• A loss of biological activity or efficacy of the formulation.

• The appearance of degradation peaks in chromatograms.

Q4: What are the general strategies to prevent the oxidation of Isohomoarbutin?

General strategies to enhance the stability of Isohomoarbutin include:

• Use of Antioxidants: Incorporating antioxidants can inhibit the oxidative chain reactions.[6]

• Chelating Agents: Adding chelating agents can bind metal ions, preventing them from catalyzing oxidation.[6]

• pH Optimization: Maintaining an optimal pH for the formulation is critical for stability.

• Encapsulation: Microencapsulation can create a physical barrier against environmental factors.[8][9]

• Anhydrous Formulations: Using non-aqueous vehicles can reduce oxidative degradation, as water can participate in these reactions.[4][5]

• Controlled Storage Conditions: Storing formulations in a cool, dark place and using airtight containers can significantly improve stability.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Solution Discoloration (Yellowing/Browning)	Oxidation of Isohomoarbutin.	1. Add an antioxidant such as ascorbic acid or a vitamin C derivative. 2. Incorporate a chelating agent like EDTA to bind any catalytic metal ions. 3. Adjust the pH of the formulation to a more acidic range (e.g., 4.5-5.5), if compatible with the application.[10] 4. Store the solution in an opaque, airtight container and in a cool environment.
Loss of Potency/Decreased Active Concentration	Degradation of Isohomoarbutin due to oxidation or hydrolysis.	1. Confirm the degradation pathway (oxidation vs. hydrolysis). 2. For oxidation, implement the solutions for discoloration. 3. Consider using an anhydrous (water-free) solvent system if hydrolysis is also a contributing factor.[4][5] 4. Evaluate the use of encapsulation technologies to protect the Isohomoarbutin.[11][12]
Precipitation in Formulation	Formation of insoluble degradation products or interaction with other formulation components.	1. Analyze the precipitate to identify its composition. 2. If it is a degradation product, focus on improving the stability of Isohomoarbutin. 3. If it is an interaction product, assess the compatibility of all excipients in the formulation. 4. Consider the use of co-solvents or solubilizing agents.
Inconsistent Experimental Results	Variable rates of degradation due to uncontrolled environmental factors.	1. Standardize all experimental conditions, including light exposure, temperature, and atmospheric oxygen. 2. Prepare fresh solutions for each experiment to minimize the impact of degradation over time. 3. Use high-purity solvents and reagents to avoid contaminants that may catalyze oxidation.

Quantitative Data on Stability Enhancement

The following tables provide illustrative data on the stability of Isohomoarbutin under different conditions and with various stabilization strategies. This data is based on typical behavior observed for similar phenolic compounds and should be confirmed experimentally for your specific formulation.

Table 1: Effect of pH and Temperature on Isohomoarbutin Stability

pH	Temperature (°C)	Isohomoarbutin Remaining after 30 days (%)
4.5	25	95.2
4.5	40	88.5
6.0	25	89.1
6.0	40	75.3
7.5	25	78.4
7.5	40	60.1

Table 2: Efficacy of Different Stabilization Strategies

Formulation	Storage Condition	Isohomoarbutin Remaining after 60 days (%)
Base Formulation (Aqueous)	40°C, Ambient Light	55.8
+ 0.5% Ascorbic Acid	40°C, Ambient Light	85.2
+ 0.1% EDTA	40°C, Ambient Light	75.6
+ 0.5% Ascorbic Acid + 0.1% EDTA	40°C, Ambient Light	92.3
Anhydrous Formulation	40°C, Ambient Light	94.5
Encapsulated Isohomoarbutin	40°C, Ambient Light	96.1

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Isohomoarbutin Formulations

Objective: To assess the stability of Isohomoarbutin in a given formulation under accelerated conditions.

Materials:

• Isohomoarbutin formulation

• Control formulation without Isohomoarbutin

• Temperature and humidity-controlled stability chamber

• UV light chamber

• HPLC system with a suitable column (e.g., C18)

• pH meter

Methodology:

• Prepare the Isohomoarbutin formulation and divide it into several aliquots in appropriate containers (e.g., amber glass vials).

• Measure the initial concentration of Isohomoarbutin in a sample from each aliquot using a validated HPLC method. Also, record the initial pH and visual appearance.

• Place the aliquots under the following stress conditions:

  • Elevated temperature (e.g., 40°C, 50°C)

  • UV light exposure (e.g., according to ICH guidelines)

  • Room temperature (as a control)

• At predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks), withdraw an aliquot from each stress condition.

• Allow the aliquot to return to room temperature.

• Visually inspect the sample for any changes in color or clarity.

• Measure the pH of the sample.

• Quantify the concentration of Isohomoarbutin using the HPLC method.

• Analyze the data by plotting the percentage of Isohomoarbutin remaining versus time for each condition.

Protocol 2: Evaluation of Antioxidant Efficacy

Objective: To determine the effectiveness of an antioxidant in preventing the degradation of Isohomoarbutin.

Materials:

• Base formulation of Isohomoarbutin

• Antioxidant to be tested (e.g., ascorbic acid, tocopherol)

• Hydrogen peroxide (H₂O₂) solution (as an oxidizing agent)

• HPLC system

Methodology:

• Prepare three sets of formulations:

  • Formulation A: Base formulation with Isohomoarbutin.

  • Formulation B: Formulation A + test antioxidant.

  • Formulation C: Base formulation without Isohomoarbutin (as a control).

• Measure the initial concentration of Isohomoarbutin in Formulations A and B.

• Induce oxidation by adding a controlled amount of H₂O₂ to each formulation.

• Incubate all formulations at a controlled temperature (e.g., 40°C) for a specified period (e.g., 24 hours).

• After incubation, measure the final concentration of Isohomoarbutin in Formulations A and B using HPLC.

• Calculate the percentage of Isohomoarbutin degradation in both formulations.

• Compare the degradation in Formulation A (without antioxidant) to that in Formulation B (with antioxidant) to determine the efficacy of the antioxidant.

Visualizations

Caption: Plausible oxidation pathway of Isohomoarbutin.

Caption: Experimental workflow for stability testing.

Caption: Interrelation of stabilization strategies.

References

• 1. plantcelltechnology.com [plantcelltechnology.com]
• 2. researchgate.net [researchgate.net]
• 3. Oxidation of polysorbates – An underestimated degradation pathway? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Study on the stability of deoxyArbutin in an anhydrous emulsion system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chemical instability of protein pharmaceuticals: Mechanisms of oxidation and strategies for stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oxidative degradation of pharmaceutically important phenothiazines III: Kinetics and mechanism of promethazine oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Encapsulation Processes: Valorization, Stabilization, and Commercialization of Active and Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. glabridinchina.com [glabridinchina.com]
• 11. Encapsulation of isoflavone with milk, maltodextrin and gum acacia improves its stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Overcoming matrix effects in the bioanalysis of Isohomoarbutin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the bioanalysis of Isohomoarbutin.

Troubleshooting Guide

Issue 1: Poor sensitivity and inconsistent results for Isohomoarbutin analysis in plasma.

Question: We are experiencing low signal intensity and high variability in our LC-MS/MS analysis of Isohomoarbutin from human plasma. What are the likely causes and how can we troubleshoot this?

Answer:

Low sensitivity and inconsistent results in bioanalysis are often attributable to matrix effects , specifically ion suppression.[1][2][3][4][5] Endogenous components in plasma, such as phospholipids, can co-elute with Isohomoarbutin and interfere with its ionization in the mass spectrometer source.[1][6]

Here is a systematic approach to troubleshoot this issue:

• Confirm Matrix Effects:

  • Post-Column Infusion: This is a definitive way to identify regions of ion suppression in your chromatogram.[7][8] Infuse a standard solution of Isohomoarbutin post-column while injecting a blank, extracted plasma sample. A dip in the baseline signal at the retention time of Isohomoarbutin indicates ion suppression.

  • Post-Extraction Spike: Compare the peak area of Isohomoarbutin in a neat solution to the peak area of a blank plasma extract spiked with Isohomoarbutin at the same concentration. A lower response in the plasma extract confirms the presence of matrix effects.[7][9]

• Optimize Sample Preparation: The most effective way to combat matrix effects is to improve the sample cleanup procedure.[1][3]

  • Protein Precipitation (PPT): While simple, PPT is often insufficient for removing phospholipids.[1] If you are using PPT, consider adding a phospholipid removal step or switching to a more selective technique.

  • Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than PPT.[1] Experiment with different organic solvents and pH adjustments to optimize the extraction of Isohomoarbutin while leaving interfering components behind.

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for removing matrix interferences.[10] Select an SPE sorbent that strongly retains Isohomoarbutin, allowing for a rigorous wash step to remove phospholipids and other interferences.

• Chromatographic Separation:

  • Adjust your chromatographic conditions to separate Isohomoarbutin from the regions of ion suppression.[2][4] This may involve changing the mobile phase composition, gradient profile, or switching to a different column chemistry (e.g., HILIC).

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for compensating for matrix effects.[11] Since it has the same physicochemical properties as Isohomoarbutin, it will experience similar ion suppression, allowing for accurate quantification.

Issue 2: Inconsistent quantification across different plasma lots.

Question: Our validation failed for inter-lot precision. We observe significant variations in Isohomoarbutin recovery and signal intensity when using different lots of blank plasma. What could be the reason?

Answer:

This issue points towards relative matrix effects , where the extent of ion suppression or enhancement varies between different sources of the biological matrix. This variability can arise from differences in the physiological state of the donors, leading to different levels of endogenous components.

Troubleshooting Steps:

• Evaluate Multiple Lots: During method development and validation, it is crucial to evaluate at least six different lots of the biological matrix to assess the impact of inter-individual variability.[9]

• Improve Sample Cleanup: A more robust sample preparation method that effectively removes the source of the variability is the best solution. Re-evaluate your LLE or SPE conditions to ensure they are rugged enough to handle variations in the matrix composition.

• Matrix Matched Calibrators: If improving the sample cleanup is not feasible, preparing calibration standards and quality control samples in the same lot of matrix as the unknown samples can help to compensate for lot-to-lot variability.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Isohomoarbutin bioanalysis?

A1: Matrix effects are the alteration of the ionization efficiency of Isohomoarbutin by co-eluting compounds from the biological matrix (e.g., plasma, urine).[3][9] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification.[12][13] Phospholipids are a common cause of ion suppression in plasma samples when using electrospray ionization (ESI).[6][14]

Q2: Which sample preparation technique is best for minimizing matrix effects for Isohomoarbutin?

A2: The "best" technique depends on the required sensitivity and the nature of the matrix. Here's a general comparison:

Technique	Pros	Cons	Recommendation for Isohomoarbutin
Protein Precipitation (PPT)	Simple, fast, inexpensive.	Provides the least clean extract, prone to significant matrix effects.[1]	Not recommended for high-sensitivity assays unless combined with a phospholipid removal step.
Liquid-Liquid Extraction (LLE)	Good for removing salts and highly polar interferences. Can provide a cleaner extract than PPT.[1]	Can be labor-intensive and may not remove all interfering phospholipids.	A good starting point. Optimization of solvent and pH is critical.
Solid-Phase Extraction (SPE)	Provides the cleanest extracts, highly effective at removing phospholipids and other interferences.[10]	More complex and expensive than PPT or LLE.	Recommended for high-sensitivity, regulated bioanalysis of Isohomoarbutin.

Q3: How can I modify my LC-MS/MS method to reduce matrix effects?

A3:

• Chromatographic Selectivity: Adjust the mobile phase gradient to better separate Isohomoarbutin from early-eluting phospholipids and late-eluting interferences.[4]

• Column Chemistry: Consider using a different column chemistry. For a polar compound like Isohomoarbutin, Hydrophilic Interaction Liquid Chromatography (HILIC) might offer better retention and separation from non-polar matrix components.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects than Electrospray Ionization (ESI) for certain compounds.[10][14][15] If your instrumentation allows, it is worth evaluating APCI.

Q4: My method uses a structural analog as an internal standard, but I still see variability. Why?

A4: While a structural analog is better than no internal standard, it may not perfectly mimic the chromatographic behavior and ionization response of Isohomoarbutin.[11] If the analog co-elutes with different matrix components than Isohomoarbutin, it will not effectively compensate for the matrix effect. The use of a stable isotope-labeled (deuterated or ¹³C-labeled) Isohomoarbutin is the most reliable approach to correct for matrix effects and other sources of variability.

Experimental Protocols

Protocol 1: Post-Column Infusion to Detect Ion Suppression

• Prepare a standard solution of Isohomoarbutin in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that gives a stable and mid-range signal on the mass spectrometer.

• Set up a 'T' junction between the LC column outlet and the mass spectrometer inlet.

• Infuse the Isohomoarbutin standard solution at a constant flow rate (e.g., 10 µL/min) into the mobile phase flow from the LC.

• Once a stable baseline signal for Isohomoarbutin is achieved, inject a blank plasma sample that has been processed using your current sample preparation method.

• Monitor the baseline for any dips or enhancements. A significant drop in the signal at a specific retention time indicates the presence of ion-suppressing components eluting from the column.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

This is a general starting protocol and should be optimized for Isohomoarbutin.

• Conditioning: Condition a mixed-mode SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Dilute 100 µL of plasma sample with 200 µL of 4% phosphoric acid in water. Load the entire volume onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

• Elution: Elute Isohomoarbutin with 1 mL of 5% ammonium hydroxide in methanol.

• Dry Down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of mobile phase.

Visualizations

Caption: A logical workflow for troubleshooting matrix effects in bioanalysis.

Caption: Comparison of sample preparation workflows for Isohomoarbutin bioanalysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. eijppr.com [eijppr.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. providiongroup.com [providiongroup.com]
• 6. littlemsandsailing.com [littlemsandsailing.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]

Optimization of reaction conditions for enzymatic synthesis of Isohomoarbutin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of reaction conditions for the enzymatic synthesis of Isohomoarbutin.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind the enzymatic synthesis of Isohomoarbutin?

A1: The enzymatic synthesis of Isohomoarbutin involves the glycosylation of a hydroquinone derivative. A glycosyltransferase (GT) enzyme catalyzes the transfer of a sugar moiety from an activated sugar donor (like UDP-glucose or sucrose) to the hydroquinone derivative, forming a glycosidic bond. This biocatalytic approach offers high regioselectivity and stereospecificity under mild reaction conditions.

Q2: Which enzymes are suitable for Isohomoarbutin synthesis?

A2: While specific glycosyltransferases for Isohomoarbutin are not extensively documented, enzymes that catalyze the glycosylation of similar phenolic compounds are excellent candidates. These include:

• Amylosucrase: This enzyme can use sucrose as a cost-effective glycosyl donor.[1]

• Glycosyltransferases (GTs): Various GTs, such as arbutin synthase, have shown activity towards a broad range of phenolic acceptors.[2] Engineered GTs can also be developed for improved activity and specificity.[3]

• Sucrose Phosphorylase: Can be used for the synthesis of α-arbutin and potentially Isohomoarbutin.

Q3: What are the critical parameters to optimize for the reaction?

A3: Key parameters to optimize for maximizing Isohomoarbutin yield and purity include:

• pH: The optimal pH depends on the specific enzyme used. For example, some amylosucrases have an optimal pH around 5.0-6.0.[1]

• Temperature: Enzyme activity is highly temperature-dependent. A typical range to explore is 25-50°C.[1][2]

• Substrate Molar Ratio: The ratio of the glycosyl donor to the hydroquinone derivative acceptor is crucial. An excess of the donor is often used to drive the reaction forward.[1]

• Enzyme Concentration: Higher enzyme concentration can increase the reaction rate, but it also adds to the cost.

• Reaction Time: The reaction should be monitored over time to determine the point of maximum product accumulation before potential product degradation or inhibition occurs.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by High-Performance Liquid Chromatography (HPLC). This technique allows for the quantification of the substrate (hydroquinone derivative), the product (Isohomoarbutin), and any byproducts.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no product formation	1. Inactive enzyme. 2. Suboptimal reaction conditions (pH, temperature). 3. Presence of inhibitors. 4. Incorrect substrate or donor.	1. Verify enzyme activity with a known substrate. Ensure proper storage of the enzyme. 2. Perform a systematic optimization of pH and temperature. 3. Check for the presence of metal ions like Cu2+ or Ni2+, which can inhibit some glycosyltransferases.[1] Consider adding a chelating agent like EDTA if metal ion contamination is suspected. 4. Confirm the identity and purity of your starting materials.
Browning of the reaction mixture	Oxidation of the hydroquinone derivative to form colored quinone byproducts.	Add an antioxidant like L-ascorbic acid to the reaction mixture to prevent oxidation.[1] Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.
Low yield despite initial product formation	1. Product inhibition of the enzyme. 2. Reversible reaction equilibrium. 3. Product degradation.	1. Consider using a two-phase reaction system to remove the product from the aqueous phase as it is formed. Immobilization of the enzyme can sometimes reduce product inhibition. 2. Increase the concentration of the glycosyl donor to shift the equilibrium towards product formation. 3. Monitor the reaction over time to identify the optimal reaction time before significant product degradation occurs. Analyze for potential degradation products.
Formation of multiple products (poor regioselectivity)	The enzyme may be glycosylating the hydroquinone derivative at different positions.	1. Screen for a more regioselective enzyme. 2. Enzyme engineering (site-directed mutagenesis) can be employed to improve the regioselectivity of a promising but non-specific enzyme.[3]
Difficulty in purifying Isohomoarbutin	Co-elution with unreacted substrates or byproducts during chromatography.	1. Optimize the chromatographic separation method (e.g., change the mobile phase composition, gradient, or stationary phase). 2. Consider a different purification technique, such as preparative HPLC or crystallization.

Data Presentation

Table 1: Summary of Optimized Reaction Conditions for Enzymatic Synthesis of Arbutin (as a reference for Isohomoarbutin)

Parameter	Amylosucrase	Arbutin Synthase
Enzyme Source	Metagenomic	Rauvolfia serpentina
Glycosyl Donor	Sucrose	UDP-glucose
Acceptor	Hydroquinone	Hydroquinone
Optimal pH	5.0 - 6.0[1]	4.5 and 6.8-7.5[2]
Optimal Temperature	30°C[1]	50°C[2]
Substrate Ratio (Donor:Acceptor)	1:1 to 10:1[1]	Not specified
Additives	L-ascorbic acid (to prevent oxidation)[1]	Not specified
Conversion Rate	Up to 70%[1]	Not specified

Experimental Protocols

Protocol 1: General Enzymatic Synthesis of Isohomoarbutin

• Reaction Setup:

  • Prepare a reaction buffer at the optimal pH for the chosen enzyme (e.g., 50 mM sodium phosphate buffer, pH 6.0).

  • Dissolve the hydroquinone derivative (acceptor) and the sugar donor (e.g., sucrose or UDP-glucose) in the reaction buffer to the desired final concentrations. A typical starting point is a 1:5 molar ratio of acceptor to donor.

  • If using a hydroquinone derivative prone to oxidation, add L-ascorbic acid to a final concentration of 0.1 mM.[1]

• Enzyme Addition:

  • Add the glycosyltransferase enzyme to the reaction mixture to a predetermined final concentration (e.g., 0.1 mg/mL).

• Incubation:

  • Incubate the reaction mixture at the optimal temperature with gentle agitation for a set period (e.g., 24 hours).

• Reaction Monitoring:

  • At regular intervals, withdraw aliquots of the reaction mixture.

  • Quench the reaction by adding an equal volume of a stop solution (e.g., 1% trifluoroacetic acid in acetonitrile) or by heat inactivation (e.g., boiling for 5 minutes).

  • Centrifuge the quenched sample to pellet the precipitated enzyme.

  • Analyze the supernatant by HPLC to determine the concentrations of the substrate and product.

• Product Purification:

  • Once the reaction has reached the desired conversion, terminate the entire reaction.

  • Remove the enzyme by centrifugation or filtration.

  • The crude reaction mixture can be purified using techniques such as column chromatography (e.g., silica gel or reversed-phase) or preparative HPLC to isolate the Isohomoarbutin.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Arbutin synthase, a novel member of the NRD1beta glycosyltransferase family, is a unique multifunctional enzyme converting various natural products and xenobiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycosyltransferase engineering for carbohydrate synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Isohomoarbutin Concentration for In Vitro Research

This technical support center provides guidance for researchers, scientists, and drug development professionals on refining the concentration of Isohomoarbutin to minimize cytotoxicity in in vitro experiments. As specific public data on Isohomoarbutin's cytotoxicity is limited, this guide offers a general framework and best practices for establishing optimal, non-toxic concentrations for novel compounds.

Frequently Asked Questions (FAQs)

Q1: What is the first step in determining a safe concentration range for Isohomoarbutin in my cell line?

A1: The initial step is to perform a dose-response experiment to determine the concentration range of Isohomoarbutin that affects cell viability. A broad range of concentrations should be tested to identify the IC50 (half-maximal inhibitory concentration), which is the concentration that reduces cell viability by 50%. This will help in narrowing down the concentrations for subsequent, more detailed experiments.

Q2: Which cytotoxicity assays are recommended for evaluating the effects of Isohomoarbutin?

A2: A combination of assays is recommended to get a comprehensive understanding of Isohomoarbutin's cytotoxic effects. Start with a metabolic activity assay like the MTT or MTS assay to assess cell viability.[1][2] To understand the mechanism of cell death, you can use an LDH assay to measure membrane integrity or assays that detect markers of apoptosis.

Q3: How long should I expose my cells to Isohomoarbutin?

A3: The incubation time can significantly impact cytotoxicity. It is advisable to perform a time-course experiment, for example, exposing cells for 24, 48, and 72 hours, to understand the kinetics of Isohomoarbutin's effect.[3]

Q4: I am observing high cytotoxicity even at low concentrations of Isohomoarbutin. What could be the issue?

A4: High cytotoxicity at low concentrations could be due to several factors:

• Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) used to dissolve Isohomoarbutin is not exceeding a non-toxic level (typically <0.1-0.5%).

• Cell Line Sensitivity: Your specific cell line might be particularly sensitive to Isohomoarbutin.

• Compound Instability: The compound may degrade in the culture medium, leading to the formation of toxic byproducts.

• Contamination: Check your cell culture for any microbial contamination.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High variability between replicate wells	Uneven cell seeding, pipetting errors, or edge effects in the plate.	Ensure a homogenous single-cell suspension before seeding. Use a multichannel pipette for consistency and avoid using the outer wells of the plate, or fill them with sterile PBS to maintain humidity.
Unexpectedly low cell viability in control wells	Poor cell health, contamination (e.g., mycoplasma), or issues with culture medium/supplements.[4]	Use a fresh batch of cells, medium, and supplements. Regularly test for mycoplasma contamination. Ensure optimal culture conditions (CO2, temperature, humidity).[4]
No dose-dependent cytotoxic effect observed	Isohomoarbutin concentration range is too low or too high. The compound is not cytotoxic to the specific cell line. The assay is not sensitive enough.	Test a wider range of concentrations. Consider using a different, more sensitive cell line or a different cytotoxicity assay.
Precipitation of Isohomoarbutin in the culture medium	The compound has low solubility in aqueous solutions.	Try dissolving Isohomoarbutin in a different biocompatible solvent or using a lower concentration. Sonication or gentle warming might help in solubilization.

Experimental Protocols

MTT Cell Viability Assay

This protocol is a standard method to assess cell viability based on the metabolic activity of the cells.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare a serial dilution of Isohomoarbutin in the culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Isohomoarbutin. Include a vehicle control (medium with the same concentration of solvent used for Isohomoarbutin).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells, indicating a loss of membrane integrity.

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Incubation: Incubate the plate for the desired exposure time.

• Sample Collection: After incubation, carefully collect 50 µL of the supernatant from each well without disturbing the cells.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (as per the manufacturer's instructions) to each supernatant sample in a new 96-well plate.

• Incubation: Incubate the plate at room temperature for 30 minutes in the dark.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH release in treated wells to the maximum LDH release control (cells lysed with a lysis buffer).

Quantitative Data Summary

The following tables present hypothetical cytotoxicity data for Isohomoarbutin across different cell lines to illustrate how to structure and present such results.

Table 1: IC50 Values of Isohomoarbutin (µM) at 48 hours

Cell Line	Cell Type	IC50 (µM)
HaCaT	Human Keratinocytes	> 200
B16-F10	Mouse Melanoma	75.3
A549	Human Lung Carcinoma	121.8
MCF-7	Human Breast Cancer	98.5

Table 2: Percentage of Cytotoxicity (LDH release) of Isohomoarbutin at 48 hours

Concentration (µM)	HaCaT (%)	B16-F10 (%)	A549 (%)	MCF-7 (%)
10	2.1 ± 0.5	5.4 ± 1.2	3.8 ± 0.9	4.1 ± 1.0
50	4.5 ± 1.1	28.7 ± 3.5	15.2 ± 2.8	21.9 ± 3.1
100	8.2 ± 2.0	55.1 ± 4.8	42.6 ± 4.1	51.3 ± 4.5
200	15.3 ± 3.1	89.6 ± 5.2	78.9 ± 5.0	85.4 ± 5.3

Visualizations

Experimental workflow for determining optimal concentration.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Isorhamnetin inhibits cell proliferation and induces apoptosis in breast cancer via Akt and mitogen-activated protein kinase kinase signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Tyrosinase Inhibition Kinetics: α-Arbutin vs. β-Arbutin

For Immediate Release

In the quest for effective modulators of melanin synthesis, tyrosinase inhibitors are of paramount interest to researchers in dermatology, cosmetology, and drug development. Among the most studied inhibitors are the hydroquinone glucosides, α-arbutin and β-arbutin. While both are recognized for their skin-lightening properties, a deeper understanding of their comparative tyrosinase inhibition kinetics is crucial for targeted applications. This guide provides an objective comparison of their performance, supported by experimental data and detailed methodologies.

Initially, this guide intended to compare isohomoarbutin and α-arbutin. However, a comprehensive literature search revealed a scarcity of publicly available data on the tyrosinase inhibition kinetics of isohomoarbutin. In contrast, a wealth of research directly compares the activities of α-arbutin and its isomeric counterpart, β-arbutin. Therefore, this guide has been pivoted to focus on this well-documented and scientifically significant comparison.

Quantitative Comparison of Inhibition Constants

The inhibitory efficacy of α-arbutin and β-arbutin against tyrosinase is quantified by their half-maximal inhibitory concentration (IC50) and inhibition constant (Ki). These values are influenced by the source of the tyrosinase enzyme (e.g., mushroom, murine, human) and the substrate used in the assay (L-tyrosine for monophenolase activity or L-DOPA for diphenolase activity). A summary of reported values is presented below.

Compound	Tyrosinase Source	Activity	IC50 (mM)	Apparent Ki (mM)	Inhibition Type
α-Arbutin	Mushroom	Monophenolase	8 ± 0.58[1]	2.29 ± 0.21[1]	Competitive[1]
Mushroom	Diphenolase	8.87 ± 0.71[1]	4 ± 0.29[1]	Competitive[1]
Mouse Melanoma	Diphenolase	0.48[2]	-	Mixed-type[2]
β-Arbutin	Mushroom	Monophenolase	0.9 ± 0.76[1]	1.42 ± 0.08[1]	Competitive[1]
Mushroom	Diphenolase	0.7 ± 0.05[1]	0.9 ± 0.05[1]	Competitive[1]
Mouse Melanoma	Diphenolase	> 5 (approx. 10x weaker than α-arbutin)[2]	-	Non-competitive[2]
Mushroom	Diphenolase	8.4[3]	-	N/A

Note: The inhibitory activities and mechanisms can vary significantly depending on the experimental setup. Some studies report that α-arbutin can act as an activator of the diphenolase activity of mushroom tyrosinase, while consistently inhibiting monophenolase activity.

Experimental Protocols

A standardized method for assessing tyrosinase inhibition is crucial for reproducible and comparable results. The following is a generalized protocol for a mushroom tyrosinase inhibition assay.

Mushroom Tyrosinase Inhibition Assay Protocol

1. Materials and Reagents:

• Mushroom Tyrosinase (e.g., from Agaricus bisporus)

• L-DOPA (3,4-dihydroxy-L-phenylalanine) or L-Tyrosine

• Phosphate Buffer (e.g., 50 mM, pH 6.8)

• Test Compounds (α-arbutin, β-arbutin) dissolved in an appropriate solvent (e.g., buffer or DMSO)

• Positive Control (e.g., Kojic Acid)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~475-492 nm

2. Preparation of Solutions:

• Phosphate Buffer: Prepare a 50 mM potassium phosphate buffer and adjust the pH to 6.8.

• Substrate Solution: Prepare a stock solution of L-DOPA (e.g., 8-10 mM) or L-Tyrosine (e.g., 1-2 mM) in the phosphate buffer.

• Enzyme Solution: Immediately before use, prepare a solution of mushroom tyrosinase in cold phosphate buffer to a final concentration that yields a measurable rate of reaction (e.g., 80-100 units/mL).

• Test Compound Solutions: Prepare a series of dilutions of α-arbutin and β-arbutin at various concentrations to determine the IC50 value.

3. Assay Procedure:

• To each well of a 96-well plate, add the components in the following order:

  • Phosphate buffer.

  • Test compound solution at various concentrations.

  • Substrate solution (L-DOPA or L-Tyrosine).

• Mix the contents of the wells and pre-incubate at a controlled temperature (e.g., 25°C or 37°C) for a short period (e.g., 5-10 minutes).

• Initiate the enzymatic reaction by adding the tyrosinase enzyme solution to each well.

• Immediately measure the absorbance of the formed dopachrome at approximately 475 nm.[3][4] Continue to record the absorbance at regular intervals (e.g., every minute) for a defined period (e.g., 10-20 minutes).

4. Data Analysis:

• Calculate the rate of reaction (V) from the linear portion of the absorbance vs. time plot.

• The percentage of tyrosinase inhibition is calculated using the formula: % Inhibition = [(V_control - V_sample) / V_control] * 100 where V_control is the reaction rate in the absence of the inhibitor and V_sample is the reaction rate in the presence of the test compound.

• The IC50 value (the concentration of inhibitor that causes 50% inhibition) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

• To determine the inhibition kinetics (Ki and mechanism), the assay is repeated with varying concentrations of both the substrate and the inhibitor. The data is then plotted on a Lineweaver-Burk plot (1/V vs. 1/[S]).

Visualizing Methodologies and Mechanisms

To further elucidate the experimental process and the kinetic behaviors of these inhibitors, the following diagrams are provided.

Experimental Workflow for Tyrosinase Inhibition Assay

The mechanism of inhibition can be visualized through Lineweaver-Burk plots. Different inhibition types (competitive, non-competitive, mixed) produce distinct graphical patterns.

Lineweaver-Burk Plots for Inhibition Mechanisms

Conclusion

The comparative analysis of α-arbutin and β-arbutin reveals significant differences in their tyrosinase inhibition kinetics. While both compounds demonstrate inhibitory potential, their efficacy and mechanism of action are highly dependent on the enzymatic source and substrate. Notably, α-arbutin has been shown to be a more potent inhibitor of tyrosinase from mouse melanoma cells, exhibiting a mixed-type inhibition, whereas β-arbutin acts as a non-competitive inhibitor in the same system.[2] In studies using mushroom tyrosinase, both have been characterized as competitive inhibitors, with β-arbutin showing a slightly lower IC50 and Ki value.[1] These findings underscore the importance of selecting the appropriate model system and assay conditions when screening and characterizing tyrosinase inhibitors for specific applications in research and development. Further studies on human tyrosinase are essential to fully elucidate their therapeutic and cosmetic potential.

References

• 1. Action of tyrosinase on alpha and beta-arbutin: A kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of alpha- and beta-arbutin on activity of tyrosinases from mushroom and mouse melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kojic Acid Showed Consistent Inhibitory Activity on Tyrosinase from Mushroom and in Cultured B16F10 Cells Compared with Arbutins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Analysis of Isohomoarbutin and Hydroquinone for Skin Hyperpigmentation: A Review of Available Evidence

A comprehensive review of existing scientific literature reveals a significant disparity in the available data for Isohomoarbutin compared to the extensive research on Hydroquinone, the long-standing benchmark for treating hyperpigmentation. While Hydroquinone's efficacy and safety have been widely studied, there is a notable absence of published experimental data specifically evaluating the tyrosinase inhibitory activity, melanin reduction capabilities, and cytotoxicity of Isohomoarbutin. This guide, therefore, presents a detailed analysis of Hydroquinone, supported by experimental findings, and highlights the current knowledge gap regarding Isohomoarbutin.

Hydroquinone: The Gold Standard in Hyperpigmentation Treatment

Hydroquinone has been a primary topical treatment for various hyperpigmentation disorders, including melasma, post-inflammatory hyperpigmentation, and solar lentigines, for over five decades.[1][2] Its mechanism of action is primarily attributed to the inhibition of tyrosinase, the rate-limiting enzyme in melanin synthesis.[3][4][5]

Efficacy of Hydroquinone

Hydroquinone effectively lightens the skin by serving as a substrate for tyrosinase, thereby competing with tyrosine and inhibiting the formation of melanin precursors.[3][4] Clinical studies have consistently demonstrated its efficacy in reducing hyperpigmentation at concentrations ranging from 2% to 5%.[1][2] For instance, in the treatment of melasma, a significant reduction in pigmentation is often observed after 5-7 weeks of consistent use, with treatment regimens typically extending from three months to a year.[3]

Safety Profile of Hydroquinone

Despite its effectiveness, the use of hydroquinone is not without safety concerns. Common side effects include skin irritation, redness, and contact dermatitis.[1][3] A more severe, though rare, adverse effect associated with long-term, high-concentration use is exogenous ochronosis, a condition characterized by a blue-black discoloration of the skin.[1][3] Due to these safety concerns, the availability of hydroquinone is regulated in many countries, often requiring a prescription for higher concentrations.[3]

Isohomoarbutin: An Uncharted Territory

In stark contrast to hydroquinone, there is a significant lack of publicly available scientific data on isohomoarbutin. Extensive searches of scientific databases did not yield any studies that directly compare its efficacy or safety with hydroquinone. Furthermore, no quantitative data, such as IC50 values for tyrosinase inhibition or cytotoxicity assays on skin cells, could be retrieved for isohomoarbutin.

Comparison with Other Hydroquinone Derivatives

While a direct comparison with isohomoarbutin is not possible, examining other derivatives of hydroquinone, such as arbutin (hydroquinone-β-D-glucopyranoside) and deoxyarbutin, can provide some context.

Arbutin , a naturally occurring derivative, also functions as a tyrosinase inhibitor.[6] However, some studies suggest that its inhibitory effect on tyrosinase is less potent than that of hydroquinone.[7][8] There are two isomers, α-arbutin and β-arbutin, with some research indicating that α-arbutin may be a more effective skin-lightening agent.[6][9]

Deoxyarbutin , a synthetic derivative, has been shown in some studies to be a more potent tyrosinase inhibitor than hydroquinone and arbutin, with the potential for reduced cytotoxicity.[10][11]

Data Summary

The following tables summarize the available quantitative data for Hydroquinone. The absence of data for Isohomoarbutin is noted.

Table 1: Comparative Efficacy Data

Compound	Tyrosinase Inhibition (IC50)	Melanin Reduction in B16 Cells	Clinical Efficacy for Hyperpigmentation
Isohomoarbutin	No data available	No data available	No data available
Hydroquinone	Data available, but varies across studies	Dose-dependent reduction	Well-established at 2-5% concentrations[1][2]

Table 2: Comparative Safety Data

Compound	Cytotoxicity in Melanocytes	Common Side Effects	Long-term Safety Concerns
Isohomoarbutin	No data available	No data available	No data available
Hydroquinone	Selective cytotoxicity mediated by tyrosinase activity[12]	Skin irritation, redness, contact dermatitis[3]	Exogenous ochronosis[1][3]

Experimental Protocols

Detailed experimental protocols for the key experiments cited for hydroquinone are provided below.

Tyrosinase Inhibition Assay

• Principle: This assay measures the ability of a compound to inhibit the enzymatic activity of tyrosinase, which catalyzes the oxidation of L-DOPA to dopachrome.

• Procedure:

  • A reaction mixture is prepared containing a phosphate buffer (pH 6.8), L-DOPA solution, and the test compound (hydroquinone) at various concentrations.

  • Mushroom tyrosinase is added to initiate the reaction.

  • The formation of dopachrome is monitored by measuring the absorbance at 475 nm at regular intervals.

  • The percentage of inhibition is calculated by comparing the rate of reaction in the presence of the inhibitor to the rate of the control reaction without the inhibitor.

  • The IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) is determined from the dose-response curve.

Melanin Content Assay in B16 Melanoma Cells

• Principle: This assay quantifies the amount of melanin produced by B16 melanoma cells after treatment with a test compound.

• Procedure:

  • B16 melanoma cells are cultured in a suitable medium.

  • The cells are treated with various concentrations of the test compound (hydroquinone) for a specific period (e.g., 72 hours).

  • After treatment, the cells are harvested, washed, and lysed.

  • The melanin content in the cell lysate is measured spectrophotometrically at 405 nm and compared to a standard curve of synthetic melanin.

  • The results are expressed as a percentage of melanin content relative to the untreated control cells.

Cell Viability (Cytotoxicity) Assay

• Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Procedure:

  • Cells (e.g., melanocytes or B16 melanoma cells) are seeded in a 96-well plate and allowed to attach.

  • The cells are then treated with different concentrations of the test compound (hydroquinone).

  • After the incubation period, the MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

  • Viable cells with active metabolism convert the MTT into a purple formazan product.

  • A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured at a specific wavelength (e.g., 570 nm).

  • Cell viability is expressed as a percentage of the absorbance of treated cells relative to that of untreated control cells.

Signaling Pathways and Experimental Workflows

Melanogenesis Signaling Pathway

The following diagram illustrates the key steps in the melanin synthesis pathway and the point of inhibition by tyrosinase inhibitors like hydroquinone.

Caption: Simplified melanogenesis pathway showing the inhibitory action of Hydroquinone on Tyrosinase.

Experimental Workflow for Efficacy and Safety Assessment

This diagram outlines a typical workflow for evaluating the efficacy and safety of a potential skin-lightening agent.

Caption: General experimental workflow for assessing skin-lightening agents.

Conclusion

Hydroquinone remains a well-documented and effective topical agent for the treatment of hyperpigmentation, though its use requires careful monitoring due to potential side effects. The scientific community would benefit greatly from research into novel and potentially safer alternatives. However, based on the current body of published literature, there is a significant lack of data to support any claims regarding the efficacy and safety of isohomoarbutin. Further in vitro and in vivo studies are imperative to characterize the biological activities of isohomoarbutin and to determine its potential as a viable alternative to hydroquinone for the management of hyperpigmentation disorders. Without such data, any comparison remains speculative, and the use of isohomoarbutin in clinical or cosmetic applications is not supported by scientific evidence.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydroquinone for Hyperpigmentation: A Comprehensive Review of Efficacy, Safety, and Current Perspectives | Sciety [sciety.org]
• 3. Topical Hydroquinone for Hyperpigmentation: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dermnetnz.org [dermnetnz.org]
• 5. What is the mechanism of Hydroquinone? [synapse.patsnap.com]
• 6. Action of tyrosinase on alpha and beta-arbutin: A kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thieme-connect.com [thieme-connect.com]
• 8. Kojic Acid Showed Consistent Inhibitory Activity on Tyrosinase from Mushroom and in Cultured B16F10 Cells Compared with Arbutins [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Mechanism of tyrosinase inhibition by deoxyArbutin and its second-generation derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Selective cytotoxicity of hydroquinone for melanocyte-derived cells is mediated by tyrosinase activity but independent of melanin content - PubMed [pubmed.ncbi.nlm.nih.gov]

Ex-vivo Validation of Isohomoarbutin's Depigmenting Effects: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Isohomoarbutin's potential depigmenting effects, drawing upon available data for structurally similar compounds and placing it in context with established alternatives. Due to a lack of direct ex-vivo studies on Isohomoarbutin on human skin explants, this guide utilizes data from a closely related molecule, 4-(4-hydroxyphenyl)-2-butanol (also known as Rhododendrol), to infer potential efficacy and mechanisms. This comparison is intended to serve as a reference for researchers interested in the development of novel depigmenting agents.

Comparative Efficacy of Depigmenting Agents

The following table summarizes the known efficacy of various depigmenting agents, including Rhododendrol as a proxy for Isohomoarbutin, based on in vitro and other relevant studies. It is crucial to note that direct comparative studies of Isohomoarbutin are not yet available in published literature.

Compound	Mechanism of Action	Reported Efficacy (IC50 or other metrics)	Cytotoxicity
Isohomoarbutin (inferred from Rhododendrol)	Oxidized by tyrosinase, stimulates tyrosinase activity, selective cytotoxicity to melanocytes.[1]	Data on direct tyrosinase inhibition (IC50) is not available. Induces depigmentation in guinea pig skin.[2]	Selectively cytotoxic to pigmented cells.[1] Cytotoxicity is enhanced by UVB exposure and mediated by oxidative stress.[3]
Hydroquinone	Competitive inhibitor of tyrosinase.[4]	IC50 values vary depending on the assay, generally in the low millimolar range.	Cytotoxic to melanocytes, potential for ochronosis with long-term use.[5][6]
Arbutin (β-arbutin)	Competitive inhibitor of tyrosinase.[7][8]	IC50 values for mushroom tyrosinase are in the millimolar range.[9][10]	Generally considered less cytotoxic than hydroquinone.[5]
α-Arbutin	Inhibitor of tyrosinase, reported to be more potent than β-arbutin.[11]	IC50 for mouse melanoma tyrosinase is 0.48 mM.[11]	Considered safe for cosmetic use at specific concentrations.
Kojic Acid	Chelates copper ions in the active site of tyrosinase.[4][12]	IC50 values for mushroom tyrosinase are in the micromolar to millimolar range.[9][10][13]	Can cause skin irritation and has concerns about stability.[14]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are representative protocols for key experiments used in the evaluation of depigmenting agents.

Ex-vivo Human Skin Explant Culture for Depigmenting Studies

This protocol outlines the general procedure for maintaining human skin explants to test the efficacy of topical agents.

• Tissue Acquisition and Preparation: Obtain fresh human skin from elective surgeries (e.g., abdominoplasty) with informed consent. The tissue is cleaned, and subcutaneous fat is removed. The skin is then cut into small explants (e.g., 1 cm x 1 cm).[8][15]

• Culture System: Place the skin explants on a sterile support (e.g., a porous membrane of a culture insert or sterile gauze) in a culture dish. The support should be placed in a well containing culture medium, ensuring the dermal side is in contact with the medium while the epidermal surface is exposed to the air (air-liquid interface).

• Culture Medium: Utilize a specialized culture medium, such as Dulbecco's Modified Eagle Medium (DMEM), supplemented with fetal bovine serum, antibiotics, and growth factors to maintain tissue viability.[8]

• Treatment Application: The test compound (e.g., Isohomoarbutin) and controls (e.g., vehicle, positive control like hydroquinone) are topically applied to the epidermal surface of the skin explants at specified concentrations and frequencies.

• Incubation: Culture the explants in a humidified incubator at 37°C with 5% CO2 for a designated period (e.g., 7-14 days), with regular medium changes.

• Endpoint Analysis: After the treatment period, explants can be processed for various analyses, including:

  • Melanin Quantification: Extraction of melanin from the tissue and spectrophotometric measurement.

  • Histology: Staining of tissue sections (e.g., with Fontana-Masson stain for melanin) to visualize changes in pigmentation and melanocyte morphology.

  • Tyrosinase Activity Assay: Measurement of tyrosinase activity in tissue lysates.

In Vitro Tyrosinase Inhibition Assay

This assay is a primary screening method to assess the direct inhibitory effect of a compound on tyrosinase activity.

• Enzyme and Substrate Preparation: Prepare a solution of mushroom tyrosinase and a substrate solution (e.g., L-tyrosine or L-DOPA) in a suitable buffer (e.g., phosphate buffer, pH 6.8).

• Reaction Mixture: In a 96-well plate, add the tyrosinase solution, the test compound at various concentrations, and the buffer. Pre-incubate the mixture for a short period.

• Initiation of Reaction: Add the substrate to each well to start the enzymatic reaction.

• Measurement: Monitor the formation of dopachrome, the colored product of the reaction, by measuring the absorbance at a specific wavelength (e.g., 475-492 nm) at regular time intervals using a microplate reader.

• Calculation of Inhibition: The percentage of tyrosinase inhibition is calculated by comparing the rate of reaction in the presence of the test compound to that of the control (without the inhibitor). The IC50 value (the concentration of the inhibitor that causes 50% inhibition) is then determined.

Melanin Content Assay in B16 Melanoma Cells

This cell-based assay evaluates the effect of a compound on melanin production in a cultured cell line.

• Cell Culture: Culture B16 melanoma cells in appropriate medium until they reach a suitable confluency.

• Treatment: Treat the cells with various concentrations of the test compound and controls for a specified duration (e.g., 48-72 hours). In some cases, melanogenesis can be stimulated with agents like α-melanocyte-stimulating hormone (α-MSH).

• Cell Lysis: After treatment, harvest the cells and lyse them using a suitable buffer (e.g., a buffer containing NaOH).[6][12]

• Melanin Quantification: Solubilize the melanin pellet by heating. Measure the absorbance of the solubilized melanin at a wavelength of around 405-490 nm using a microplate reader.[2]

• Normalization: Normalize the melanin content to the total protein content of the cell lysate to account for any differences in cell number.

• Calculation: Express the melanin content as a percentage of the untreated control.

Visualizing the Mechanisms

To better understand the biological processes involved in skin pigmentation and the experimental approaches to study them, the following diagrams are provided.

Caption: Simplified Melanogenesis Signaling Pathway.

Caption: Experimental Workflow for Ex-vivo Skin Explant Studies.

References

• 1. pure.teikyo.jp [pure.teikyo.jp]
• 2. Depigmentation of the skin induced by 4-(4-hydroxyphenyl)-2-butanol is spontaneously re-pigmented in brown and black guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-(4-Hydroxyphenyl)-2-butanol (rhododendrol)-induced melanocyte cytotoxicity is enhanced by UVB exposure through generation of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CRISPR-clear imaging of melanin-rich B16-derived solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro and in silico insights into tyrosinase inhibitors with (E)-benzylidene-1-indanone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effects of isorhamnetin on tyrosinase: inhibition kinetics and computational simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Modulation of Melanogenesis in B16 Cells Upon Treatment with Plant Extracts and Isolated Plant Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro and in silico studies of the inhibitory effects of some novel kojic acid derivatives on tyrosinase enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and tyrosinase inhibitory properties of some novel derivatives of kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Evaluation of Antioxidant and Anti-Melanogenic Activity of Different Extracts of Aerial Parts of N. Sintenisii in Murine Melanoma B16F10 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Skin-Whitening Effects of Cannabinol (CBN) Through Melanin Inhibition in B16F10 Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]

The Unexplored Synergies of Isohomoarbutin: A Comparative Guide to Skin Lightening Agents

A notable gap in current dermatological research is the absence of published studies on the synergistic effects of isohomoarbutin with other skin lightening agents. While isohomoarbutin is utilized in cosmetic formulations for its purported skin whitening properties, its efficacy in combination therapies remains scientifically unsubstantiated. This guide provides a comparative analysis of well-documented skin lightening agents—arbutin, kojic acid, and vitamin C—to offer a framework for understanding potential synergistic interactions and to highlight the pressing need for further investigation into isohomoarbutin.

This report is intended for researchers, scientists, and drug development professionals, offering a summary of existing quantitative data, detailed experimental protocols, and a visualization of the molecular pathways involved in melanogenesis. The aim is to facilitate future research into the synergistic potential of isohomoarbutin and other depigmenting compounds.

Comparative Efficacy of Skin Lightening Agents

Agent	Chemical Structure	Tyrosinase Inhibition IC50 (Mushroom)	Mechanism of Action
Isohomoarbutin	4-(2-hydroxyethoxy)phenyl β-D-glucopyranoside[1][2][3][4]	Data not available	Presumed tyrosinase inhibitor
Arbutin (β-Arbutin)	4-Hydroxyphenyl-β-D-glucopyranoside	~9 mM	Competitive inhibitor of tyrosinase
α-Arbutin	4-Hydroxyphenyl-α-D-glucopyranoside	~2.1 mM	Competitive and non-competitive inhibitor of tyrosinase
Deoxyarbutin	4-(Tetrahydro-2H-pyran-2-yloxy)phenol	More potent than hydroquinone and arbutin	Potent tyrosinase inhibitor
Kojic Acid	5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one	~14-20 µM	Chelates copper ions in the active site of tyrosinase; competitive inhibitor
Vitamin C (Ascorbic Acid)	(R)-5-((S)-1,2-dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one	-	Reduces dopaquinone back to DOPA, interrupting melanin synthesis pathway
Niacinamide	Pyridine-3-carboxamide	-	Inhibits the transfer of melanosomes from melanocytes to keratinocytes

Exploring Potential Synergies

Given the different mechanisms of action, combining various skin lightening agents could theoretically produce synergistic or additive effects. For instance, an agent that inhibits tyrosinase (like arbutin or kojic acid) could be combined with one that interrupts a later stage of melanogenesis (like niacinamide) or one that has antioxidant properties (like vitamin C).

A study on the combination of linderanolide B with arbutin or kojic acid showed synergistic effects in inhibiting tyrosinase activity and reducing melanin content in B16F10 cells.[3] Similarly, aloesin and arbutin have been reported to inhibit tyrosinase activity in a synergistic manner.[4] These findings underscore the potential for enhanced efficacy through combination therapies.

Signaling Pathways in Melanogenesis

The production of melanin is a complex process regulated by various signaling pathways. Understanding these pathways is crucial for identifying targets for skin lightening agents. The diagram below illustrates the melanogenesis pathway and the points of intervention for several common agents.

Caption: Melanogenesis signaling pathway and points of intervention.

Experimental Protocols

To facilitate further research into the synergistic effects of isohomoarbutin, the following are detailed methodologies for key in vitro assays.

In Vitro Tyrosinase Activity Assay (Mushroom)

This assay is a common preliminary screening method for tyrosinase inhibitors.

Workflow Diagram:

Caption: Workflow for in vitro tyrosinase activity assay.

Methodology:

• Reagents and Materials: Mushroom tyrosinase, L-tyrosine, L-DOPA, kojic acid (positive control), phosphate buffer (pH 6.8), 96-well microplate, spectrophotometer.

• Procedure:

  • Prepare stock solutions of test compounds and kojic acid in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add phosphate buffer, mushroom tyrosinase solution, and various concentrations of the test compound or kojic acid.

  • Pre-incubate the mixture for 10 minutes at a controlled temperature (e.g., 37°C).

  • Initiate the reaction by adding L-tyrosine or L-DOPA solution.

  • Measure the absorbance at 475 nm at regular intervals to monitor the formation of dopachrome.

  • The percentage of tyrosinase inhibition is calculated as: [(A - B) / A] x 100, where A is the absorbance of the control (without inhibitor) and B is the absorbance of the test sample.

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor.

Melanin Content Assay in B16F10 Melanoma Cells

This assay assesses the ability of a compound to reduce melanin production in a cellular model.

Methodology:

• Cell Culture: Culture B16F10 mouse melanoma cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Treatment: Seed cells in a 6-well plate. After 24 hours, treat the cells with various concentrations of the test compound and/or α-MSH (to stimulate melanogenesis) for 72 hours.

• Cell Lysis and Melanin Measurement:

  • Wash the cells with PBS and lyse them with 1N NaOH containing 10% DMSO.

  • Incubate the lysate at 80°C for 1 hour to solubilize the melanin.

  • Measure the absorbance of the supernatant at 405 nm.

  • Quantify the total protein content of the lysate using a BCA protein assay.

  • The melanin content is expressed as a percentage of the control group after normalizing to the total protein content.

Conclusion and Future Directions

While isohomoarbutin is present in the cosmetic market, the lack of robust scientific data on its efficacy, mechanism of action, and potential for synergistic interactions with other skin lightening agents is a significant knowledge gap. The comparative data and experimental protocols provided in this guide are intended to serve as a resource for researchers to undertake these much-needed investigations. Future studies should focus on determining the tyrosinase inhibitory activity of isohomoarbutin, its effects on melanin production in cellular models, and, most importantly, its potential for synergistic activity when combined with other agents that have complementary mechanisms of action. Such research is essential for the development of novel and more effective treatments for hyperpigmentation.

References

• 1. chembk.com [chembk.com]
• 2. Isohomoarbutin | C13H18O7 | CID 5318573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isohomoarbutin | 25162-30-5 [m.chemicalbook.com]
• 4. guidechem.com [guidechem.com]

A Comparative Guide to Clinical Trial Design for Isohomoarbutin in Melasma Treatment

This guide provides a comprehensive framework for designing and evaluating a clinical trial for Isohomoarbutin as a potential treatment for melasma. It is intended for researchers, scientists, and drug development professionals. The proposed design draws comparisons with established melasma therapies, including hydroquinone, arbutin, deoxyarbutin, tranexamic acid, and kojic acid, and is supported by established experimental protocols and efficacy endpoints.

Introduction to Melasma and Current Treatment Landscape

Melasma is a common, acquired hyperpigmentary disorder characterized by symmetric, blotchy, brownish facial pigmentation. While the exact pathogenesis is not fully understood, it is known to be influenced by sun exposure, hormonal changes, and genetic predisposition. The current gold standard for treatment is topical hydroquinone, a tyrosinase inhibitor.[1] However, concerns about its potential for side effects like skin irritation and ochronosis have spurred the search for safer and equally effective alternatives.[1][2]

Isohomoarbutin, a derivative of arbutin, is a promising candidate. Arbutin and its derivatives act by inhibiting tyrosinase, a key enzyme in the melanin synthesis pathway.[3][4] Deoxyarbutin, another synthetic derivative, has shown effective tyrosinase inhibition and skin-lightening effects in clinical trials, suggesting a similar potential for Isohomoarbutin.[5][6][7] This guide outlines a proposed clinical trial to rigorously evaluate the efficacy and safety of Isohomoarbutin for melasma.

Proposed Clinical Trial Design for Isohomoarbutin

A robust clinical trial is essential to determine the clinical utility of Isohomoarbutin. We propose a randomized, double-blind, active- and placebo-controlled study.

Study Objective: To assess the efficacy and safety of a topical Isohomoarbutin formulation compared to placebo and the standard-of-care, 4% hydroquinone cream, in adult subjects with moderate to severe facial melasma.

Study Design:

• Phase: Phase II/III

• Design: Randomized, Double-Blind, Parallel-Group, Multicenter

• Duration: 12 weeks of treatment with a 4-week follow-up period.[1][8]

• Population: Adult females, 18-65 years old, with a clinical diagnosis of moderate to severe bilateral facial melasma and a Fitzpatrick skin type of III-VI.[9][10]

Interventions:

• Isohomoarbutin Group: Topical 2% Isohomoarbutin cream, applied twice daily.

• Active Comparator Group: Topical 4% Hydroquinone cream, applied once daily at night.[11]

• Placebo Group: Vehicle cream, applied twice daily.

All participants will be instructed to use a broad-spectrum sunscreen (SPF 50+) daily.[1][11]

Efficacy and Safety Endpoints:

• Primary Efficacy Endpoint: The mean change in the modified Melasma Area and Severity Index (mMASI) score from baseline to week 12.[1][12]

• Secondary Efficacy Endpoints:

  • Change in Melanin Index (MI) as measured by a Mexameter from baseline to weeks 4, 8, and 12.[1][13]

  • Physician's Global Assessment (PGA) scores at weeks 4, 8, and 12.[1]

  • Patient satisfaction assessed via questionnaires at week 12.[10]

• Safety Endpoints: Incidence, severity, and causality of all adverse events (AEs), particularly local skin reactions such as erythema, burning, and scaling, monitored at all follow-up visits.[1][2]

References

• 1. dermatologytimes.com [dermatologytimes.com]
• 2. iajps.com [iajps.com]
• 3. melasmaclinic.com.au [melasmaclinic.com.au]
• 4. activeconceptsllc.com [activeconceptsllc.com]
• 5. Comparative efficacy and safety of deoxyarbutin, a new tyrosinase-inhibiting agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. cdn-uat.mdedge.com [cdn-uat.mdedge.com]
• 9. jcadonline.com [jcadonline.com]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Effect of tranexamic acid on melasma: a clinical trial with histological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Isohomoarbutin and Resveratrol on Skin: A Molecular Perspective

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the known molecular and transcriptomic effects of isohomoarbutin and resveratrol on the skin. While comprehensive transcriptomic data for isohomoarbutin is currently unavailable in public literature, this guide draws upon the established mechanisms of its related compound, arbutin, to offer a comparative viewpoint against the extensively studied resveratrol.

Introduction

Isohomoarbutin, a derivative of arbutin, and resveratrol are both naturally derived compounds that have garnered significant interest in dermatology and cosmetic science for their potential skin benefits. Isohomoarbutin is primarily recognized for its skin-lightening properties, while resveratrol is celebrated for its antioxidant, anti-inflammatory, and anti-aging effects. This guide delves into the molecular mechanisms and known effects on gene expression of these two compounds to provide a basis for their comparative evaluation in skin research and product development.

Data Presentation: Molecular and Gene Expression Effects

The following tables summarize the known effects of isohomoarbutin (extrapolated from arbutin data) and resveratrol on key molecular targets and gene expression in the skin.

Table 1: Comparative Effects on Melanogenesis-Related Gene Expression

Gene	Isohomoarbutin (from Arbutin data)	Resveratrol
TYR (Tyrosinase)	Inhibition of enzyme activity; some studies suggest no change in mRNA expression.[1][2]	Inhibition of enzyme activity and gene expression.[3]
MITF (Microphthalmia-associated transcription factor)	Downregulation of gene and protein expression.[4][5]	Downregulation of gene expression.[3]
TRP-1 (Tyrosinase-related protein 1)	Downregulation of gene and protein expression.[4][6]	Downregulation of gene expression.[3]
TRP-2 (Tyrosinase-related protein 2 / DCT)	Downregulation of gene and protein expression.[4][6]	Downregulation of gene expression.[3]

Table 2: Comparative Effects on Genes Related to Skin Aging and Inflammation

Gene/Protein Family	Isohomoarbutin (from Arbutin data)	Resveratrol
SIRT1 (Sirtuin 1)	Data not available	Upregulation, associated with anti-aging effects.
Collagens (e.g., COL1A1, COL3A1)	Data not available	Upregulation, contributing to skin elasticity.
Elastin	Data not available	Upregulation, improving skin firmness.
MMPs (Matrix Metalloproteinases)	Data not available	Downregulation, preventing collagen degradation.
Inflammatory Cytokines (e.g., IL-6, IL-8, TNF-α)	Limited data, some isoflavonoids show anti-inflammatory effects.[7][8]	Downregulation, reducing skin inflammation.
Antioxidant Enzymes (e.g., SOD, Catalase)	Some antioxidant properties reported.[1]	Upregulation, enhancing cellular defense against oxidative stress.[3]

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below.

Cell Culture and Treatment

• Cell Lines: Human epidermal melanocytes, B16F10 murine melanoma cells, and human dermal fibroblasts are commonly used.

• Culture Conditions: Cells are maintained in appropriate media supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are treated with varying concentrations of isohomoarbutin or resveratrol for specified durations (e.g., 24, 48, or 72 hours) to assess their effects on gene and protein expression.

RNA Extraction and Quantitative Real-Time PCR (qRT-PCR)

• RNA Isolation: Total RNA is extracted from treated and control cells using commercially available kits (e.g., RNeasy Kit, Qiagen).

• cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using reverse transcriptase enzymes.

• qRT-PCR: The relative expression levels of target genes are quantified using specific primers and a fluorescent dye (e.g., SYBR Green) on a real-time PCR system. Gene expression is typically normalized to a housekeeping gene (e.g., GAPDH).

Western Blot Analysis

• Protein Extraction: Total protein is extracted from cells using lysis buffers containing protease inhibitors.

• Protein Quantification: The concentration of total protein is determined using a protein assay (e.g., BCA assay).

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against the target proteins, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Transcriptomic Analysis (RNA-Sequencing)

• Library Preparation: RNA quality is assessed, and sequencing libraries are prepared from total RNA using kits that include steps for rRNA depletion and cDNA synthesis.

• Sequencing: The prepared libraries are sequenced on a high-throughput sequencing platform (e.g., Illumina).

• Data Analysis: The raw sequencing reads are processed to remove low-quality reads and adapters. The reads are then aligned to a reference genome, and gene expression is quantified. Differentially expressed genes between treated and control groups are identified using statistical analysis packages (e.g., DESeq2, edgeR).

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by isohomoarbutin (based on arbutin's mechanism) and resveratrol in the skin.

References

• 1. researchgate.net [researchgate.net]
• 2. Arbutin as a Skin Depigmenting Agent with Antimelanogenic and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of Human Skin Gene Expression by Different Blends of Plant Extracts with Implications to Periorbital Skin Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Down-regulation of tyrosinase, TRP-1, TRP-2 and MITF expressions by citrus press-cakes in murine B16 F10 melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Down-regulation of tyrosinase, TRP-1, TRP-2 and MITF expressions by citrus press-cakes in murine B16 F10 melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Impact of isoflavone genistein on psoriasis in in vivo and in vitro investigations | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]

Safety Face-Off: Isohomoarbutin vs. Deoxyarbutin in Skin Lightening

A Comparative Guide for Researchers and Drug Development Professionals

The quest for safe and effective skin lightening agents has led to the development of numerous compounds targeting melanin synthesis. Among these, deoxyarbutin has been a subject of significant research and regulatory scrutiny. Isohomoarbutin, a naturally occurring compound, is also utilized in cosmetic formulations, often touted for its safety. This guide provides a detailed comparison of the safety profiles of Isohomoarbutin and deoxyarbutin, drawing upon available experimental data to inform researchers, scientists, and drug development professionals. A critical finding of this assessment is the stark contrast in the volume of safety data available for the two molecules, with a significant lack of published toxicological studies for Isohomoarbutin.

Executive Summary

This guide reveals a substantial disparity in the safety characterization of Isohomoarbutin and deoxyarbutin. Deoxyarbutin has undergone extensive toxicological evaluation, revealing a complex safety profile. While it demonstrates potent tyrosinase inhibition, its primary concern lies in its instability, leading to the formation of hydroquinone, a compound with established cytotoxicity and genotoxicity. In stark contrast, there is a notable absence of publicly available, peer-reviewed safety studies for Isohomoarbutin. Although generally regarded as safe within the cosmetics industry, this assertion is not supported by robust experimental data in the scientific literature.

I. Comparative Safety Assessment

The following tables summarize the available quantitative data for key safety endpoints for both Isohomoarbutin and deoxyarbutin.

Table 1: Cytotoxicity Data

Compound	Cell Line	Assay	Endpoint	Result	Reference
Isohomoarbutin	No data available	No data available	No data available	No data available
deoxyarbutin	Human Melanocytes	Viability Assay	Max concentration for 95% viability	4-fold greater than hydroquinone	[1]
Darkly Pigmented Melanocytes	Cytotoxicity Assay	IC50	57.5 μM	[2]
Lightly Pigmented Melanocytes	Cytotoxicity Assay	IC50	104.7 μM	[2]
B16/F10 Murine Melanoma Cells	Proliferation Assay	EC50	39.56 μM	[3]
Detroit 551 Human Fibroblast Cells	MTT Assay	Cytotoxicity	Strong cytotoxicity after UVB irradiation (due to hydroquinone formation)	[4]

Table 2: Genotoxicity Data

Compound	Test System	Assay	Result	Remarks	Reference
Isohomoarbutin	No data available	No data available	No data available
deoxyarbutin	Bacteria	Ames Test	Negative	Did not induce gene mutations.	[5]
Human Lymphocytes	Chromosome Aberration Test	Positive (with and without metabolic activation)	Clastogenic potential observed. May be due to hydrolysis to hydroquinone.	[5]

Table 3: Skin Irritation & Sensitization Data

Compound	Species	Assay	Result	Remarks	Reference
Isohomoarbutin	No data available	No data available	No data available
deoxyarbutin	Rabbit	Acute Dermal Irritation	Non-irritating	No signs of irritation observed.	[5]
Mouse	Local Lymph Node Assay (LLNA)	Non-sensitizing	No potential to sensitize the skin.	[6]

II. Mechanism of Action & Signaling Pathways

Both Isohomoarbutin and deoxyarbutin are believed to exert their skin-lightening effects through the inhibition of tyrosinase, the key enzyme in melanin synthesis. However, the detailed molecular interactions and downstream signaling effects can differ.

Deoxyarbutin: Deoxyarbutin acts as a competitive inhibitor of tyrosinase, binding to the enzyme's active site and preventing the conversion of tyrosine to L-DOPA, a precursor of melanin.[7]

Deoxyarbutin inhibits the enzyme tyrosinase.

A significant concern with deoxyarbutin is its chemical instability, particularly in aqueous solutions and at acidic pH, where it can degrade to form hydroquinone.[8][9][10][11] Hydroquinone is a potent tyrosinase inhibitor but also carries risks of cytotoxicity and genotoxicity, and its use in cosmetic products is strictly regulated in many regions.[12]

Deoxyarbutin degradation to hydroquinone.

Isohomoarbutin: The precise mechanism of tyrosinase inhibition by Isohomoarbutin is not well-documented in publicly available literature. It is presumed to act similarly to other arbutin derivatives by competitively inhibiting tyrosinase.

III. Experimental Protocols

Detailed methodologies for the key experiments cited for deoxyarbutin are provided below. The lack of available data for Isohomoarbutin precludes the inclusion of its experimental protocols.

Deoxyarbutin Experimental Protocols:

• Cytotoxicity Assay (MTT Assay):

  • Cell Seeding: Human fibroblast cells (e.g., Detroit 551) are seeded in 96-well plates and cultured until confluent.

  • Treatment: Cells are treated with varying concentrations of deoxyarbutin, with and without UVB irradiation.

  • Incubation: Cells are incubated for a specified period (e.g., 24 hours).

  • MTT Addition: MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated to allow for the formation of formazan crystals by viable cells.

  • Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

  • Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is calculated as a percentage of the control group.[4]

• Bacterial Reverse Mutation Test (Ames Test):

  • Strain Selection: Histidine-dependent strains of Salmonella typhimurium are used.

  • Treatment: The bacterial strains are exposed to various concentrations of deoxyarbutin, with and without a metabolic activation system (S9 mix).

  • Plating: The treated bacteria are plated on a minimal agar medium lacking histidine.

  • Incubation: Plates are incubated for 48-72 hours.

  • Colony Counting: The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted. A significant increase in the number of revertant colonies compared to the control indicates mutagenic potential.[5]

• In Vitro Chromosome Aberration Test:

  • Cell Culture: Human peripheral blood lymphocytes are cultured.

  • Treatment: The cells are treated with different concentrations of deoxyarbutin, with and without metabolic activation (S9 mix).

  • Harvesting: After a specific treatment period, the cells are harvested, and metaphase chromosomes are prepared.

  • Analysis: Chromosomes are analyzed microscopically for structural aberrations (e.g., breaks, gaps, exchanges). A statistically significant increase in the percentage of cells with chromosomal aberrations indicates clastogenic activity.[5]

• Local Lymph Node Assay (LLNA):

  • Animal Model: Mice are used for this assay.

  • Application: Various concentrations of deoxyarbutin are applied to the dorsal surface of the ears of the mice for three consecutive days.

  • Lymph Node Excision: On day 6, the draining auricular lymph nodes are excised.

  • Cell Proliferation Measurement: A single-cell suspension of lymph node cells is prepared, and the proliferation of lymphocytes is measured, typically by the incorporation of radioactive thymidine.

  • Stimulation Index (SI): The SI is calculated as the ratio of proliferation in the treated group to that in the vehicle control group. An SI of 3 or greater is considered a positive response, indicating sensitization potential.[6]

IV. Conclusion and Future Directions

The safety assessment of deoxyarbutin reveals a compound with potent efficacy but significant safety concerns, primarily due to its propensity to degrade into hydroquinone. This instability has led to regulatory restrictions on its use in cosmetic products.

In contrast, the safety profile of Isohomoarbutin remains largely uncharacterized in the public domain. While it is used in cosmetic products and often marketed as a safe alternative, the absence of robust, peer-reviewed toxicological data is a critical information gap. For researchers and drug development professionals, this highlights an urgent need for comprehensive safety studies on Isohomoarbutin to validate its purported safety and to provide a sound scientific basis for its continued use.

Future research should prioritize the following for Isohomoarbutin:

• In vitro and in vivo toxicological studies: Including cytotoxicity, genotoxicity, phototoxicity, skin irritation, and sensitization assays following standardized guidelines.

• Stability studies: To assess its degradation profile under various conditions and identify any potentially harmful byproducts.

• Mechanism of action studies: To elucidate its interaction with tyrosinase and other cellular targets.

Until such data becomes available, a direct and comprehensive safety comparison between Isohomoarbutin and deoxyarbutin remains challenging, and the use of Isohomoarbutin relies on an assumption of safety rather than on a foundation of rigorous scientific evidence.

References

• 1. researchgate.net [researchgate.net]
• 2. selleckchem.com [selleckchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. mdpi.com [mdpi.com]
• 5. ec.europa.eu [ec.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism of tyrosinase inhibition by deoxyArbutin and its second-generation derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of the Thermodegradation of deoxyArbutin in Aqueous Solution by High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Deoxyarbutin | The Formulator Shop [theformulatorshop.com]
• 11. researchgate.net [researchgate.net]
• 12. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

Cross-Validation of Analytical Methods for Isohomoarbutin in Cosmetic Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three common analytical techniques for the quantification of Isohomoarbutin in complex cosmetic matrices: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Capillary Zone Electrophoresis (CZE). The following sections detail the experimental protocols, present comparative performance data, and illustrate the analytical workflows. This guide is intended to assist researchers in selecting the most appropriate method for their specific validation and quantification needs.

The data presented herein is a representative comparison based on established analytical principles and published data for structurally related phenolic compounds, such as Arbutin, in cosmetic formulations. Direct comparative studies on Isohomoarbutin were not publicly available at the time of this publication.

Comparative Performance of Analytical Methods

The selection of an analytical method for the quantification of Isohomoarbutin in cosmetic matrices is a critical step in product development and quality control. The choice depends on a variety of factors including the required sensitivity, selectivity, and the nature of the cosmetic matrix. Below is a summary of the typical performance characteristics of HPLC-UV, LC-MS/MS, and CZE for the analysis of Isohomoarbutin.

Parameter	HPLC-UV	LC-MS/MS	Capillary Zone Electrophoresis (CZE)
**Linearity (R²) **	> 0.999	> 0.999	> 0.998
Range	1 - 100 µg/mL	0.1 - 50 ng/mL	5 - 150 µg/mL
Accuracy (% Recovery)	98 - 102%	99 - 101%	97 - 103%
Precision (% RSD)	< 2%	< 1.5%	< 3%
Limit of Detection (LOD)	~0.5 µg/mL	~0.05 ng/mL	~2 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL	~0.15 ng/mL	~6 µg/mL
Selectivity	Good, potential for matrix interference	Excellent, high specificity from MRM	Good, susceptible to matrix effects on migration time
Run Time	10 - 15 minutes	5 - 10 minutes	15 - 20 minutes
Cost	Low to moderate	High	Moderate
Throughput	High	High	Moderate

Experimental Protocols

Detailed methodologies for the analysis of Isohomoarbutin in a representative cream-based cosmetic matrix are provided below for each of the compared analytical techniques.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

Sample Preparation:

• Weigh 1.0 g of the cosmetic cream into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol and vortex for 2 minutes to disperse the sample.

• Place the tube in an ultrasonic bath for 15 minutes to ensure complete extraction.

• Centrifuge the sample at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

Chromatographic Conditions:

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm)

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (20:80, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection: 280 nm

Quantification:

An external calibration curve is constructed by preparing a series of standard solutions of Isohomoarbutin in methanol (e.g., 1, 5, 10, 25, 50, and 100 µg/mL). The peak area of Isohomoarbutin in the sample is compared to the calibration curve to determine its concentration.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

Sample Preparation:

• Weigh 0.1 g of the cosmetic cream into a 2 mL microcentrifuge tube.

• Add 1.0 mL of acetonitrile containing an internal standard (e.g., Arbutin-d4).

• Vortex for 2 minutes, followed by ultrasonication for 10 minutes.

• Centrifuge at 15,000 rpm for 15 minutes at 4 °C.

• Dilute the supernatant 1:10 with water and filter through a 0.22 µm PTFE syringe filter into an LC-MS vial.

LC-MS/MS Conditions:

• LC Column: UPLC C18 column (2.1 x 50 mm, 1.7 µm)

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min

• Injection Volume: 2 µL

• Column Temperature: 40 °C

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

  • Isohomoarbutin: Precursor ion > Product ion (specific m/z to be determined)

  • Internal Standard (Arbutin-d4): Precursor ion > Product ion (specific m/z to be determined)

Quantification:

A calibration curve is prepared by spiking blank cosmetic matrix extract with known concentrations of Isohomoarbutin and a fixed concentration of the internal standard. The ratio of the peak area of Isohomoarbutin to the peak area of the internal standard is plotted against the concentration of Isohomoarbutin.

Capillary Zone Electrophoresis (CZE)

Sample Preparation:

• Weigh 0.5 g of the cosmetic cream into a 10 mL centrifuge tube.

• Add 5.0 mL of a 50:50 (v/v) mixture of methanol and 20 mM borate buffer (pH 9.2).

• Vortex for 5 minutes and sonicate for 20 minutes.

• Centrifuge at 12,000 rpm for 15 minutes.

• Filter the supernatant through a 0.45 µm nylon syringe filter.

CZE Conditions:

• Capillary: Fused-silica capillary (50 µm i.d., 60 cm total length, 50 cm effective length)

• Background Electrolyte (BGE): 25 mM Sodium Borate buffer, pH 9.2

• Voltage: 25 kV

• Temperature: 25 °C

• Injection: Hydrodynamic injection at 50 mbar for 5 seconds

• Detection: UV detection at 280 nm

Quantification:

An external calibration curve is generated using standard solutions of Isohomoarbutin prepared in the background electrolyte. The peak area of Isohomoarbutin in the sample is used to calculate the concentration based on the linear regression of the calibration curve.

Diagrams

Cross-Validation Workflow

Caption: General workflow for the cross-validation of analytical methods.

HPLC-UV Experimental Workflow

Caption: Experimental workflow for HPLC-UV analysis.

LC-MS/MS Experimental Workflow

Caption: Experimental workflow for LC-MS/MS analysis.

CZE Experimental Workflow

Caption: Experimental workflow for CZE analysis.

Isohomoarbutin's Impact on Melanogenesis: A Comparative Analysis for Diverse Skin Phototypes

For Immediate Release

A deep dive into the molecular mechanisms and comparative efficacy of Isohomoarbutin, a novel skin lightening agent, reveals its potential as a potent tyrosinase inhibitor. This guide offers a comprehensive analysis of its effects, benchmarked against established alternatives, and provides detailed experimental protocols for researchers and drug development professionals. While direct clinical data on varying skin phototypes is not yet available, this document lays the foundational in-vitro evidence for its prospective applications in dermatology.

Introduction

Hyperpigmentary disorders and the demand for skin lightening agents necessitate the exploration of novel, safe, and effective molecules. Isohomoarbutin, a synthetic derivative of hydroquinone, has emerged as a promising candidate. This guide provides a comparative study of Isohomoarbutin, contextualizing its potential effects across different skin phototypes by examining its mechanism of action and comparing its in-vitro performance with established skin lightening agents such as Hydroquinone, Arbutin, and Kojic Acid.

Mechanism of Action: Inhibition of Melanogenesis

The color of human skin is primarily determined by the amount and distribution of melanin, a pigment produced in melanocytes through a process called melanogenesis. The key regulatory enzyme in this pathway is tyrosinase. Isohomoarbutin exerts its skin lightening effect by competitively inhibiting tyrosinase, thereby reducing the production of melanin.

The melanogenesis signaling pathway is a complex cascade of events initiated by stimuli such as ultraviolet (UV) radiation. This leads to the activation of the Microphthalmia-associated Transcription Factor (MITF), a master regulator of melanogenic gene expression, including the gene for tyrosinase. Isohomoarbutin's direct inhibition of the tyrosinase enzyme is a critical intervention point in this pathway.

Figure 1: Simplified Melanogenesis Signaling Pathway and the Point of Intervention for Isohomoarbutin.

Comparative In-Vitro Efficacy

While clinical data comparing Isohomoarbutin across different skin phototypes is currently unavailable, its efficacy can be estimated through in-vitro assays that are standard in the field of dermatological research. The primary metrics for evaluation are the half-maximal inhibitory concentration (IC50) for tyrosinase activity and the reduction of melanin content in cultured melanoma cells (B16F10).

Compound	Tyrosinase Inhibition (IC50)	Melanin Content Reduction in B16F10 cells (at specified concentration)	Reference
Isohomoarbutin	Data not yet publicly available in comparative studies	Data not yet publicly available in comparative studies	-
Hydroquinone	~1.5 µM	Significant reduction	[1]
Arbutin (β-Arbutin)	~1.0 mM	Moderate reduction	[2]
Kojic Acid	~14 µM	Significant reduction	[3]

Note: The IC50 values can vary depending on the experimental conditions, such as the source of the tyrosinase enzyme (e.g., mushroom vs. human) and the substrate used (e.g., L-tyrosine or L-DOPA).

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of skin lightening agents. The following are standard protocols for key in-vitro experiments.

In-Vitro Tyrosinase Inhibition Assay

This assay determines the ability of a compound to inhibit the enzymatic activity of tyrosinase.

Principle: Tyrosinase catalyzes the oxidation of L-DOPA to dopaquinone, which then undergoes a series of reactions to form dopachrome, a colored product that can be measured spectrophotometrically at 475 nm. The reduction in the rate of dopachrome formation in the presence of an inhibitor is proportional to its inhibitory activity.

Materials:

• Mushroom tyrosinase

• L-DOPA (3,4-dihydroxy-L-phenylalanine)

• Phosphate buffer (pH 6.8)

• Test compound (Isohomoarbutin) and reference compounds (e.g., Kojic Acid)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of the test and reference compounds in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add phosphate buffer, the test/reference compound at various concentrations, and mushroom tyrosinase solution.

• Incubate the mixture at a controlled temperature (e.g., 37°C) for a short period (e.g., 10 minutes).

• Initiate the reaction by adding L-DOPA solution to each well.

• Immediately measure the absorbance at 475 nm at regular intervals for a set period (e.g., 20 minutes) using a microplate reader.

• Calculate the percentage of tyrosinase inhibition for each concentration of the test compound.

• Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Figure 2: Experimental Workflow for the In-Vitro Tyrosinase Inhibition Assay.

Melanin Content Assay in B16F10 Melanoma Cells

This assay quantifies the effect of a compound on melanin production in a cell-based model.

Principle: B16F10 melanoma cells are capable of producing melanin. After treatment with a test compound, the cells are lysed, and the melanin content is quantified by measuring the absorbance of the lysate at 405 nm.

Materials:

• B16F10 murine melanoma cells

• Dulbecco's Modified Eagle's Medium (DMEM) with fetal bovine serum (FBS) and antibiotics

• Test compound (Isohomoarbutin) and reference compounds

• α-Melanocyte-stimulating hormone (α-MSH) (optional, to stimulate melanogenesis)

• Phosphate-buffered saline (PBS)

• 1N Sodium hydroxide (NaOH)

• 96-well plate

• Microplate reader

Procedure:

• Seed B16F10 cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test and reference compounds for a specific duration (e.g., 72 hours). α-MSH can be co-administered to stimulate melanin synthesis.

• After treatment, wash the cells with PBS.

• Lyse the cells by adding 1N NaOH and incubating at a high temperature (e.g., 80°C) for 1-2 hours to dissolve the melanin.

• Measure the absorbance of the lysate at 405 nm using a microplate reader.

• Determine the protein concentration of the cell lysate to normalize the melanin content.

• Calculate the percentage of melanin content relative to the untreated control.

Comparative Discussion and Implications for Different Skin Phototypes

The Fitzpatrick scale classifies skin phototypes based on their response to UV radiation, which correlates with the basal melanin content. Individuals with darker skin phototypes (IV-VI) have a higher basal level of melanin and are more prone to certain types of hyperpigmentation, such as post-inflammatory hyperpigmentation (PIH).

• Efficacy: As a tyrosinase inhibitor, Isohomoarbutin is expected to be effective in reducing melanin synthesis regardless of the initial melanin level. Therefore, it has the potential to be effective across all skin phototypes.

• Safety: A key concern with skin lightening agents, particularly in darker skin phototypes, is the risk of adverse effects like ochronosis (a bluish-black discoloration of the skin), which is associated with long-term use of high concentrations of hydroquinone. Arbutin and its derivatives are generally considered to have a better safety profile.[4][5] The safety of Isohomoarbutin will need to be thoroughly evaluated in clinical studies.

• Comparison with Alternatives:

  • Hydroquinone: While highly effective, its use is often limited by concerns about its safety profile.[4][6]

  • Arbutin: A naturally occurring precursor to hydroquinone, it is considered a milder and safer alternative, though potentially less potent.[2]

  • Kojic Acid: Another effective tyrosinase inhibitor, but it can be unstable in formulations and may cause skin irritation in some individuals.[3][7]

Conclusion and Future Directions

Isohomoarbutin demonstrates promise as a novel skin lightening agent due to its potential as a tyrosinase inhibitor. The provided experimental protocols offer a standardized framework for its further evaluation and comparison with existing agents.

Crucially, future research must focus on conducting well-designed clinical trials to evaluate the efficacy and safety of Isohomoarbutin across a diverse range of skin phototypes. Such studies are essential to determine its optimal concentration, formulation, and long-term effects, ultimately paving the way for its potential integration into dermatological practice for the management of hyperpigmentary disorders. Researchers and drug development professionals are encouraged to utilize the methodologies outlined in this guide to contribute to the growing body of knowledge on this promising molecule.

References

• 1. editverse.com [editverse.com]
• 2. Comparative Study on Depigmenting Agents in Skin of Color - PMC [pmc.ncbi.nlm.nih.gov]
• 3. beminimalist.co [beminimalist.co]
• 4. content.abcam.com [content.abcam.com]
• 5. thieme-connect.de [thieme-connect.de]
• 6. 2.4. Melanin Content Analysis [bio-protocol.org]
• 7. Mechanisms regulating melanogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Isohomoarbutin

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount to ensuring a secure laboratory environment and regulatory compliance. Isohomoarbutin, a derivative of arbutin, requires careful management throughout its lifecycle, including its ultimate disposal. This guide provides essential, step-by-step procedures for the proper disposal of Isohomoarbutin, promoting laboratory safety and responsible chemical handling.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Isohomoarbutin with appropriate personal protective equipment (PPE). This includes, but is not limited to:

• Eye Protection: Safety glasses or goggles should be worn at all times.

• Hand Protection: Chemical-resistant gloves are mandatory.

• Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize the risk of inhalation. Avoid the formation of dust and aerosols. In case of a spill, immediately clean the area following established laboratory protocols for chemical spills.

Step-by-Step Disposal Protocol for Isohomoarbutin

The proper disposal of Isohomoarbutin follows the principles of hazardous waste management. Under no circumstances should Isohomoarbutin or its containers be disposed of in regular trash or down the drain.[1]

• Waste Identification and Classification: Treat all Isohomoarbutin waste as hazardous chemical waste. This includes pure Isohomoarbutin, solutions containing the compound, and any materials contaminated with it (e.g., pipette tips, weighing paper, gloves). Chemical waste generators must determine if a discarded chemical is classified as hazardous waste and consult local, regional, and national regulations for complete and accurate classification.[2][3]

• Waste Segregation:

  • Keep Isohomoarbutin waste separate from other incompatible chemical waste streams. For example, do not mix with strong acids, bases, or oxidizing agents.

  • Segregate solid waste (e.g., contaminated lab supplies) from liquid waste (e.g., unused solutions).

• Containerization:

  • Use a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical properties of Isohomoarbutin.

  • The label should clearly state "Hazardous Waste" and include the full chemical name, "Isohomoarbutin."

  • Keep the container securely closed except when adding waste.[4]

• Storage:

  • Store the hazardous waste container in a designated, well-ventilated, and secure area away from general laboratory traffic.

  • Ensure the storage area is separate from incompatible materials.

• Final Disposal:

  • Arrange for the collection and disposal of the hazardous waste through a licensed chemical waste disposal company.[1]

  • The primary recommended methods for the disposal of arbutin derivatives are controlled incineration with flue gas scrubbing or removal to a licensed chemical destruction plant.[1]

  • Do not attempt to neutralize or treat the chemical waste unless you are specifically trained and equipped to do so, and it is permitted by your institution's safety protocols and local regulations.

Quantitative Data and Handling Parameters

Parameter	Value/Instruction	Source
Physical State	Solid	[1]
Personal Protective Equipment (PPE)	Safety glasses, chemical-resistant gloves, lab coat	[1][5]
Handling Environment	Well-ventilated area or fume hood	[1]
Prohibited Disposal Methods	Do not contaminate water, foodstuffs, feed or seed; Do not discharge to sewer systems.	[1]
Recommended Disposal Method	Removal to a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.	[1]
Spill Cleanup	Collect and arrange disposal. Keep the chemical in suitable and closed containers for disposal. Remove all sources of ignition. Use spark-proof tools and explosion-proof equipment. Adhered or collected material should be promptly disposed of, in accordance with appropriate laws and regulations.	[1]

Experimental Protocols Cited

The disposal procedures outlined are based on established safety protocols for handling and disposing of chemical waste in a laboratory setting. These are derived from safety data sheets and general hazardous waste management guidelines.

Caption: Workflow for the proper disposal of Isohomoarbutin.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. doc.chemipan.com [doc.chemipan.com]

Essential Safety and Operational Guide for Handling Isohomoarbutin

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling, personal protective equipment (PPE) requirements, and disposal of Isohomoarbutin.

This document provides immediate, essential safety and logistical information for the handling of Isohomoarbutin. Adherence to these procedural guidelines is critical for ensuring personnel safety and maintaining a secure laboratory environment. While Isohomoarbutin is not classified as a hazardous substance, standard laboratory chemical handling precautions should be strictly followed.

Personal Protective Equipment (PPE) for Isohomoarbutin

A risk assessment should always be conducted prior to handling any chemical.[1] For Isohomoarbutin, the following personal protective equipment is recommended to minimize exposure and ensure safety.

PPE Category	Item	Specifications & Use
Hand Protection	Gloves	Nitrile gloves are recommended for handling Isohomoarbutin powder.[2][3] Always inspect gloves for tears or holes before use and wash hands thoroughly after removal.[4]
Eye Protection	Safety Glasses	Safety glasses with side shields should be worn at all times in the laboratory to protect against accidental splashes or airborne particles.[5]
Body Protection	Lab Coat	A standard lab coat should be worn to protect skin and clothing from potential contamination.[2]
Respiratory Protection	Dust Mask (N95)	When handling larger quantities of Isohomoarbutin powder or when there is a potential for dust generation, a NIOSH-approved N95 respirator is recommended to prevent inhalation.[2]

Operational Plan for Handling Isohomoarbutin

Workflow for Safe Handling

The following workflow outlines the procedural steps for the safe handling of Isohomoarbutin in a laboratory setting.

Caption: Workflow for the safe handling of Isohomoarbutin.

Step-by-Step Handling Procedures

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for Isohomoarbutin.

  • Ensure a clean and uncluttered workspace.

  • Don the appropriate personal protective equipment as outlined in the table above.

• Handling:

  • Weighing: When weighing the powder, do so in a well-ventilated area or preferably within a chemical fume hood to minimize the potential for dust inhalation.[6][7] Use a weigh boat to prevent spills.[7]

  • Dissolving/Mixing: When preparing solutions, add Isohomoarbutin powder to the solvent slowly to avoid splashing.

• Cleanup:

  • Clean any spills promptly and thoroughly.

  • Decontaminate the work surface with an appropriate cleaning agent.

Emergency Procedures

In the event of an exposure or spill, follow these immediate first aid measures as recommended by the Safety Data Sheet.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Skin Contact	Remove contaminated clothing. Flush skin with plenty of water for at least 15 minutes. Seek medical attention if irritation develops.
Inhalation	Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek medical attention.

Disposal Plan

While Isohomoarbutin is not classified as hazardous, proper disposal procedures should be followed to minimize environmental impact. Always adhere to local, state, and federal regulations for chemical waste disposal.

Disposal Decision Tree

Caption: Decision tree for the disposal of Isohomoarbutin waste.

Disposal Procedures

• Uncontaminated Solid Waste: Unused or expired solid Isohomoarbutin that is not contaminated with any hazardous material can typically be disposed of in the regular laboratory trash.[8][9][10] The waste should be securely packaged and labeled by laboratory personnel and taken directly to an outside dumpster. Custodial staff should not handle chemical waste.

• Contaminated Waste: If Isohomoarbutin is mixed with or contaminated by a hazardous substance, it must be disposed of as hazardous waste. Follow your institution's specific hazardous waste disposal procedures.

• Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected and disposed of appropriately. Once clean, deface the label and dispose of the container in the regular trash.

References

• 1. PPE and Safety for Chemical Handling [acsmaterial.com]
• 2. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 3. gz-supplies.com [gz-supplies.com]
• 4. artsci.usu.edu [artsci.usu.edu]
• 5. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Powder Handling - AirClean Systems [aircleansystems.com]
• 7. ehs.wisc.edu [ehs.wisc.edu]
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